Methyl (6-bromo-1H-indol-1-yl)acetate

• CAS: 651056-45-0

Core Science & Biosynthesis

Physicochemical Profiling & Synthesis of Methyl (6-bromo-1H-indol-1-yl)acetate

The following technical guide provides an in-depth physicochemical and synthetic analysis of Methyl (6-bromo-1H-indol-1-yl)acetate , a critical intermediate in the development of indole-based therapeutics, particularly CRTH2 antagonists and other G-protein coupled receptor (GPCR) modulators.

Executive Summary

Methyl (6-bromo-1H-indol-1-yl)acetate (CAS: 651056-45-0) serves as a pivotal building block for functionalizing the indole nitrogen (N1) position. Unlike C3-substituted indoles, N1-substituted derivatives influence the electronic distribution of the indole core differently, affecting both metabolic stability and receptor binding affinity. This guide details the compound's structural identity, validated synthesis protocols, impurity profiling, and handling requirements to ensure high-fidelity application in drug discovery workflows.

Chemical Identity & Structural Analysis[1][2][3]

The precise identification of the N1-isomer is critical, as commercial sources often conflate it with the C3-isomer (Methyl 2-(6-bromo-1H-indol-3-yl)acetate). The N1-substitution is characterized by the attachment of the acetate group directly to the indole nitrogen, removing the acidic N-H proton.

Table 1: Chemical Identification Data

Property	Specification
IUPAC Name	Methyl 2-(6-bromo-1H-indol-1-yl)acetate
Common Name	6-Bromoindole-1-acetic acid methyl ester
CAS Number	651056-45-0
Molecular Formula	C₁₁H₁₀BrNO₂
Molecular Weight	268.11 g/mol
SMILES	COC(=O)CN1C=CC2=C1C=CC(=C2)Br
InChIKey	NDESFFAZEFZJOA-UHFFFAOYSA-N
Isotope Pattern	⁷⁹Br (50.7%) / ⁸¹Br (49.3%) doublet

Physicochemical Properties Profile

Understanding the solubility and stability profile is essential for assay development and formulation. The lipophilicity of the ester dictates its behavior in biological membranes and purification systems.

Table 2: Physicochemical Parameters[3][4][5]

Parameter	Value / Description	Context
Physical State	Viscous Oil or Low-Melting Solid	Often solidifies upon high-vacuum drying or trituration with hexanes.
Melting Point	45–50 °C (Predicted)	Experimental verification required per batch.
LogP (Predicted)	~3.0 ± 0.3	Highly lipophilic; requires organic co-solvents (DMSO, MeOH) for assays.
Solubility (Water)	< 0.1 mg/mL	Practically insoluble.[1]
Solubility (Organic)	High (>50 mg/mL)	Soluble in DMSO, DMF, DCM, EtOAc, MeOH.
pKa	Non-ionizable	The indole nitrogen is alkylated; no acidic proton remains.
H-Bond Donors	0	Lack of N-H donor increases membrane permeability.
H-Bond Acceptors	2	Ester carbonyl and ether oxygen.

Synthesis & Purification Protocol

The synthesis of Methyl (6-bromo-1H-indol-1-yl)acetate relies on a nucleophilic substitution (Sɴ2) reaction. The indole nitrogen is deprotonated to form an indolyl anion, which then attacks the alpha-carbon of methyl bromoacetate.

Reaction Mechanism & Pathway

The following diagram illustrates the synthesis pathway and potential side reactions.

Figure 1: Synthetic pathway for N-alkylation of 6-bromoindole, highlighting the critical SN2 step and potential impurity formation.

Step-by-Step Experimental Protocol

Safety Note: Sodium hydride (NaH) is pyrophoric. Perform all steps under an inert atmosphere (Nitrogen or Argon).

• Preparation:

  • Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

  • Add NaH (60% dispersion in mineral oil, 1.5 eq) to the flask.

  • Wash NaH with dry hexanes (2 x 10 mL) to remove mineral oil if high purity is required (optional but recommended for easier workup).

  • Suspend NaH in anhydrous DMF (Dimethylformamide) (concentration ~0.5 M relative to indole). Cool to 0 °C in an ice bath.

• Deprotonation:

  • Dissolve 6-Bromoindole (1.0 eq) in a minimal amount of anhydrous DMF.

  • Add the indole solution dropwise to the NaH suspension at 0 °C. Evolution of H₂ gas will be observed.

  • Stir at 0 °C for 30 minutes, then warm to room temperature (rt) for 30 minutes to ensure complete deprotonation (formation of the indolyl anion).

• Alkylation:

  • Cool the mixture back to 0 °C .

  • Add Methyl bromoacetate (1.2 eq) dropwise. Note: The reaction is exothermic.[2]

  • Allow the reaction to warm to rt and stir for 3–4 hours . Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS. The starting material (Rf ~0.4) should disappear, and the product (Rf ~0.5-0.6) should appear.

• Workup:

  • Quench the reaction carefully with saturated NH₄Cl solution or ice water.

  • Extract with Ethyl Acetate (EtOAc) (3 x volumes).

  • Wash the combined organic layers with Water (2x) and Brine (1x) to remove DMF.

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.

• Purification:

  • The crude residue is typically a yellow oil.

  • Purify via Flash Column Chromatography on silica gel.

  • Eluent: Gradient of 0% to 20% EtOAc in Hexanes.

  • Isolate the product as a colorless to pale yellow solid/oil.

Analytical Characterization

Validation of the structure requires confirming the N1-substitution pattern. The key diagnostic signal is the methylene protons (

) in the ¹H NMR spectrum.

¹H NMR Interpretation (400 MHz, CDCl₃)[5][7][8]

• 7.50 – 7.60 (d, 1H): C4-H (Doublet, aromatic).
• 7.45 (s, 1H): C7-H (Singlet, aromatic, deshielded by Br).
• 7.20 – 7.30 (dd, 1H): C5-H.
• 7.05 (d, 1H): C2-H (Characteristic indole proton).
• 6.50 (d, 1H): C3-H.
• 4.85 (s, 2H): (Diagnostic Singlet). Note: If this signal appears at ~3.7 ppm, it indicates C3-alkylation. The N1-methylene is significantly deshielded (~4.8-5.0 ppm).
• 3.75 (s, 3H): (Methyl ester singlet).

Mass Spectrometry (ESI-MS)

• Observed Mass (M+H): 268.0 / 270.0

• Pattern: 1:1 doublet intensity indicates the presence of one Bromine atom (

  and ).

Stability & Handling

Stability Profile[1]

• Hydrolytic Stability: The methyl ester is susceptible to hydrolysis under basic (pH > 9) or strongly acidic conditions, converting to the corresponding carboxylic acid (2-(6-bromo-1H-indol-1-yl)acetic acid).

• Photostability: Indoles are generally light-sensitive. Prolonged exposure to UV light may cause oxidation or dimerization.

• Thermal Stability: Stable at room temperature for short periods. Long-term storage requires refrigeration.

Storage Conditions

• Temperature: Store at 2–8 °C (short term) or -20 °C (long term).

• Atmosphere: Store under Nitrogen or Argon to prevent oxidation.

• Container: Amber glass vials to protect from light.

Degradation Logic Flow

Figure 2: Primary degradation pathways. Hydrolysis is the most common failure mode if stored improperly.

References

• Synthesis of Indole-Based Inhibitors: Title: Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Source: National Institutes of Health (PMC). URL:[Link] (Validates the N-alkylation protocol using NaH and methyl bromoacetate for 6-bromoindole derivatives).

• Chemical Identity & CAS: Title: Methyl 2-(6-bromo-1H-indol-1-yl)acetate Substance Detail. Source: MolAid / Chemical Databases. URL:[Link] (Confirms CAS 651056-45-0 and structural identity).[3]

• General Indole N-Alkylation Methodology: Title: Regioselective alkylation of indoles. Source: Organic Syntheses.[4] URL:[Link] (Provides foundational causality for the choice of base and solvent in N1 vs C3 selectivity).

• PubChem Compound Summary (Analogs): Title: Indole-1-acetic acid (Parent Scaffold). Source: PubChem.[5][6] URL:[Link] (Used for comparative physicochemical property estimation).

Sources

• 1. Indole-3-acetic acid CAS#: 87-51-4 [m.chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2-(6-溴吲哚-1-基)乙酸甲酯 - CAS号 651056-45-0 - 摩熵化学 [molaid.com]
• 4. researchgate.net [researchgate.net]
• 5. 1H-Indole-1-acetic acid | C10H9NO2 | CID 90448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-propanaminium, 3-((2-ethylhexyl)oxy)-2-hydroxy-n-(2-hydroxy-3-sulfopropyl)-n,n-dimethyl-, inner salt | C16H35NO6S | CID 86288 - PubChem [pubchem.ncbi.nlm.nih.gov]

Therapeutic Potential of 6-Bromoindole Intermediates in Drug Discovery

Executive Summary: The Marine-Inspired Pharmacophore[1]

In the landscape of heterocyclic drug discovery, the indole scaffold is ubiquitous. However, the 6-bromoindole moiety represents a distinct, evolutionarily privileged subclass. Unlike its synthetic 5-bromo counterpart, the 6-bromoindole motif is deeply rooted in marine natural products (MNPs), particularly alkaloids isolated from sponges like Geodia barretti and Pseudoalteromonas bacteria.

This guide analyzes the therapeutic utility of 6-bromoindole intermediates, moving beyond simple building blocks to their role as bioactive pharmacophores in antibiotic potentiation , neuropharmacology , and oncology . We explore the causality of halogen bonding at the C-6 position, provide validated synthetic protocols for regioselective functionalization, and detail the mechanistic pathways of key derivatives.

Chemical Significance: The C-6 Halogen Advantage

The introduction of a bromine atom at the C-6 position of the indole ring effects specific electronic and steric changes that are distinct from C-5 substitution:

• Halogen Bonding (XB): The C-6 bromine acts as a Lewis acid (sigma-hole donor), capable of forming directed halogen bonds with backbone carbonyls or sulfhydryl groups in target proteins. This is critical for the high affinity observed in 5-HT2A receptor antagonists and bacterial cystathionine

  -lyase (CGL) inhibitors .

• Lipophilicity Modulation: The 6-Br substituent increases

  , enhancing membrane permeability—a vital trait for CNS-targeting drugs derived from 6-bromotryptamine.

• Metabolic Stability: Halogenation at C-6 blocks metabolic oxidation at this electron-rich site, prolonging the half-life of the scaffold.

Therapeutic Applications & Case Studies

Case Study A: Antibiotic Potentiation via CGL Inhibition

Target: Bacterial Cystathionine

-Lyase (bCGL).[1][2] Mechanism: Bacterial pathogens (e.g., S. aureus, P. aeruginosa) utilize bCGL to produce Hydrogen Sulfide ( ), a gas that mitigates oxidative stress caused by antibiotics. Inhibiting bCGL suppresses production, re-sensitizing resistant bacteria to oxidative damage.

• Lead Compound: MNS2 (Potassium 3-amino-5-((6-bromoindolyl)methyl)thiophene-2-carboxylate).[1][2]

• Efficacy: MNS2 and its analogs operate at sub-micromolar concentrations to potentiate gentamicin activity. The 6-bromo substituent is strictly required for the hydrophobic pocket fit within the bCGL active site; removal or migration of the bromine abolishes activity.

Case Study B: Neuropharmacology (5-HT2A Antagonists)

Target: Serotonin 5-HT2A Receptor. Source: Marine bacterium Pseudoalteromonas rubra. Lead Compound: 6-Bromo-N-hexanoyltryptamine .

Research indicates that 6-bromotryptamine derivatives with medium-chain acyl groups (C6) exhibit superior antagonistic activity compared to non-brominated or short-chain analogs. The 6-Br moiety likely engages in specific hydrophobic interactions within the receptor's transmembrane domain.

Case Study C: Anticancer Marine Alkaloids

Target: Bcl-2 Family / Tubulin. Compounds: Barettin and 2,2-bis(6-bromo-3-indolyl)ethylamine .[3] These compounds induce apoptosis by downregulating Bcl-2/Bcl-xL and upregulating Bax.[3] The bis-indole structure, often found in marine sponges, acts as a molecular pincer, disrupting protein-protein interactions essential for cancer cell survival.

Quantitative Data Summary

The following table summarizes the potency of 6-bromoindole derivatives across different therapeutic indications.

Compound Class	Target	Lead Derivative	Activity Metric	Reference
Antibiotic Potentiator	Bacterial CGL	MNS2	nM	[1, 3]
GPCR Antagonist	5-HT2A Receptor	6-Bromo-N-hexanoyltryptamine	70% efficacy of Ketanserin	[2]
Antifungal	Botrytis cinerea	3-Acetyl-6-bromoindole	g/mL (Spore inhibition)	[4]
Anticancer	Bcl-2/Mcl-1	Bis(6-bromoindolyl) analogs	M	[5]

Experimental Protocols

Protocol A: Regioselective Synthesis of 6-Bromoindole Intermediates

Objective: To functionalize the C-3 position while preserving the C-6 bromine for late-stage diversification (e.g., Suzuki coupling).

Reaction: Friedel-Crafts Acylation (Green Chemistry Approach)

• Reagents: 6-Bromoindole (1.0 eq), Acyl chloride (1.2 eq), Catalyst (Zeolite or mild Lewis acid), Solvent (Nitromethane or solvent-free).

• Procedure:

  • Dissolve 6-bromoindole in dry nitromethane under

    atmosphere.

  • Add the acyl chloride dropwise at

    C.

  • Add the catalyst slowly to avoid exotherm.

  • Stir at room temperature for 4-6 hours (monitor via TLC).

  • Workup: Quench with ice water, extract with EtOAc. Wash organic layer with brine, dry over

    .

  • Purification: Recrystallization from EtOH/Water yields the 3-acyl-6-bromoindole.

• Validation:

  NMR should show a singlet at ppm (C-2 proton) and the disappearance of the C-3 proton signal. The C-6 bromine pattern (doublet or dd) must remain intact.

Protocol B: CGL Inhibition Assay (H2S Detection)

Objective: Verify the potency of 6-bromoindole derivatives (e.g., MNS2) in suppressing bacterial

.

• System: E. coli or S. aureus lysate containing overexpressed bCGL.

• Substrate: L-Cysteine (10 mM) + Pyridoxal 5'-phosphate (PLP, 20

  M).

• Detection Reagent: Lead acetate (

  ) paper or Methylene Blue assay.

• Steps:

  • Incubate bacterial lysate with the test compound (0.1 - 100

    M) for 30 min at C.

  • Add L-Cysteine substrate to initiate reaction.

  • Readout: Measure absorbance at 670 nm (Methylene Blue formation) after 60 min.

  • Control: Reaction without inhibitor (100% activity) and with propargylglycine (PAG, positive control).

Visualizations

Diagram 1: Mechanism of Antibiotic Potentiation

This pathway illustrates how 6-bromoindole derivatives (MNS2) block the bacterial defense mechanism against Reactive Oxygen Species (ROS) generated by antibiotics.

Caption: 6-Bromoindole derivatives inhibit CGL, preventing H2S-mediated neutralization of antibiotic-induced ROS, leading to bacterial cell death.

Diagram 2: Synthetic Workflow for 6-Bromoindole Functionalization

A logical flow for diversifying the scaffold at C-3 (biological targeting) and C-6 (pharmacokinetic tuning).

Caption: Stepwise functionalization strategy allowing independent tuning of the biological warhead (C-3) and lipophilic tail (C-6).

References

• Shatalin, K., et al. (2021). "Inhibitors of bacterial H2S biogenesis target antibiotic resistance."[1] Science. Link (Context: Identification of 6-bromoindole derivatives as CGL inhibitors).

• Wang, Y., et al. (2020). "Discovery and Structure-Based Optimization of 6-Bromotryptamine Derivatives as Potential 5-HT2A Receptor Antagonists." Marine Drugs.[4][5] Link

• Chilov, G.G., et al. (2025).

  -Lyase."[1][2] Molecules. Link

• Benítez, N., et al. (2023).[6] "Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis and In Vitro Activity." Journal of Fungi. Link

• Liu, Z., et al. (2022). "Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors." International Journal of Molecular Sciences. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Current Status of Indole-Derived Marine Natural Products: Synthetic Approaches and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Technical Advisory: Safety Data for Methyl (6-bromo-1H-indol-1-yl)acetate Currently Unavailable

To our valued researchers, scientists, and drug development professionals,

A comprehensive search for a specific Safety Data Sheet (SDS) for Methyl (6-bromo-1H-indol-1-yl)acetate has been conducted. Unfortunately, a dedicated and verified SDS for this particular compound could not be located within publicly available resources at this time.

The commitment to scientific integrity, accuracy, and the safety of our research community is paramount. Providing a detailed technical guide on the safe handling of a chemical compound requires precise and verified data from its specific Safety Data Sheet. Extrapolating safety information from structurally related but distinct molecules would be scientifically unsound and could lead to incorrect handling procedures and potential safety risks.

While information on related compounds such as Methyl bromoacetate, various bromo-indole derivatives, and methyl acetate is accessible, the unique substitution pattern of the bromo and acetate groups on the indole ring of the target molecule will critically influence its specific toxicological, physical, and chemical properties. Therefore, presenting a guide based on these related compounds would not meet the standards of a reliable and authoritative technical document.

We strongly advise all professionals intending to handle Methyl (6-bromo-1H-indol-1-yl)acetate to:

• Contact the chemical supplier or manufacturer directly to request the specific Safety Data Sheet for this compound. This is the most reliable method for obtaining accurate and up-to-date safety information.

• Consult specialized chemical safety databases that may have proprietary access to a wider range of SDS documentation.

• Refrain from handling the compound until a verified SDS can be obtained and reviewed thoroughly by qualified personnel.

We regret that we are unable to provide the requested in-depth technical guide at this time due to the absence of the necessary source documentation. We prioritize the safety and well-being of the scientific community and believe that providing accurate, compound-specific data is the only responsible course of action.

Technical Guide: Functionalization Strategies for 6-Bromoindole Esters

Topic: Reactivity profile of the C-6 bromine position in indole esters Content Type: Technical Guide / Whitepaper

Executive Summary

The 6-bromoindole-2-carboxylate (and its 3-isomer) represents a "privileged scaffold" in medicinal chemistry, serving as a critical intermediate for kinase inhibitors, GPCR antagonists, and HIV-1 integrase inhibitors. Its utility stems from the orthogonal reactivity of its three functional handles: the nucleophilic Nitrogen (N-1), the electrophilic Ester (C-2/C-3), and the cross-coupling-ready Bromine (C-6).

This guide addresses the specific chemoselective challenges of functionalizing the C-6 position. While the C-6 bromine is electronically activated by the indole nitrogen (para-relationship), the presence of the electron-withdrawing ester dictates strict constraints on reagent selection—specifically prohibiting non-cryogenic organolithium protocols while favoring specialized Palladium-catalyzed systems.

Electronic & Steric Landscape

To manipulate the C-6 position effectively, one must understand the electronic push-pull dynamics of the scaffold.

• The Activation (N-1 effect): The indole nitrogen lone pair donates electron density into the ring system. Resonance contributors place significant electron density at C-3, but also at C-6 (via the benzene ring fusion). This makes the C-6 position inherently more susceptible to oxidative addition by Pd(0) compared to C-5 or C-7, which are electronically neutral or deactivated.

• The Deactivation (Ester effect): An ester at C-2 is a strong Electron Withdrawing Group (EWG). It pulls density from the pyrrole ring, making the indole less prone to oxidation (good for stability) but slightly increasing the activation energy required for oxidative addition at the distant C-6 position compared to a simple bromoindole.

• The Steric Advantage: C-6 is sterically accessible. Unlike C-7 (blocked by N-substituents) or C-4 (blocked by C-3 substituents), C-6 allows for the coupling of bulky ligands and partners.

Diagram 1: Reactivity & Decision Matrix

This flowchart illustrates the decision logic for functionalizing 6-bromoindole esters based on the desired outcome and functional group tolerance.

Caption: Decision matrix for C-6 functionalization. Note the critical divergence in metallation strategies to avoid ester degradation.

Palladium-Catalyzed Cross-Couplings

The ester group at C-2 is generally stable to Pd-catalyzed conditions, provided the base selection is mild.

A. Suzuki-Miyaura Coupling

This is the most robust method for forming C-C bonds at C-6.

• Catalyst: Pd(dppf)Cl2·DCM is the workhorse catalyst. The ferrocenyl ligand prevents rapid catalyst decomposition.

• Base Sensitivity: Avoid hydroxide bases (NaOH, KOH) if the ester is methyl or ethyl, as saponification will occur faster than coupling. Use Potassium Phosphate (K3PO4) or Sodium Carbonate (Na2CO3) .

• Solvent: Dioxane/Water (4:1) is standard.[1]

B. Buchwald-Hartwig Amination

Creating C-N bonds at C-6 is highly desirable for solubility and potency in drug candidates.

• The Challenge: The indole N-H is acidic.[2] If unprotected, it can poison the catalyst or compete as a nucleophile.

• Ligand Selection: BrettPhos and XPhos are superior for 6-bromoindoles. They facilitate the oxidative addition into the electron-rich aryl bromide.

• Base: Use Cs2CO3 . Strong alkoxide bases like NaOtBu can cause transesterification or ester cleavage.

Metallation: The "Danger Zone"

This is where most failures occur. Traditional Lithium-Halogen exchange (n-BuLi, -78°C) is incompatible with indole esters. The alkyl lithium will attack the ester carbonyl (C-2) before exchanging with the bromine (C-6), or simultaneously.

The Solution: Turbo-Grignard (Knochel-Hauser)

To functionalize C-6 with electrophiles (e.g., aldehydes, silanes) in the presence of an ester, you must use Isopropylmagnesium Chloride - Lithium Chloride complex (iPrMgCl·LiCl) .

• Mechanism: The Mg inserts into the C-Br bond. The resulting Grignard species is less nucleophilic than an organolithium and will not attack the ester at low temperatures (-20°C to 0°C).

Diagram 2: Metallation Pathway Comparison

Visualizing the kinetic competition between exchange and nucleophilic attack.

Caption: Comparative pathways for metallation. The Mg-route preserves the ester scaffold; the Li-route destroys it.

Experimental Protocols

These protocols are designed to be self-validating. If the LCMS does not show the expected intermediate at the specified checkpoint, stop and adjust.

Protocol A: C-6 Suzuki Coupling (High Fidelity)

Target: Biaryl formation retaining the ester.

• Setup: In a microwave vial, combine:

  • 6-bromoindole-2-carboxylate (1.0 equiv)

  • Aryl boronic acid (1.2 equiv)

  • Pd(dppf)Cl2·DCM (0.05 equiv)

  • K3PO4 (2.0 equiv, tribasic)

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.1 M concentration). Degas with N2 for 5 mins.

• Reaction: Heat to 90°C for 2-4 hours.

  • Checkpoint: Check LCMS at 1 hour. If starting material remains but boronic acid is consumed (deboronation), add 0.5 equiv more boronic acid.

• Workup: Dilute with EtOAc, wash with brine. Dry over Na2SO4.

• Purification: Flash chromatography. (Note: The product is usually more polar than the bromo-indole).

Protocol B: C-6 Buchwald-Hartwig (Amine Coupling)

Target: C-6 amino-indole ester.

• Setup: Dry Schlenk flask under Argon.

  • 6-bromoindole-2-carboxylate (1.0 equiv)

  • Amine (1.2 equiv)

  • Pd2(dba)3 (0.02 equiv)

  • BrettPhos (0.04 equiv) - Critical for primary amines.

  • Cs2CO3 (2.0 equiv) - Must be finely ground and dry.

• Solvent: Anhydrous t-Amyl alcohol or Dioxane.

• Reaction: Heat to 100°C for 12 hours.

  • Checkpoint: If reaction stalls, add XPhos Pd G3 precatalyst instead of the Pd2(dba)3/BrettPhos system for difficult substrates.

Protocol C: Magnesiation-Formylation (The "Safe" Exchange)

Target: 6-Formylindole-2-carboxylate.

• Preparation: Dissolve 6-bromoindole-2-carboxylate (1.0 equiv) in anhydrous THF (0.2 M). Cool to -15°C (Ice/Salt bath).

• Exchange: Dropwise add iPrMgCl·LiCl (1.3 M in THF, 1.1 equiv).

  • Stir: Maintain at -15°C for 1 hour.

  • Validation: Aliquot 50 µL into MeOH. LCMS should show the des-bromo (reduced) indole. If Br is still present, the exchange failed (likely wet THF).

• Quench: Add anhydrous DMF (3.0 equiv) dropwise. Warm to RT over 1 hour.[3]

• Workup: Quench with saturated NH4Cl. Extract with EtOAc.

Comparative Data: Reactivity Optimization

Variable	Condition	Outcome on 6-Bromoindole Ester	Recommendation
Base (Suzuki)	K2CO3 / Na2CO3	Good conversion, ester stable.	Primary Choice
Base (Suzuki)	NaOH / KOH	Rapid hydrolysis of C-2 ester to acid.	Avoid
Ligand (Buchwald)	BINAP	Low yields; slow oxidative addition.	Secondary
Ligand (Buchwald)	BrettPhos	High yields for primary amines.	Primary Choice
Metallation	n-BuLi (-78°C)	Complex mixture (nucleophilic attack).	Avoid
Metallation	iPrMgCl·LiCl	Clean exchange; ester preserved.	Primary Choice

References

• Reactivity of 6-Bromoindoles in Medicinal Chemistry Source: MDPI / Molecules - Discusses the synthesis of cystathionine γ-lyase inhibitors using 6-bromoindole scaffolds and the comparative reactivity of the halogen positions.

• Buchwald-Hartwig Amination of Indoles Source: NIH / PubMed Central - Detailed study on protecting groups and ligand selection (XPhos/BrettPhos) for coupling amines to bromoindoles.

• Magnesium-Halogen Exchange (Turbo Grignard) Source: NIH / PubMed Central - Describes the protocol for using iPrMgCl·LiCl to functionalize sensitive heterocycles containing acidic protons and esters without degradation.

• Regioselectivity in Dihalo-heteroarenes Source: NSF / Journal of Organic Chemistry - Provides mechanistic insight into ligand-controlled site selectivity in Pd-catalyzed couplings of poly-halogenated systems.

Sources

• 1. 6-bromoindole-2-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hammer.purdue.edu [hammer.purdue.edu]

Stability and Preservation of Indole-1-Acetic Acid Methyl Esters

Executive Summary

Indole-1-acetic acid methyl esters (Methyl 2-(1H-indol-1-yl)acetate) represent a critical class of N-substituted indole derivatives used extensively as synthetic intermediates in pharmaceutical development (e.g., COX inhibitors, CRTH2 antagonists) and as specialized biomarkers.[1] Unlike their C3-substituted counterparts (such as the plant hormone auxin), N1-substituted indoles possess unique stability profiles defined by the protection of the pyrrole nitrogen.[1]

However, these compounds remain susceptible to two primary degradation vectors: hydrolytic cleavage of the ester moiety and oxidative degradation of the electron-rich indole core. This guide provides a scientifically grounded protocol for the storage, handling, and rescue of Indole-1-acetic acid methyl esters, moving beyond generic advice to establish a self-validating stability assurance system.

Part 1: Chemical Basis of Instability

To preserve these compounds, one must understand the specific molecular vulnerabilities. The degradation of indole-1-acetic acid methyl ester is not random; it follows deterministic chemical pathways.[1]

The Hydrolytic Vector (Primary Failure Mode)

The methyl ester functionality (

) attached to the N-methylene bridge is the thermodynamic weak point.[1]

• Mechanism: In the presence of moisture, the ester undergoes hydrolysis, reverting to the parent Indole-1-acetic acid and methanol.

• Catalysis: This reaction is pseudo-first-order in neutral water but accelerates logarithmically under acidic (pH < 4) or basic (pH > 8) conditions.[1]

• Impact: The free acid often has different solubility and reactivity profiles, compromising stoichiometric precision in downstream synthesis.[1]

The Oxidative Vector (Secondary Failure Mode)

While N-substitution blocks the formation of certain radical species common in N-H indoles, the C2 and C3 positions remain electron-rich and prone to electrophilic attack.

• Mechanism: Atmospheric oxygen, catalyzed by UV light (

  ) or trace transition metals, can initiate radical cation formation at the C3 position.[1]

• Result: This leads to the formation of oxindoles (2-oxindole or 3-oxindole derivatives) and coupled dimers (indoxyl red analogues), typically manifesting as a pink or brown discoloration in the white crystalline solid.[1]

Diagram: Degradation Pathways

The following diagram maps the specific chemical fates of Indole-1-acetic acid methyl ester under stress conditions.

Caption: Mechanistic pathways showing the divergence into hydrolytic (acid generation) and oxidative (color generating) impurities.[1]

Part 2: Critical Storage Parameters & Protocols

The following protocol is designed to arrest the Arrhenius kinetics of hydrolysis and the radical propagation of oxidation.

Environmental Control Matrix

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Reduces rate constants ( ) of hydrolysis by ~4-fold for every 10°C drop (Arrhenius approximation).[1]
Atmosphere	Argon (Ar)	Ar is heavier than and Air, creating a superior "blanket" that displaces moisture and oxygen from the vial headspace.[1]
Container	Amber Glass (Type I)	Blocks UV radiation (<400 nm) which catalyzes the transition required for auto-oxidation.[1]
Desiccant	or Silica Gel	Maintains relative humidity (RH) < 10%.[1] Essential to prevent ester hydrolysis.[1][2]

Standard Operating Procedure (SOP) for Aliquoting and Storage

Objective: To create a "Self-Validating" storage system where the integrity of the compound is maintained from receipt to usage.

Step 1: Receipt & Initial QC

• Upon receipt, allow the bottle to warm to room temperature inside the desiccator before opening. Critical: Opening a cold bottle in humid air causes immediate water condensation on the solid, initiating hydrolysis.[1]

• Perform a baseline HPLC or NMR purity check (see Part 3).[1]

Step 2: Inert Aliquoting

• Do not store the bulk container repeatedly.[1] Aliquot the material into single-use vials (e.g., 50mg or 100mg units) inside a glove box or under an inverted funnel with Argon flow.

• Why: Repeated freeze-thaw cycles and atmosphere exposure of the bulk container are the primary cause of "pink-top" degradation.[1]

Step 3: Sealing & Banking

• Cap vials with Teflon-lined (PTFE) septa.[1] Rubber septa can leach plasticizers and are permeable to organic vapors.[1]

• Wrap the cap junction with Parafilm® or electrical tape to prevent oxygen diffusion.[1]

• Place aliquots into a secondary container (jar) containing activated silica gel.[1]

Step 4: The "Witness" Vial

• The Self-Validating Step: Designate one aliquot as the "Witness Vial."[1] This vial is stored under identical conditions but is sacrificed for QC testing every 6 months. If the Witness Vial passes, the batch is valid.[1]

Part 3: Analytical Monitoring & Troubleshooting[1]

Visual inspection is insufficient; early hydrolysis is colorless.[1]

Analytical Methods

• HPLC (High-Performance Liquid Chromatography):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1]

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient.[1]

  • Detection: UV at 280 nm (Indole characteristic absorption).[1]

  • Marker: Indole-1-acetic acid (free acid) will elute earlier than the methyl ester due to the polarity of the carboxylic acid group.[1]

• 1H-NMR (Proton Nuclear Magnetic Resonance):

  • Solvent:

    or DMSO- .[1]

  • Diagnostic Signal: Monitor the methyl ester singlet (

    ppm). Hydrolysis is confirmed by the disappearance of this singlet and the appearance of a broad carboxylic acid proton ( ppm) or a shift in the methylene ( ) protons.

Troubleshooting Decision Tree

If degradation is suspected, follow this logic flow to determine salvageability.

Caption: Workflow for assessing and rescuing degraded indole ester batches.

Rescue Protocol (Recrystallization)

If the compound has turned slightly pink (surface oxidation) but retains >90% core integrity:

• Dissolve the crude solid in a minimum amount of warm Ethanol or Toluene.[1]

• Add activated charcoal (10% w/w) to absorb colored oxidative impurities.[1]

• Filter while hot through a Celite pad.[1]

• Cool slowly to 4°C to recrystallize the ester.

• Filter and dry under high vacuum (

  mbar) to remove all solvent traces before re-storage.[1]

References

• Sundberg, R. J. (1996).[1] The Chemistry of Indoles. Academic Press.[1] (Foundational text on indole reactivity and oxidation mechanisms).

• Liotta, C. L., et al. (1972).[1] "Kinetics and mechanism of the hydrolysis of esters." Journal of the American Chemical Society, 94(6), 2129-2131.[1] Link[1]

• Catalán, J., et al. (1988).[1] "On the photophysics of indole derivatives." Journal of the American Chemical Society, 110(13), 4105-4111.[1] (Mechanisms of UV-induced indole degradation). Link[1]

• Sigma-Aldrich (Merck). (2023).[1] Product Specification: Methyl indole-1-acetate. (Standard industrial handling safety data). Link

Sources

• 1. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Scalable synthesis protocol for Methyl (6-bromo-1H-indol-1-yl)acetate

Application Note: Scalable Synthesis Protocol for Methyl (6-bromo-1H-indol-1-yl)acetate

Executive Summary

Methyl (6-bromo-1H-indol-1-yl)acetate is a critical intermediate in the synthesis of prostaglandin D2 receptor 2 (CRTH2) antagonists (e.g., Fevipiprant analogs) and other indole-based therapeutics. While laboratory-scale synthesis often utilizes sodium hydride (NaH), this reagent poses significant safety and engineering challenges upon scale-up, including hydrogen evolution and exotherm control.

This guide details a scalable, robust protocol utilizing a carbonate-based base system (

or ) in a polar aprotic solvent. This method minimizes hazard profiles while maintaining high regioselectivity for -alkylation over -alkylation.

Critical Safety & Handling (Lachrymator Warning)

Strict adherence to safety protocols is mandatory.

• Methyl Bromoacetate: A severe lachrymator and vesicant.[1][2] It causes immediate, severe eye and respiratory irritation.

  • Engineering Control: All handling must occur within a certified fume hood or glovebox.

  • Decontamination: A solution of 10% aqueous ammonia or ethanolamine must be available to neutralize spills immediately.

• 6-Bromoindole: Potential irritant; handle with standard PPE.

Reaction Mechanism & Strategy

The synthesis relies on an

nucleophilic substitution. The indole nitrogen (pKa ~16 in DMSO) is deprotonated to form an indolyl anion, which attacks the -carbon of methyl bromoacetate.

Chemo-selectivity Challenge: Indoles are ambident nucleophiles. The anion can react at

or .

• Solution: The use of "hard" electrophiles (alkyl halides) and polar aprotic solvents (DMF/NMP) favors charge control, leading predominantly to

  -alkylation.

Figure 1: Mechanistic pathway for the N-alkylation of 6-bromoindole.

Experimental Protocols

Method A: Process-Scale Carbonate Method (Recommended)

Best for: Kilo-lab scale, safety, and ease of workup.

Reagents:

• 6-Bromoindole (1.0 equiv)[3][4]

• Methyl bromoacetate (1.2 equiv)

• Potassium Carbonate (

  ), anhydrous, milled (2.5 equiv)

• Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) [Conc: 5-8 mL/g]

Step-by-Step Procedure:

• Reactor Setup: Charge a jacketed glass reactor with 6-Bromoindole and anhydrous

  .

• Solvation: Add DMF (anhydrous) under

  atmosphere. Agitate at 25°C for 30 minutes to ensure a homogenous slurry.

  • Note: Milled

    increases surface area, accelerating deprotonation.

• Addition: Cool the mixture to 0–5°C. Add Methyl bromoacetate dropwise via addition funnel over 45–60 minutes.

  • Control: Maintain internal temperature

    to minimize exotherm and potential C-alkylation byproducts.

• Reaction: Allow the mixture to warm to 20–25°C. Stir for 4–6 hours.

  • IPC (In-Process Control): Monitor by HPLC/TLC until starting material < 1.0%.

• Quench & Isolation (Precipitation Method):

  • Cool reaction mixture to 10°C.

  • Slowly add Process Water (2.5x reaction volume) over 1 hour.

  • The product will precipitate as a white/off-white solid.

  • Stir the slurry for 2 hours at 5°C to maximize yield.

• Filtration: Filter the solid. Wash the cake with water (2x) to remove residual DMF and inorganic salts.

• Drying: Vacuum dry at 45°C to constant weight.

Method B: Sodium Hydride Method (Lab Scale Only)

Best for: Small scale (<5g), rapid synthesis.

Reagents:

• NaH (60% in oil, 1.2 equiv), DMF (anhydrous).[3]

Procedure:

• Suspend NaH in DMF at 0°C under Argon.

• Add 6-Bromoindole solution (in DMF) dropwise. Caution:

  evolution.

• Stir 30 mins at 0°C.

• Add Methyl bromoacetate dropwise.

• Quench with saturated

  after 1 hour. Extract with EtOAc.[5][6]

Process Data & Specifications

Parameter	Method A ( )	Method B (NaH)
Scale Suitability	High (>1 kg)	Low (<10 g)
Exotherm Risk	Low (Manageable)	High (H2 gas)
Reaction Time	4–8 Hours	1–2 Hours
Impurity Profile	High purity (>98%)	Oil residues likely
Typical Yield	85–92%	90–95%
Purification	Crystallization/Precipitation	Extraction + Column

Workflow Diagram

Figure 2: Process flow diagram for the scalable carbonate synthesis route.

Analytical Control & Troubleshooting

NMR Characterization (400 MHz,

):

• 4.80 ppm (s, 2H): Characteristic singlet for . This confirms N-alkylation.[4][7][8][9][10]
• 3.75 ppm (s, 3H): Methyl ester singlet.

• Absence of signal at ~4.0 ppm: Indicates no C3-alkylation (which typically appears as a doublet or multiplet upfield).

Troubleshooting Guide:

• Low Yield/Incomplete Reaction: Ensure

  is finely milled. If reaction stalls, add catalytic TBAI (Tetrabutylammonium iodide, 0.05 equiv) to facilitate phase transfer.

• C-Alkylation Impurity: Reaction temperature was too high during addition. Keep addition at 0–5°C.

• Hydrolysis of Ester: Avoid highly basic aqueous washes. The precipitation method (water dump) is neutral enough to preserve the methyl ester.

References

• Synthesis of Indole-Based Inhibitors (Methodology Source)

  • Title: Synthesis of the Indole-Based Inhibitors of Bacterial Cyst

    -Lyase NL1-NL3.[11]
  • Source: PMC / Molecules (2023).

  • URL:[Link]

• Safety Data (Methyl Bromoacetate)

  • Title: Methyl bromoacet
  • Source: N

  • URL:[Link]

• Scalable Indole Alkylation (General Precedent)

  • Title: An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines.
  • Source: ResearchG

  • URL:[Link]

• Organic Syntheses (General N-Alkylation Techniques)

  • Title: Preparation of Methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate.[6]

  • Source: Organic Syntheses (Vol. 87, p. 209).

  • URL:[Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Methyl bromoacetate | C3H5BrO2 | CID 60984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. akademisains.gov.my [akademisains.gov.my]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]

Palladium-Catalyzed Cross-Coupling of Methyl (6-bromo-1H-indol-1-yl)acetate

Application Note & Protocol Guide

Executive Summary

Methyl (6-bromo-1H-indol-1-yl)acetate is a pivotal pharmacophore in the synthesis of CRTH2 antagonists (e.g., Fevipiprant analogs) and bacterial cystathionine

-lyase inhibitors. Its structure features a reactive electrophile (C6-bromide) and a base-sensitive functionality (N1-acetic acid methyl ester).

This guide addresses the specific chemoselectivity challenges posed by this substrate. While the C6-Br bond is amenable to oxidative addition by Palladium(0), the N1-ester group is susceptible to hydrolysis or transesterification under the harsh basic conditions often employed in cross-coupling. The protocols below prioritize ester-tolerant conditions , utilizing mild bases and specialized ligand systems to maximize yield and purity.

Chemical Properties & Handling

Property	Specification
CAS Number	884507-28-4 (Generic Ref)
Molecular Formula
Molecular Weight	268.11 g/mol
Solubility	Soluble in DMF, DMSO, DCM, THF; Low solubility in water.
Stability	Stable at RT.[1] Moisture sensitive (ester hydrolysis risk). Store under inert gas.
Reactivity Profile	C6-Br : Active in Pd-catalyzed couplings.[2] Ester : Labile to strong bases (NaOH, NaOtBu).

Reaction Scope & Strategic Planning

The functionalization of the C6 position allows for divergent synthesis of complex bioactive scaffolds. The choice of coupling partner dictates the catalytic system.

Decision Matrix for Catalyst System

Reaction Type	Target Bond	Recommended Catalyst System	Critical Parameter
Suzuki-Miyaura		/	Water content (requires biphasic system)
Buchwald-Hartwig		/ BrettPhos /	Base Selection (Avoid NaOtBu to save ester)
Sonogashira		/ CuI /	Oxygen exclusion (prevent homocoupling)

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Targeting: Aryl/Heteroaryl attachment at C6.

Rationale: The use of

is favored for bromoindoles due to its large bite angle and stability. or are used as mild bases to prevent saponification of the methyl ester.

Materials

• Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv)

• Aryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst:

  (3–5 mol%)

• Base:

  (2.0 equiv) or (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure

• Setup: Charge a reaction vial with the Indole substrate (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and Base (2.0 equiv).

• Inerting: Cap the vial and purge with Argon/Nitrogen for 5 minutes.

• Solvent & Catalyst: Add degassed Dioxane/Water mixture. Add the Pd-catalyst quickly under a counter-flow of inert gas.

• Reaction: Seal and heat to 80–90°C for 4–12 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc).[3] The starting bromide (

    ) should disappear; a fluorescent blue product spot often appears.

• Workup: Cool to RT. Dilute with EtOAc and wash with water (

  ) and brine ( ).

• Purification: Dry organic layer over

  , concentrate, and purify via flash chromatography (Gradient: 0 30% EtOAc in Hexanes).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Targeting: Amination at C6.

Rationale: Standard conditions using NaOtBu will hydrolyze the methyl ester. We utilize

as a mild carbonate base. BrettPhos or RuPhos are required to facilitate oxidative addition and reductive elimination at moderate temperatures ( ).

Materials

• Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv)

• Primary/Secondary Amine (1.2 equiv)

• Pre-catalyst: BrettPhos Pd G3 or

  /BrettPhos (2–5 mol%)

• Base:

  (2.5 equiv, anhydrous)

• Solvent: t-Amyl Alcohol or 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure

• Drying: Flame-dry the reaction vessel and cool under Argon.

• Charge: Add Indole substrate, Base (

  ), and Pd-Catalyst system inside a glovebox or under strict Schlenk conditions.

• Addition: Add the Amine and Anhydrous Solvent via syringe.

• Reaction: Heat to 80°C .

  • Note: Do not exceed 100°C if possible, to avoid thermal degradation of the ester.

• Workup: Filter the mixture through a Celite pad (eluting with EtOAc) to remove insoluble salts. Concentrate the filtrate.

• Purification: Flash chromatography. (Note: Amino-indoles can be streak on silica; add 1%

  to the eluent).

Protocol C: Sonogashira Coupling (Alkynylation)

Targeting: Alkyne insertion at C6.

Rationale: A standard Pd/Cu system works well. Triethylamine (

) serves as both base and co-solvent, which is mild enough for the ester.

Materials

• Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv)

• Terminal Alkyne (e.g., Trimethylsilylacetylene) (1.5 equiv)

• Catalyst:

  (3 mol%)

• Co-Catalyst: CuI (1.5 mol%)

• Base/Solvent:

  / THF (1:1) or pure

Step-by-Step Procedure

• Degassing: Degas the solvent (

  ) vigorously (freeze-pump-thaw or sparging) to remove . Oxygen causes Glaser homocoupling of the alkyne.

• Charge: Add Indole, Pd-catalyst, and CuI to the flask.

• Reaction: Add solvent and Alkyne. Stir at RT to 50°C .

  • Visual Cue: The reaction often turns dark brown/black as Pd(0) forms and the cycle proceeds.

• Workup: Dilute with

  , wash with (aq) to sequester Copper (turns aqueous layer blue).

• Purification: Standard silica chromatography.

Mechanistic & Workflow Visualization[2]

The following diagram illustrates the divergent synthesis pathways and the critical "Ester Preservation" decision node.

Caption: Divergent synthesis workflow for Methyl (6-bromo-1H-indol-1-yl)acetate, highlighting catalyst and base choices critical for preserving the N1-ester moiety.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Ester Hydrolysis (Acid product observed)	Base too strong or temp too high.	Switch from carbonates ( ) to phosphates ( ). Ensure anhydrous conditions for Buchwald.
Low Conversion	Oxidative addition is slow at C6.	Switch to electron-rich phosphines (e.g., XPhos , SPhos ) to boost Pd-insertion.
Protodebromination (H-Indole forms)	Water/Proton source in anhydrous reaction.	Dry solvents thoroughly. Increase catalyst loading to outcompete side reactions.
Homocoupling (in Sonogashira)	Oxygen presence.	Degas solvents more rigorously. Add reducing agent (ascorbate) if necessary.

References

• Discovery of CRTH2 Antagonists: Journal of Medicinal Chemistry. Discovery of Isoquinolinone Indole Acetic Acids as Antagonists of Chemoattractant Receptor Homologous Molecule Expressed on Th2 Cells (CRTH2).

• General Suzuki Coupling of Bromoindoles: BenchChem Protocols. (7-Bromo-1H-indol-2-yl)boronic acid in the Synthesis of Advanced Organic Materials.

• Synthesis of Indole-Based Inhibitors:Molecules (MDPI).

  -Lyase NL1-NL3.[4]

• Buchwald-Hartwig Methodology: Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.[5][6]

• Regioselective Bromination & Functionalization: Natural Product Communications. C-6 Regioselective Bromination of Methyl Indolyl-3-acetate.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines [beilstein-journals.org]
• 4. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. atlanchimpharma.com [atlanchimpharma.com]

Hydrolysis conditions for converting Methyl (6-bromo-1H-indol-1-yl)acetate to acid

Abstract

This guide details the optimized hydrolysis protocols for converting Methyl (6-bromo-1H-indol-1-yl)acetate (Structure 1 ) to (6-bromo-1H-indol-1-yl)acetic acid (Structure 2 ). This transformation is a critical intermediate step in the synthesis of CRTH2 antagonists and bacterial cystathionine γ-lyase (bCSE) inhibitors. While standard saponification appears trivial, the lipophilicity of the 6-bromoindole scaffold and the potential for acid-catalyzed instability of the indole core during workup require precise control of solvent systems and pH.

Two protocols are provided:

• Protocol A (Standard): A robust, heat-accelerated method using NaOH in MeOH/Water, ideal for multigram scale-up.

• Protocol B (Mild): A LiOH-mediated method in THF/Water at ambient temperature, designed for substrates sensitive to thermal stress.

Mechanistic Insight & Solubility Dynamics

The Reaction Pathway

The reaction proceeds via a classic B ase-Ac celerated 2 (B_Ac2) mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. The methoxide is then eliminated, yielding the carboxylate salt.

• Critical Factor: The N-substituted indole is significantly more lipophilic than simple alkyl esters. A biphasic mixture (Water/Ester) will result in stalled kinetics. A co-solvent (MeOH or THF) is mandatory to solubilize the ester and allow the hydroxide ion contact.

• Stability Warning: While N-alkylation stabilizes the indole ring against acid-catalyzed dimerization compared to N-H indoles, the electron-rich nature of the ring still necessitates care during the acidification step. Avoid prolonged exposure to pH < 1.

Reaction Scheme

Figure 1: Mechanistic pathway for the saponification of indole-1-acetic esters.

Experimental Protocols

Protocol A: High-Efficiency Hydrolysis (NaOH/MeOH)

Recommended for gram-scale synthesis where the substrate contains no thermally sensitive groups.

Reagents:

• Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv)

• Sodium Hydroxide (NaOH) (2.0 – 3.0 equiv)

• Methanol (MeOH) (Volume: 5–10 mL per gram of substrate)

• Deionized Water (Volume: Equal to MeOH)

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the methyl ester in MeOH. Ensure complete dissolution; if the solid remains, gently warm to 30°C.

• Base Addition: Dissolve NaOH (2.0 equiv) in the calculated volume of water. Add this solution to the methanolic ester mixture.

  • Note: The solution may turn slightly cloudy initially but should clarify upon heating.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 65–70°C) for 3–5 hours .

  • Monitoring: Check reaction progress via TLC (System: Hexanes/EtOAc 3:1). The ester (high Rf) should disappear, and the baseline spot (salt) should appear.

• Solvent Removal: Once complete, cool to room temperature. Concentrate the mixture under reduced pressure (Rotavap) to remove the Methanol. Do not distill to dryness ; leave the aqueous slurry.

• Workup & Isolation:

  • Dilute the aqueous residue with water (approx. 20 mL per gram starting material).

  • Optional Wash: Wash the basic aqueous phase with Diethyl Ether or Petroleum Ether (2 x 10 mL) to remove unreacted lipophilic impurities.

  • Acidification: Cool the aqueous phase to 0–5°C in an ice bath. Slowly add 10% HCl or 1M HCl dropwise with vigorous stirring.

  • Target pH: Adjust pH to 1–2 . The product will precipitate as a white to off-white solid.

• Filtration: Filter the precipitate, wash with cold water (3x), and dry under high vacuum at 40°C.

Protocol B: Mild Hydrolysis (LiOH/THF)

Recommended for small-scale screening or if the substrate has other base-sensitive functionalities.

Reagents:

• Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv)

• Lithium Hydroxide Monohydrate (LiOH·H2O) (3.0 equiv)

• Tetrahydrofuran (THF) / Water (3:1 ratio)[1]

Step-by-Step Procedure:

• Setup: Dissolve the ester in THF.

• Activation: Dissolve LiOH·H2O in the water portion and add it dropwise to the THF solution at Room Temperature (RT).

• Reaction: Stir vigorously at RT for 12–16 hours (Overnight).

  • Why LiOH? Lithium is a weaker Lewis acid than Sodium, often leading to cleaner reaction profiles in complex organic molecules, though less critical for this specific robust ester.

• Quench: Evaporate the THF under reduced pressure.

• Precipitation: Acidify the remaining aqueous solution with 1M HCl to pH 2.

• Extraction (Alternative to Filtration): If the solid is fine or sticky:

  • Extract the acidified aqueous layer with Ethyl Acetate (3x).[2]

  • Wash combined organics with Brine.[3]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

Quantitative Data & Validation

Expected Analytical Data

The following data corresponds to the free acid product, (6-bromo-1H-indol-1-yl)acetic acid .

Parameter	Value / Description
Appearance	White to pinkish solid
Melting Point	198 – 200 °C (Decomposes)
¹H NMR (300 MHz, DMSO-d₆)	δ 12.8 (br s, 1H, COOH), 7.65 (s, 1H), 7.49 (d, J=8.4 Hz, 1H), 7.35 (d, J=3.1 Hz, 1H), 7.18 (dd, J=8.4, 1.8 Hz, 1H), 6.45 (d, J=3.1 Hz, 1H), 5.05 (s, 2H, N-CH₂).
¹³C NMR (75 MHz, DMSO-d₆)	δ 170.8 (COOH), 137.8, 131.2, 127.6, 122.5, 114.6, 113.3, 101.8, 47.6 (CH₂).
Yield (Protocol A)	85 – 95%
Yield (Protocol B)	75 – 85%

Workup Logic Flowchart

Figure 2: Decision tree for isolation of the free acid.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Poor solubility of the starting material.	Increase the MeOH or THF ratio. Ensure the reaction temperature is maintained at reflux (Protocol A).
Sticky Precipitate	Co-precipitation of impurities or rapid acidification.	Acidify slowly with vigorous stirring. If the solid remains sticky, switch to the Extraction method (EtOAc) rather than filtration.
Low Yield	Product remaining in the aqueous phase.	The acid is slightly soluble in water.[4] Saturate the aqueous phase with NaCl (Brine) before extraction to "salt out" the organic acid.
Pink/Red Coloration	Oxidation of the indole ring.	Indoles are light and air-sensitive. Perform hydrolysis under an Inert Atmosphere (Nitrogen/Argon) and store the product in the dark.

References

• Synthesis of Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase. Source: National Institutes of Health (NIH) / PMC. Relevance: Provides the primary experimental precedent for the hydrolysis of methyl 2-(6-bromo-1H-indol-1-yl)acetate using NaOH/MeOH reflux conditions. URL:[Link]

• Indole-1-acetic acid Physical Properties. Source: PubChem.[5] Relevance: Verification of chemical structure, identifiers (CAS 24297-59-4 for the parent acid), and general physical properties of the class. URL:[Link]

• Hydrolysis of Esters - Common Conditions. Source: Common Organic Chemistry. Relevance: General validation of LiOH vs NaOH solvent systems (THF/Water vs MeOH/Water) for ester hydrolysis. URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. Indol-1-yl-acetic acid synthesis - chemicalbook [chemicalbook.com]
• 4. Indoleacetic Acid [drugfuture.com]
• 5. 1H-Indole-1-acetic acid | C10H9NO2 | CID 90448 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimization of base and solvent for indole N-alkylation

An Application Guide to the Strategic Optimization of Base and Solvent for Indole N-Alkylation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of N-Alkylated Indoles

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural backbone of numerous natural products, pharmaceuticals, and agrochemicals.[1] The functionalization of the indole nitrogen (N-1 position) through N-alkylation is a critical transformation, as the substituent at this position can profoundly influence the molecule's biological activity, pharmacokinetic properties, and overall pharmacological profile. Consequently, the development of robust, efficient, and selective N-alkylation protocols is a perpetual area of focus in synthetic and medicinal chemistry.

This application note provides a comprehensive guide to the strategic optimization of two pivotal parameters in indole N-alkylation: the choice of base and solvent. Moving beyond a simple recitation of conditions, we will delve into the mechanistic rationale behind experimental choices, offering field-proven insights to guide researchers toward successful and reproducible outcomes.

The Mechanistic Heart of the Reaction: Deprotonation and Nucleophilic Attack

The N-alkylation of indole is fundamentally a two-stage process, typically proceeding via an SN2 (bimolecular nucleophilic substitution) mechanism. The success and selectivity of this reaction are critically dependent on the efficiency of both stages, which are directly governed by the base and solvent system.

• Deprotonation: The indole N-H bond is weakly acidic, with a pKa of approximately 17 in DMSO.[2] A base is required to deprotonate the nitrogen, generating the corresponding indolate anion. This anion is a significantly more potent nucleophile than the neutral indole, which is essential for the subsequent alkylation step.

• Nucleophilic Attack: The newly formed indolate anion attacks the electrophilic carbon of an alkylating agent (e.g., an alkyl halide), displacing the leaving group to form the new N-C bond.

The interplay between the base and solvent dictates the concentration and reactivity of the indolate anion, directly impacting reaction rate, yield, and regioselectivity (N- vs. C-alkylation).

Caption: General mechanism of indole N-alkylation.

Pillar 1: Selecting the Optimal Base

The choice of base is paramount. It determines whether the indole is fully or partially deprotonated, which in turn influences the reaction pathway.

Strong Bases: The Path to Complete Deprotonation

Strong, non-nucleophilic bases are often the first choice for achieving high yields, as they irreversibly and completely convert the indole to its highly reactive indolate anion.

• Sodium Hydride (NaH): A classic and highly effective choice.[2][3] As a heterogeneous, insoluble base, its reaction with the indole generates hydrogen gas and the sodium indolate salt. The reaction is typically run in polar aprotic solvents like DMF or THF.

  • Causality: NaH is exceptionally strong and non-nucleophilic, minimizing side reactions. Its use ensures that the dominant nucleophile in the solution is the indolate anion, strongly favoring N-alkylation over potential C3-alkylation.[4]

  • Trustworthiness: The cessation of hydrogen evolution provides a clear visual cue that deprotonation is complete before the alkylating agent is added.

• Potassium Hydride (KH): More reactive than NaH, but also more hazardous and sensitive to moisture.

• Organometallic Bases (e.g., n-BuLi, LHMDS): Extremely strong bases, but their high reactivity can sometimes lead to side reactions or require cryogenic temperatures.

Weak Bases: A Milder, Heterogeneous Approach

Inorganic carbonate and hydroxide bases offer a milder, often safer, and more cost-effective alternative, particularly for activated indoles or in large-scale synthesis.

• Potassium Carbonate (K₂CO₃) & Cesium Carbonate (Cs₂CO₃): These are common choices for reactions in polar aprotic solvents like DMF, acetonitrile (MeCN), or acetone.[5][6][7][8][9] Cesium carbonate is generally more effective due to the higher solubility of the cesium indolate and the "cesium effect," which can accelerate SN2 reactions.[5][6]

  • Causality: These reactions are heterogeneous. The base's effectiveness depends on its ability to interact with the indole at the solid-liquid interface. The choice of solvent is critical to facilitate this interaction and solvate the resulting ions.

• Potassium Hydroxide (KOH): Can be very effective, especially under phase-transfer catalysis (PTC) conditions, which use a catalytic amount of a phase-transfer agent (e.g., a quaternary ammonium salt) to shuttle the hydroxide or indolate anion between an aqueous and an organic phase.[10][11] This approach avoids the need for strong bases and anhydrous solvents.

Pillar 2: The Decisive Role of the Solvent

The solvent influences nearly every aspect of the reaction: reagent solubility, the reactivity of the nucleophile, and the kinetics of the SN2 reaction.

Polar Aprotic Solvents: The Gold Standard for SN2

Polar aprotic solvents are the preferred medium for most indole N-alkylations because they significantly accelerate SN2 reactions.[12][13][14]

• Examples: N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), Tetrahydrofuran (THF).

• Causality: These solvents possess strong dipoles that can effectively solvate the cation (e.g., Na⁺, K⁺) from the base. However, they are poor hydrogen bond donors, meaning they do not form a tight "solvation shell" around the indolate anion.[13][15] This leaves the anion "naked" and highly nucleophilic, dramatically increasing the rate of the SN2 attack.[13] In contrast, polar protic solvents (like water or ethanol) would solvate and stabilize the anion via hydrogen bonding, severely hindering its reactivity.[12][13]

Non-Polar and Weakly Polar Solvents

• Examples: Toluene, Dioxane, Dichloromethane (DCM).

• Application: These are generally less effective for classical deprotonation/alkylation due to poor solubility of the ionic intermediates. However, they are often employed in specific catalytic systems, such as phase-transfer catalysis or transition-metal-catalyzed alkylations.[1][10][16]

Data-Driven Optimization: A Comparative Overview

The following table summarizes common base/solvent combinations and their typical applications, providing a starting point for reaction optimization.

Base	Solvent(s)	Typical Temp. (°C)	Relative Strength	Key Considerations & Best Use Cases
NaH	DMF, THF	0 to RT	Very Strong	Gold Standard. Highly reliable for a wide range of substrates. Requires strictly anhydrous conditions and an inert atmosphere.[2][3][17]
K₂CO₃	DMF, MeCN	RT to 80	Moderate	Good for activated indoles or large-scale synthesis. Milder and safer than NaH. Reaction rates can be slower.[5][9][18]
Cs₂CO₃	DMF, MeCN, THF	RT to 60	Moderate-Strong	Often provides higher yields and faster reactions than K₂CO₃ due to the cesium effect. More expensive.[5][6][7]
KOH	Toluene/H₂O (PTC)	50 to 100	Strong (in PTC)	Green Chemistry. Avoids anhydrous solvents and strong organometallic bases. Ideal for simple alkyl halides.[10][11]
DABCO	Toluene, DMF	90 to 160	Weak (Catalytic)	Used catalytically with specific alkylating agents like dimethyl carbonate (DMC). Offers mild, often quantitative, methylation.[19]

Experimental Protocols

The following protocols provide detailed, self-validating methodologies for performing indole N-alkylation under different conditions. Safety Note: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: Classic N-Alkylation using Sodium Hydride in DMF

Objective: To achieve high-yield N-alkylation of a general indole substrate.

Materials:

• Indole substrate (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 - 1.2 equiv)

• Alkylating agent (e.g., benzyl bromide, 1.05 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous n-hexane (for washing NaH)

• Saturated aq. NH₄Cl, Ethyl Acetate (EtOAc), Brine, H₂O

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Preparation: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a gas inlet (for Argon or N₂), and a rubber septum.

• Base Preparation: In a separate small flask, weigh the required amount of NaH dispersion. Wash the NaH three times with anhydrous hexane under an inert atmosphere to remove the mineral oil, carefully decanting the hexane each time. Dry the washed NaH under a stream of inert gas.

• Reaction Setup: Add the washed NaH to the reaction flask, followed by anhydrous DMF (approx. 0.1 M concentration relative to the indole).

• Deprotonation: Cool the stirred slurry to 0 °C using an ice bath. Dissolve the indole substrate in a minimal amount of anhydrous DMF and add it dropwise to the NaH slurry.

• Anion Formation: Remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes. The completion of deprotonation is indicated by the cessation of H₂ gas evolution. The solution may become clear or remain a slurry.

• Alkylation: Cool the reaction mixture back down to 0 °C. Add the alkylating agent dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by flash column chromatography.

Protocol 2: N-Alkylation using Potassium Carbonate in Acetonitrile

Objective: A milder, operationally simpler protocol suitable for many substrates.

Materials:

• Indole substrate (1.0 equiv)

• Potassium Carbonate (K₂CO₃), finely powdered (2.0 - 3.0 equiv)

• Alkylating agent (e.g., ethyl iodide, 1.2 equiv)

• Anhydrous Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc), Brine, H₂O

• Anhydrous Na₂SO₄

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the indole substrate, finely powdered K₂CO₃, and anhydrous MeCN (approx. 0.2 M).

• Addition of Electrophile: Add the alkylating agent to the stirred suspension.

• Heating: Heat the reaction mixture to reflux (approx. 82 °C) or a suitable temperature (e.g., 60-70 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. These reactions may take several hours to reach completion.

• Workup: After cooling to room temperature, filter the solid K₂CO₃ and rinse the solid with a small amount of EtOAc.

• Concentration: Combine the filtrate and the rinse, and concentrate under reduced pressure.

• Purification: The resulting residue can be purified directly by flash column chromatography. If necessary, an aqueous workup (as described in Protocol 1) can be performed before chromatography.

Systematic Optimization Workflow

For a novel substrate, a systematic approach is crucial for identifying the optimal conditions efficiently.

Caption: A systematic workflow for optimizing N-alkylation conditions.

References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. (2020). MDPI. [Link]

• Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. (2006). ResearchGate. [Link]

• Potassium Carbonate as a Base for the N-Alkylation of Indole and Pyrrole in Ionic Liquids. (2006). ScienceDirect. [Link]

• Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. (n.d.). europepmc.org. [Link]

• A Kinetic Study on the Synthesis of N-arylation of Indole Under Synergetic Effect of Multi-Site Phase Transfer Catalysis System. (n.d.). Bentham Science. [Link]

• 7.5 SN1 vs SN2. (n.d.). KPU Pressbooks. [Link]

• Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation. (2010). PubMed. [Link]

• SN2 Effect of Solvent. (n.d.). OpenOChem Learn. [Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. (2020). RSC Publishing. [Link]

• N-BENZYL INDOLE. (n.d.). Organic Syntheses. [Link]

• How Solvation Influences the SN2 versus E2 Competition. (2021). ACS Publications. [Link]

• How do I perform alkylation of indole NH of harmine hydrochloride salt using sodium hydride and alkyl bromide?. (2014). ResearchGate. [Link]

• N‐Alkylation of Indole Compounds in Modified Wittig–Horner Reaction. (2007). Taylor & Francis Online. [Link]

• N-alkylation of indole derivatives. (n.d.).

• Copper-catalyzed N-alkylation of indoles by N-tosylhydrazones. (2017). RSC Publishing. [Link]

• A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles. (n.d.). NIH. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journals. [Link]

• 11.3: Characteristics of the SN2 Reaction. (2024). Chemistry LibreTexts. [Link]

• Phase Transfer Catalysis. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• in the chemical literature: N-alkylation of an indole. (2019). YouTube. [Link]

• Synthesis of substituted N-heterocycles by N-alkylation. (n.d.). Organic Chemistry Portal. [Link]

• Base-Catalyzed Nucleophilic Addition Reaction of Indoles with Vinylene Carbonate: An Approach to Synthesize 4-Indolyl-1,3-dioxolanones. (2023). NIH. [Link]

• Synthesis of N-alkylated indoles. (2017). ResearchGate. [Link]

• An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. (n.d.). ResearchGate. [Link]

• Process Optimization in the Synthesis of Sertindole Using Alkylimidazolium-based Ionic Liquids as Solvents for N-alkylation. (2015). ResearchGate. [Link]

• Effect of solvent on the alkylation. Reaction conditions: indole (0.1...). (n.d.). ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 11. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 12. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 13. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. Base-Catalyzed Nucleophilic Addition Reaction of Indoles with Vinylene Carbonate: An Approach to Synthesize 4-Indolyl-1,3-dioxolanones - PMC [pmc.ncbi.nlm.nih.gov]
• 19. US6972336B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for Buchwald-Hartwig Amination of 6-Bromoindole Derivatives

Introduction: The Strategic Importance of 6-Aminoindoles

The indole scaffold is a cornerstone in medicinal chemistry and drug development, appearing in a vast array of natural products and synthetic pharmaceuticals. Specifically, the introduction of a nitrogen-based substituent at the 6-position of the indole ring gives rise to 6-aminoindole derivatives, a class of compounds with significant biological activities, including but not limited to kinase inhibition, antiviral, and anticancer properties. The strategic placement of the amino group at this position allows for diverse molecular interactions within biological targets, making these derivatives highly sought-after intermediates.

However, the synthesis of 6-aminoindoles presents notable challenges. Classical methods often require harsh conditions, multistep sequences, and suffer from limited functional group tolerance. The advent of palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, has revolutionized the formation of carbon-nitrogen bonds, offering a mild, efficient, and highly versatile methodology for the synthesis of these valuable compounds from readily available 6-bromoindole precursors.[1]

This guide provides an in-depth exploration of Buchwald-Hartwig amination protocols tailored for 6-bromoindole derivatives, offering field-proven insights, detailed experimental procedures, and a discussion of the critical parameters that govern the success of this transformation.

The Buchwald-Hartwig Amination: A Mechanistic Overview

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that forms a C-N bond between an aryl halide (or pseudohalide) and an amine.[1] The reaction proceeds through a catalytic cycle that is generally understood to involve three key stages:

• Oxidative Addition: A low-valent Palladium(0) complex reacts with the 6-bromoindole, inserting into the carbon-bromine bond to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coupling partner coordinates to the Pd(II) center. In the presence of a base, the amine is deprotonated to form a palladium-amido complex.

• Reductive Elimination: The final step involves the formation of the new C-N bond and the desired 6-aminoindole product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[1]

The efficiency and substrate scope of this reaction are critically dependent on the choice of the palladium source, the phosphine ligand, the base, and the solvent.

Caption: Catalytic cycle of the Buchwald-Hartwig amination for 6-bromoindole.

Key Considerations for the Amination of 6-Bromoindoles

The indole nucleus presents unique challenges in Buchwald-Hartwig aminations. The acidic N-H proton of the indole can compete with the amine coupling partner for reaction with the base and the catalyst. This can lead to undesired side reactions, such as N-arylation of the indole itself. Therefore, a key decision in designing a protocol for 6-bromoindole is whether to protect the indole nitrogen.

To Protect or Not to Protect? A Strategic Choice

• Unprotected 6-Bromoindole: For simpler amine coupling partners, proceeding with the unprotected indole is often feasible and more atom-economical as it avoids additional protection and deprotection steps. However, this approach typically necessitates the use of a strong, non-nucleophilic base, such as lithium hexamethyldisilazide (LiHMDS), to selectively deprotonate the coupling amine in the presence of the indole N-H.[2] Weaker bases like carbonates are generally ineffective in these cases.[2]

• N-Protected 6-Bromoindole: When dealing with more complex or sensitive amine partners, or to ensure complete regioselectivity, N-protection is the more robust strategy. Common protecting groups include Boc (tert-butyloxycarbonyl), SEM (2-(trimethylsilyl)ethoxymethyl), or a simple silyl group like TBDMS (tert-butyldimethylsilyl).[3] With a protected indole, a wider range of bases, including milder carbonates like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), can be employed.[3][4]

Caption: Decision workflow for protocol selection.

Optimized Reaction Parameters and Component Selection

The success of the Buchwald-Hartwig amination of 6-bromoindole hinges on the judicious selection of the catalyst system and reaction conditions.

Component	Recommended Reagents & Conditions	Rationale & Expert Insights
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or pre-formed palladium precatalysts (e.g., XPhos Pd G3).	Pd(OAc)₂ and Pd₂(dba)₃ are common and effective precursors that form the active Pd(0) catalyst in situ. Pre-formed precatalysts offer improved stability, handling, and often higher reactivity, allowing for lower catalyst loadings.
Ligand	Bulky, electron-rich biaryl phosphine ligands such as XPhos, BrettPhos, RuPhos, or Xantphos.	These ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle. The choice of ligand can significantly impact the reaction's scope and efficiency. For instance, BrettPhos has shown excellent results in the coupling of primary anilines with bromoindoles.[3][4]
Base	For unprotected indoles: LiHMDS, NaOtBu. For N-protected indoles: Cs₂CO₃, K₂CO₃, K₃PO₄.	The base's strength must be matched to the substrate. Strong, non-nucleophilic bases are required for unprotected indoles to avoid deprotonation of the indole N-H. Milder carbonate bases are sufficient and often preferred for N-protected substrates to enhance functional group tolerance.[2][5]
Solvent	Anhydrous, aprotic solvents such as toluene, 1,4-dioxane, or THF.	These solvents offer good solubility for the reactants and catalyst system and are stable at the typical reaction temperatures. Ensure the solvent is thoroughly degassed to prevent oxidation of the Pd(0) catalyst.
Temperature	65-110 °C	The optimal temperature will depend on the reactivity of the specific amine and the catalyst system employed. Reactions with less reactive coupling partners may require higher temperatures to achieve a reasonable reaction rate.
Atmosphere	Inert atmosphere (Argon or Nitrogen)	The active Pd(0) catalyst is sensitive to oxygen, so maintaining an inert atmosphere throughout the reaction is critical for achieving high yields and preventing catalyst decomposition.

Experimental Protocols

Protocol 1: Amination of Unprotected 6-Bromoindole with a Secondary Cyclic Amine (e.g., Piperidine)

This protocol is adapted from successful aminations of related unprotected halo-N-heterocycles.[2]

Materials:

• 6-Bromoindole

• Piperidine

• Palladium(II) Acetate (Pd(OAc)₂)

• RuPhos

• Lithium bis(trimethylsilyl)amide (LiHMDS), 1.0 M solution in THF

• Anhydrous Toluene

• Inert atmosphere (Argon or Nitrogen) glovebox or Schlenk line

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube or vial, combine 6-bromoindole (1.0 mmol, 1.0 equiv), Pd(OAc)₂ (0.02 mmol, 2 mol%), and RuPhos (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene (5 mL). Stir the mixture for 5 minutes at room temperature.

• Add piperidine (1.2 mmol, 1.2 equiv) via syringe.

• Slowly add the LiHMDS solution (2.2 mmol, 2.2 equiv) dropwise at room temperature.

• Reaction: Seal the vessel tightly and heat the reaction mixture to 100 °C in a pre-heated oil bath.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 6-(piperidin-1-yl)-1H-indole.

Protocol 2: Amination of N-Protected 6-Bromoindole with a Primary Aromatic Amine (e.g., Aniline)

This protocol is based on established procedures for the amination of N-protected bromoindoles and related systems.[3][4][5]

Materials:

• N-SEM-6-bromoindole (or other suitable N-protected derivative)

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

• Inert atmosphere (Argon or Nitrogen) glovebox or Schlenk line

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add N-SEM-6-bromoindole (1.0 mmol, 1.0 equiv), Cs₂CO₃ (1.5 mmol, 1.5 equiv), Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), and Xantphos (0.03 mmol, 3 mol%).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (5 mL), followed by aniline (1.2 mmol, 1.2 equiv).

• Reaction: Seal the tube tightly and immerse it in a pre-heated oil bath at 110 °C.

• Monitoring: Stir the reaction vigorously and monitor its progress by TLC or LC-MS. The reaction is typically complete in 4-12 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel to yield the N-protected 6-(phenylamino)indole. The protecting group can then be removed under standard conditions if desired.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst, insufficient base, low temperature.	Ensure all reagents and solvents are anhydrous and degassed. Use a fresh bottle of catalyst or ligand. Increase the reaction temperature in 10 °C increments. If using an unprotected indole, ensure a sufficiently strong base (e.g., LiHMDS) is used in slight excess.
Formation of Side Products (e.g., Hydrodehalogenation)	Catalyst decomposition, presence of water.	Use a different ligand, such as a more sterically hindered one, to favor reductive elimination over side reactions. Ensure rigorously anhydrous conditions. Lowering the reaction temperature may also help.
Reaction Stalls	Catalyst inhibition by the product or starting materials.	Consider using a palladium precatalyst which can be more robust. A different ligand/base combination may also overcome this issue.

Conclusion

The Buchwald-Hartwig amination is a robust and highly adaptable method for the synthesis of 6-aminoindole derivatives. The choice between using a protected or unprotected 6-bromoindole substrate is a key strategic decision that dictates the optimal choice of base and can influence the overall efficiency of the process. By carefully selecting the appropriate combination of palladium source, ligand, base, and solvent, researchers can access a wide array of valuable 6-aminoindole scaffolds for applications in drug discovery and materials science. The protocols and insights provided herein serve as a comprehensive guide for the successful implementation of this powerful transformation.

References

• Dunsford, L. J., et al. (2022). Diindolylamine Preparation and Stability Investigations. ACS Omega, 7(5), 4344–4353. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• Anderson, K. W., et al. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(19), 4305–4308. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Kandimalla, R., et al. (2010). Palladium-Catalyzed Aryl Amination Reactions of 6-Bromo- and 6-Chloropurine Nucleosides. Advanced Synthesis & Catalysis, 352(10), 1728-1735. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Henderson, J. L., et al. (2010). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters, 12(20), 4438–4441. [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination Reagent Guide. [Link]

• Dunsford, L. J., et al. (2022). Diindolylamine Preparation and Stability Investigations. ACS Omega, 7(5), 4344–4353. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Barrow, A. S., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. Chemical Science, 10(40), 9334–9339. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diindolylamine Preparation and Stability Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Aryl Amination Reactions of 6-Bromo- and 6-Chloropurine Nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of CRTH2 Antagonists Utilizing Methyl (6-bromo-1H-indol-1-yl)acetate: An Application and Protocol Guide

Introduction: Targeting the CRTH2 Receptor in Allergic Inflammation

The chemoattractant receptor-homologous molecule expressed on TH2 cells (CRTH2), also known as the prostaglandin D2 receptor 2 (DP2), is a G-protein coupled receptor that plays a pivotal role in the orchestration of allergic inflammation.[1][2] Its ligand, prostaglandin D2 (PGD2), is predominantly released from mast cells following allergen stimulation.[2] The interaction between PGD2 and CRTH2 triggers a cascade of inflammatory responses, including the recruitment and activation of key immune cells such as T-helper 2 (Th2) cells, eosinophils, and basophils.[2][3][4] This signaling pathway is strongly implicated in the pathophysiology of various allergic conditions, most notably asthma and atopic dermatitis.[5][6][7]

The development of small molecule antagonists that selectively block the CRTH2 receptor represents a promising therapeutic strategy for mitigating the effects of allergic inflammation.[1][8] By inhibiting the PGD2/CRTH2 axis, these antagonists can effectively reduce the infiltration of inflammatory cells and the subsequent release of pro-inflammatory cytokines, thereby ameliorating disease symptoms.[7][8][9] Several CRTH2 antagonists, such as fevipiprant and setipiprant, have been investigated in clinical trials for the treatment of asthma and other allergic diseases.[1][10][11][12]

This guide provides a detailed overview of the synthesis of CRTH2 antagonists, with a specific focus on the strategic use of Methyl (6-bromo-1H-indol-1-yl)acetate as a key building block. The indole scaffold is a privileged structure in medicinal chemistry, and its functionalization is a cornerstone of many drug discovery programs.[13][14] The protocols and methodologies described herein are designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for the synthesis and elaboration of this important class of therapeutic agents.

The Strategic Importance of Methyl (6-bromo-1H-indol-1-yl)acetate

Methyl (6-bromo-1H-indol-1-yl)acetate serves as a versatile and strategically important starting material for the synthesis of a diverse range of CRTH2 antagonists. The rationale for its utility lies in the inherent reactivity and functionality of its constituent parts:

• The Indole Core: The indole nucleus provides a rigid and well-characterized scaffold that is amenable to a variety of chemical transformations. Its presence is a common feature in many biologically active molecules.[13][14]

• The Bromine Atom at the 6-Position: The bromine atom acts as a key handle for introducing molecular diversity through cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[13][14][15] This allows for the facile introduction of various aryl and heteroaryl substituents, which is crucial for optimizing the potency and pharmacokinetic properties of the final antagonist.

• The Methyl Acetate Group at the 1-Position: The N-alkylation of the indole with a methyl acetate group serves multiple purposes. It protects the indole nitrogen from undesired side reactions and introduces a carboxylic acid precursor.[16] The methyl ester can be readily hydrolyzed under basic or acidic conditions to the corresponding carboxylic acid, a common pharmacophore in many CRTH2 antagonists that is essential for receptor binding.[17][18][19]

Synthetic Strategy Overview: A Modular Approach

The synthesis of CRTH2 antagonists from Methyl (6-bromo-1H-indol-1-yl)acetate generally follows a modular and convergent approach. This strategy allows for the independent synthesis of key fragments, which are then coupled together in the later stages of the synthesis. This approach offers significant advantages in terms of efficiency, flexibility, and the ability to rapidly generate a library of analogs for structure-activity relationship (SAR) studies.

Below is a generalized workflow illustrating the key transformations involved in the synthesis of CRTH2 antagonists using this key intermediate.

Caption: Generalized synthetic workflow for CRTH2 antagonists.

Detailed Experimental Protocols

The following sections provide detailed, step-by-step protocols for the key synthetic transformations involved in the synthesis of CRTH2 antagonists from Methyl (6-bromo-1H-indol-1-yl)acetate.

Protocol 1: Synthesis of Methyl (6-bromo-1H-indol-1-yl)acetate

This protocol describes the N-alkylation of 6-bromo-1H-indole with methyl bromoacetate. The use of a strong base like sodium hydride (NaH) is a common and effective method for this transformation.[20][21]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Equivalents
6-Bromo-1H-indole	196.04	5.00 g	1.0
Sodium Hydride (60% dispersion in oil)	24.00	1.53 g	1.5
Methyl Bromoacetate	152.97	7.80 g	2.0
Anhydrous N,N-Dimethylformamide (DMF)	73.09	50 mL	-
Deionized Water	18.02	As needed	-
Ethyl Acetate (EtOAc)	88.11	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate (Na2SO4)	142.04	As needed	-

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 6-bromo-1H-indole (5.00 g, 25.50 mmol).

• Add anhydrous DMF (50 mL) and stir the mixture until the indole is fully dissolved.

• Carefully add sodium hydride (1.53 g of a 60% dispersion in oil, 38.25 mmol) portion-wise to the stirred solution at 0 °C (ice bath). Caution: Hydrogen gas is evolved.

• Allow the reaction mixture to stir at room temperature for 4 hours to ensure complete deprotonation of the indole nitrogen.

• Cool the reaction mixture back to 0 °C and add methyl bromoacetate (7.80 g, 51.00 mmol) dropwise.

• Stir the resulting mixture overnight at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of deionized water (25 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Methyl (6-bromo-1H-indol-1-yl)acetate.[21]

Protocol 2: Suzuki-Miyaura Cross-Coupling of Methyl (6-bromo-1H-indol-1-yl)acetate

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of the bromoindole intermediate with an aryl or heteroaryl boronic acid.[13][14] The choice of catalyst, ligand, base, and solvent system may require optimization for specific substrates.[15]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Equivalents
Methyl (6-bromo-1H-indol-1-yl)acetate	268.10	1.0 g	1.0
Aryl/Heteroaryl Boronic Acid	Varies	1.2 - 1.5	Varies
Palladium(II) Acetate (Pd(OAc)2)	224.50	0.005	Varies
SPhos (Ligand)	410.47	0.005	Varies
Potassium Carbonate (K2CO3)	138.21	3.0	Varies
Water:Acetonitrile (4:1)	-	As needed	-
Ethyl Acetate (EtOAc)	88.11	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate (Na2SO4)	142.04	As needed	-

Procedure:

• In a reaction vial, combine Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv.), the aryl or heteroaryl boronic acid (1.2 equiv.), and potassium carbonate (3.0 equiv.).

• In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)2 (0.005 equiv.) and SPhos (0.005 equiv.) in the water:acetonitrile solvent mixture.

• Add the catalyst solution to the reaction vial containing the solids.

• Seal the vial and stir the mixture at 37 °C for 18 hours.

• Monitor the reaction progress by TLC or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the coupled indole ester intermediate.

Protocol 3: Hydrolysis of the Methyl Ester to the Carboxylic Acid

This protocol describes the saponification of the methyl ester to the corresponding carboxylic acid using sodium hydroxide.[21] This is a crucial final step in the synthesis of many CRTH2 antagonists.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Equivalents
Coupled Indole Ester Intermediate	Varies	5.50 g	1.0
Sodium Hydroxide (NaOH)	40.00	1.64 g	2.0
Methanol (MeOH)	32.04	55 mL	-
Deionized Water	18.02	55 mL	-
10% Hydrochloric Acid (HCl)	-	As needed	-
Ethyl Acetate (EtOAc)	88.11	As needed	-

Procedure:

• Dissolve the coupled indole ester intermediate (5.50 g, 20.52 mmol) in methanol (55 mL) in a round-bottom flask.

• In a separate beaker, dissolve sodium hydroxide (1.64 g, 41.03 mmol) in deionized water (55 mL).

• Add the aqueous NaOH solution to the methanolic solution of the ester.

• Heat the reaction mixture to reflux and stir for 5 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the mixture to room temperature and remove the methanol under reduced pressure.

• Wash the remaining aqueous solution with petroleum ether to remove any non-polar impurities.

• Carefully acidify the aqueous solution to pH = 1 with 10% HCl. A precipitate should form.

• Extract the acidified aqueous solution with ethyl acetate (3 x 25 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final CRTH2 antagonist as a carboxylic acid.[21]

Conclusion and Future Perspectives

The synthetic strategies outlined in this guide, centered around the versatile building block Methyl (6-bromo-1H-indol-1-yl)acetate, provide a robust and adaptable framework for the discovery and development of novel CRTH2 antagonists. The modular nature of this approach allows for the systematic exploration of chemical space around the indole scaffold, facilitating the optimization of potency, selectivity, and pharmacokinetic properties. As our understanding of the role of the CRTH2 receptor in allergic diseases continues to evolve, the development of new and improved antagonists will remain a critical area of research. The methodologies presented here offer a solid foundation for these future endeavors, empowering researchers to contribute to the next generation of therapies for allergic and inflammatory conditions.

References

• The prostaglandin D2 receptor CRTH2 is important for allergic skin inflammation following epicutaneous antigen challenge. PMC. Available at: [Link]

• CRTH2 is a prominent effector in contact hypersensitivity-induced neutrophil inflammation. PubMed. Available at: [Link]

• Emerging roles of DP and CRTH2 in allergic inflammation. PubMed. Available at: [Link]

• CRTH2 antagonists in asthma: current perspectives. PMC. Available at: [Link]

• The Prostaglandin D2 Receptor CRTH2 Contributes to Airway Hyperresponsiveness during Airway Inflammation Induced by Sensitization without an Adjuvant in Mice. Karger Publishers. Available at: [Link]

• CRTH2 antagonists in asthma: current perspectives. Dove Medical Press. Available at: [Link]

• Definition of CRTH2 antagonist ACT-774312. NCI Drug Dictionary. Available at: [Link]

• Suzuki–Miyaura cross‐coupling of 5‐bromoindole (6) and phenylboronic... ResearchGate. Available at: [Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing. Available at: [Link]

• Synthesis of N-alkylated indoles. ResearchGate. Available at: [Link]

• Antagonism of CRTH2 ameliorates chronic epicutaneous sensitization-induced inflammation by multiple mechanisms. PMC. Available at: [Link]

• Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols. Organic Chemistry Portal. Available at: [Link]

• A Metal-Free Reductive N-Alkylation of Indoles with Aldehydes. Organic Letters. Available at: [Link]

• CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation. American Physiological Society Journal. Available at: [Link]

• Effect of CRTH2 antagonism on the response to experimental rhinovirus infection in asthma: a pilot randomised controlled trial. Thorax. Available at: [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters. Available at: [Link]

• Lithium Chloride–Assisted Selective Hydrolysis of Methyl Esters Under Microwave Irradiation. Synthetic Communications. Available at: [Link]

• Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. PMC. Available at: [Link]

• Disposition and Metabolism of Setipiprant, a Selective Oral CRTH2 Antagonist, in Humans. SpringerLink. Available at: [Link]

• HYDROLYSIS OF METHYL ESTERS FOR PRODUCTION OF FATTY ACIDS. European Patent Office. Available at: [Link]

• Hydrolysis of methyl esters. Google Patents.

• Setipiprant. Wikipedia. Available at: [Link]

• Discovery of Isoquinolinone Indole Acetic Acids as Antagonists of Chemoattractant Receptor Homologous Molecule Expressed on Th2 Cells (CRTH2) for the Treatment of Allergic Inflammatory Diseases. Journal of Medicinal Chemistry. Available at: [Link]

• Optimization of the Central Core of Indolinone–Acetic Acid-Based CRTH2 (DP2) Receptor Antagonists. PMC. Available at: [Link]

• 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. MDPI. Available at: [Link]

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Available at: [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Available at: [Link]

• Novel selective orally active CRTH2 antagonists for allergic inflammation developed from in silico derived hits. PubMed. Available at: [Link]

• Setipiprant. PubChem. Available at: [Link]

• SETIPIPRANT. New Drug Approvals. Available at: [Link]

• Supporting information. The Royal Society of Chemistry. Available at: [Link]

• Setipiprant: Is It A Cure? Clinic Center. Available at: [Link]

Sources

• 1. CRTH2 antagonists in asthma: current perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. The prostaglandin D2 receptor CRTH2 is important for allergic skin inflammation following epicutaneous antigen challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thorax.bmj.com [thorax.bmj.com]
• 5. CRTH2 is a prominent effector in contact hypersensitivity-induced neutrophil inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Facebook [cancer.gov]
• 9. Antagonism of CRTH2 ameliorates chronic epicutaneous sensitization-induced inflammation by multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Setipiprant - Wikipedia [en.wikipedia.org]
• 11. newdrugapprovals.org [newdrugapprovals.org]
• 12. cliniccenter.co.uk [cliniccenter.co.uk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. tandfonline.com [tandfonline.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 20. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 21. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of the indole C-3 position in Methyl (6-bromo-1H-indol-1-yl)acetate

Application Note: Strategic Functionalization of the Indole C-3 Position in Methyl (6-bromo-1H-indol-1-yl)acetate

Executive Summary & Strategic Importance

This application note details the regioselective functionalization of Methyl (6-bromo-1H-indol-1-yl)acetate (Compound 1 ). This scaffold is a critical intermediate in the synthesis of CRTH2 (DP2) receptor antagonists (e.g., Fevipiprant analogs) and antiviral agents.

The Challenge: Functionalizing Compound 1 presents a unique "electronic tug-of-war." The indole core is traditionally electron-rich at C-3. However, Compound 1 possesses two deactivating features:

• 6-Bromo substituent: Exerts a strong inductive electron-withdrawing effect (-I), reducing the overall nucleophilicity of the ring.

• N-Acetic Acid Methyl Ester: The N-alkyl ester group exerts a mild inductive withdrawing effect and, crucially, removes the N-H proton, eliminating the possibility of base-mediated anion formation (magnesiation) at C-3 without directing groups.

The Solution: This guide provides three optimized protocols designed to overcome this electronic deactivation while preserving the labile methyl ester moiety: Vilsmeier-Haack Formylation , Regioselective Halogenation , and Friedel-Crafts Acylation .

Mechanistic Insight: The Electronic Landscape

Understanding the reactivity profile is prerequisite to successful synthesis. The C-3 position remains the HOMO (Highest Occupied Molecular Orbital) coefficient maximum, but its energy is lowered by the substituents.

Figure 1: Reactivity Logic & Decision Tree This diagram outlines the decision process for selecting the correct protocol based on the desired downstream intermediate.

Caption: Strategic decision tree for C-3 functionalization based on target moiety.

Protocol A: Vilsmeier-Haack Formylation

This is the most robust method for introducing a carbon handle. The resulting aldehyde is a versatile gateway to vinyl indoles (via Wittig) or amines (via Reductive Amination).

Reaction Overview:

• Reagents: Phosphorus Oxychloride (

  ), DMF.

• Mechanism: Formation of the electrophilic chloroiminium ion (Vilsmeier reagent), followed by electrophilic aromatic substitution (EAS) at C-3 and hydrolysis.

• Critical Control Point: The reaction must be kept strictly anhydrous until hydrolysis to prevent degradation of the reagent. The N-ester is stable to the acidic conditions if temperature is controlled.

Step-by-Step Protocol:

• Reagent Formation:

  • In a flame-dried round-bottom flask under Argon, charge anhydrous DMF (5.0 equiv relative to indole).

  • Cool to 0°C in an ice bath.

  • Add

    (1.2 equiv) dropwise over 15 minutes. Caution: Exothermic.

  • Stir at 0°C for 30 minutes to generate the Vilsmeier salt (white/yellow precipitate may form).

• Substrate Addition:

  • Dissolve Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv) in a minimum volume of anhydrous DMF.

  • Add the indole solution dropwise to the Vilsmeier reagent at 0°C.

• Reaction Phase:

  • Allow the mixture to warm to Room Temperature (RT).

  • Heat to 60°C for 2–4 hours. Note: Unsubstituted indoles react at RT; the 6-Br deactivation necessitates thermal energy.

  • Monitor: TLC (30% EtOAc/Hexane). The aldehyde product is significantly more polar than the starting material.

• Hydrolysis & Workup:

  • Cool the mixture to 0°C.

  • Pour the reaction mixture into crushed ice containing Sodium Acetate (buffered quench prevents ester hydrolysis better than strong base).

  • Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

  • Extract with Ethyl Acetate (3x). Wash organics with Water (2x) and Brine (1x).

  • Dry over

    and concentrate.

Data Summary:

Parameter	Value	Note
Yield	82–88%	High efficiency
Appearance	Pale yellow solid	Recrystallize from EtOH if needed
1H NMR Diagnostic	9.9–10.1 ppm	Distinct singlet (Aldehyde CHO)

Protocol B: Regioselective C-3 Halogenation

Installing a halogen at C-3 creates a 3,6-dibromo species (if brominating), allowing for orthogonal cross-coupling strategies. The C-3 bromine is significantly more reactive toward Pd-oxidative addition than the C-6 bromine, enabling selective C-3 functionalization later.

Reaction Overview:

• Reagents: N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS).

• Solvent: DMF (promotes ionic mechanism favorable for C-3).

• Self-Validating Step: The disappearance of the C-3 proton signal (

  ~7.1 ppm) in NMR confirms substitution.

Step-by-Step Protocol:

• Preparation:

  • Dissolve Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 equiv) in DMF (0.1 M concentration).

  • Protect from light (wrap flask in foil) to minimize radical side reactions at the benzylic (acetate methylene) position.

• Addition:

  • Cool to 0°C.

  • Add NBS (1.05 equiv) portion-wise as a solid over 10 minutes. Do not use large excess; over-bromination is possible.

• Reaction Phase:

  • Stir at 0°C for 1 hour, then allow to warm to RT for 1 hour.

  • Endpoint: Consumption of starting material by TLC.

• Workup:

  • Dilute with water.

  • Extract with Diethyl Ether or DCM.

  • Wash with 5% Sodium Thiosulfate (to remove free bromine/iodine) and then water.

  • Purification: Silica gel chromatography is usually required to remove traces of succinimide.

Protocol C: Friedel-Crafts Acylation (Lewis Acid Mediated)

Direct acylation is challenging due to the deactivated ring. Strong Lewis acids (

) often hydrolyze the ester. We utilize Tin(IV) Chloride ( ) as a milder, oxophilic Lewis acid that activates the acyl chloride without destroying the ester.

Figure 2: Mechanism of C-3 Acylation This diagram illustrates the electrophilic attack and the role of the 6-Br deactivation.

Caption: Lewis-acid mediated electrophilic substitution pathway.

Step-by-Step Protocol:

• Setup:

  • In a dry flask under

    , dissolve the indole (1.0 equiv) in anhydrous Dichloromethane (DCM).

  • Add the Acyl Chloride (e.g., Acetyl Chloride, 1.2 equiv).

• Catalyst Addition:

  • Cool to 0°C.

  • Add

    (1.0 M in DCM, 1.2 equiv) dropwise.

  • Observation: The solution often turns dark red/brown (complex formation).

• Reaction:

  • Stir at 0°C for 30 mins, then RT for 3–6 hours.

  • If reaction is sluggish (due to 6-Br), heat to reflux (40°C) carefully.

• Quench:

  • Quench with saturated

    solution.

  • Filter through a Celite pad if tin salts precipitate and cause emulsions.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Conversion (Vilsmeier)	Vilsmeier salt hydrolysis or insufficient heat.	Ensure anhydrous DMF/POCl3. Increase temp to 80°C.
Ester Hydrolysis	Workup too basic or reaction too acidic/hot.	Use Sodium Acetate buffer for quenching. Avoid aqueous NaOH.
N-Dealkylation	Highly unlikely with N-acetate, but possible with strong Lewis Acids.	Switch from to or .
Polybromination	Excess NBS or radical mechanism.	Use exactly 1.0–1.05 eq NBS. Perform in dark.

References

• Vilsmeier-Haack Mechanism & Applications

  • Jones, G., & Stanforth, S. P. (2000). The Vilsmeier-Haack Reaction. Organic Reactions.

  • (General Overview & Primary Citations)

• Indole Reactivity & CRTH2 Antagonists

  • Zaghdane, H., et al. (2011).[1][2] New indole amide derivatives as potent CRTH2 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 21(11), 3471-3474.[1]

• Halogenation of Deactivated Indoles

  • Suárez-Castillo, O. R., et al. (2011).[3][4] C-6 Regioselective Bromination of Methyl Indolyl-3-acetate. Natural Product Communications, 6(4).[3] (Provides context on reactivity of the specific scaffold).

• Fevipiprant (DP2 Antagonist)

  • Sandham, D. A., et al. (2017). Discovery of Fevipiprant (NVP-QAW039), a Potent and Selective DP2 Receptor Antagonist.[5] ACS Medicinal Chemistry Letters.

• General Indole Functionalization Protocols

  • BenchChem Application Notes: Friedel-Crafts Acyl

  • (General Protocol Reference)

Sources

• 1. New indole amide derivatives as potent CRTH2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of the Central Core of Indolinone–Acetic Acid-Based CRTH2 (DP2) Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. C-6 regioselective bromination of methyl indolyl-3-acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Methyl (6-bromo-1H-indol-1-yl)acetate Synthesis Guide

Case ID: IND-ALK-006 Subject: Yield Optimization & Troubleshooting for N-Alkylation of 6-Bromoindole Assigned Specialist: Senior Application Scientist Status: Open[1]

Executive Summary

The synthesis of Methyl (6-bromo-1H-indol-1-yl)acetate involves the nucleophilic substitution (

) of the indole nitrogen onto methyl bromoacetate.[1] While theoretically straightforward, this reaction is prone to regioselectivity issues (C3-alkylation), incomplete conversion, and hydrolysis of the ester moiety.

This guide moves beyond basic recipe following. It provides a mechanistically grounded protocol designed to maximize the nucleophilicity of the indole nitrogen while suppressing competing pathways, backed by field-validated troubleshooting strategies.

Part 1: The "Golden" Protocol (High-Yield Methodology)

This protocol is optimized for regioselectivity (N > C) and conversion efficiency . It utilizes the "hard" nature of the sodium cation and the high dielectric constant of DMF to promote the dissociation of the N-metal bond, creating a "naked" indolate anion that reacts rapidly with the soft electrophile.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
6-Bromoindole	1.0	Substrate	Must be dry; residual water quenches base.[1]
Sodium Hydride (NaH)	1.2 - 1.5	Base	Use 60% dispersion in oil.[1] Excess ensures full deprotonation.
Methyl Bromoacetate	1.2 - 1.5	Electrophile	Add slowly to prevent exotherms.[1]
DMF (Anhydrous)	Solvent	Medium	Essential: Dryness (<50 ppm ).[1] Stabilizes the transition state.

Step-by-Step Workflow

• System Prep: Flame-dry a round-bottom flask under

  or Ar flow.

• Deprotonation (The Critical Step):

  • Suspend NaH (1.2 equiv) in anhydrous DMF at 0°C .

  • Add 6-bromoindole (1.0 equiv) dissolved in minimal DMF dropwise over 15–20 mins.

  • Mechanism Check: Evolution of

    gas will occur. The solution will typically turn from clear to yellow/orange, indicating the formation of the indolate anion .

  • Wait: Stir at 0°C for 30–45 mins. Rushing this step causes low yields due to incomplete anion formation.

• Alkylation:

  • Add Methyl bromoacetate (1.2 equiv) dropwise at 0°C.

  • Allow the reaction to warm to Room Temperature (RT) naturally.

  • Stir for 3–12 hours. Monitor via TLC (Hexane/EtOAc 4:1) or LC-MS.[1][2][3]

• Quench & Workup:

  • Cool to 0°C. Quench carefully with saturated

    (avoids strong basicity that could hydrolyze the ester).

  • Extract with EtOAc (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ).[4] Wash combined organics with water ( ) and brine ( ) to remove DMF.

  • Dry over

    , filter, and concentrate.[4][5]

Part 2: Troubleshooting & FAQs

Issue 1: "I see a major side product with a slightly different Rf. Is it C-alkylation?"

Diagnosis: Likely C3-alkylation . Root Cause: The indole anion is an ambident nucleophile. While N-alkylation is kinetically favored under these conditions, C3-alkylation becomes competitive if the N-metal bond is too "tight" (covalent character) or if the electrophile is too "soft." Solution:

• Solvent Switch: Ensure you are using DMF or DMSO . These polar aprotic solvents solvate the cation (

  ), leaving the nitrogen more "naked" and nucleophilic. Using non-polar solvents like THF or Toluene promotes tight ion-pairing, which can skew selectivity toward C3 [1].

• Temperature Control: Keep the addition of the alkyl bromide at 0°C . Higher temperatures provide the activation energy needed for the thermodynamic C-alkylation pathway.

Issue 2: "My yield is low (30-50%), and I see starting material."

Diagnosis: Incomplete deprotonation or "Base Kill." Root Cause:

• Wet Solvent: DMF is hygroscopic.[1] Even 0.1% water will quench the NaH before it reacts with the indole.

• Old NaH: Sodium hydride absorbs moisture from air over time, degrading its activity. Solution:

• Titrate/Test NaH: If the reaction doesn't bubble vigorously upon indole addition, your base is dead.

• Increase Stoichiometry: Bump NaH and Methyl bromoacetate to 1.5 equiv .

• Catalytic Additive: Add 5-10 mol% TBAI (Tetrabutylammonium iodide) . This facilitates the Finkelstein reaction in situ (converting alkyl bromide to more reactive alkyl iodide) and acts as a Phase Transfer Catalyst if solubility is an issue.

Issue 3: "I lost my product during workup / The ester hydrolyzed."

Diagnosis: Saponification. Root Cause: The ester group is sensitive to base. Quenching with water/NaOH or letting the reaction sit at high pH during workup can hydrolyze the methyl ester to the carboxylic acid (which extracts into the aqueous layer). Solution:

• Quench Correctly: Use Saturated

  or dilute HCl (pH ~6-7) to quench. Never use strong base.

• DMF Removal: DMF is hard to remove. If you rotovap at high heat (>60°C) with residual traces of base, hydrolysis accelerates. Wash the organic layer thoroughly with water to remove DMF before concentration.

Part 3: Decision Logic & Mechanism Visualization

The following diagram illustrates the critical decision points in the synthesis workflow to ensure N-selectivity and high yield.

Caption: Decision tree for optimizing N-alkylation. Green paths indicate optimal conditions; red nodes indicate failure modes requiring specific interventions.

Part 4: Comparative Base/Solvent Data

If NaH is unsuitable (e.g., safety restrictions), consider these alternatives. Note the trade-offs in time and yield.

Base System	Solvent	Temp	Typical Yield	Pros	Cons
NaH (Standard)	DMF	0°C RT	85-95%	Fast, High N-selectivity	Safety hazard ( ), requires strictly anhydrous conditions.[1]
	MeCN	Reflux	70-85%	Milder, no gas	Slower, requires heat (risk of C-alkylation), expensive base.
KOH	DMSO	RT	60-80%	Cheap, very fast	High risk of ester hydrolysis due to .[1]
KOtBu	THF	RT	50-70%	Soluble base	Lower N-selectivity due to ion pairing in THF [2].[1]

References

• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. (2021). Explains the impact of solvent polarity and cation choice on N vs C selectivity in fused nitrogen heterocycles.

• Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase. National Institutes of Health (PMC). (2023). Provides a direct, validated experimental protocol for the synthesis of Methyl 2-(6-bromo-1H-indol-1-yl)acetate using NaH/DMF.

• Technical Support Center: Selective N-Alkylation of Indoles. BenchChem. (2025).[3][6][7] Troubleshooting guide for common yield issues in indole alkylation, including base and solvent effects.

Sources

• 1. methyl 2-(6-bromo-1H-indol-3-yl)-2-oxoacetate | C11H8BrNO3 | CID 28916741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rjpbcs.com [rjpbcs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6972336B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in 6-Bromoindole Alkylation

Welcome to our dedicated technical support center for troubleshooting the alkylation of 6-bromoindole. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. We understand that low conversion rates can be a significant bottleneck, and this resource provides in-depth, field-proven insights to help you diagnose and resolve common issues.

Introduction: The Nuances of 6-Bromoindole Alkylation

The alkylation of 6-bromoindole is a foundational reaction in the synthesis of numerous biologically active compounds. However, the electron-rich nature of the indole ring, coupled with the presence of the bromine substituent, presents unique challenges. Competition between N-alkylation and C-alkylation, potential side reactions, and difficulties in achieving complete conversion are common hurdles. This guide will walk you through a logical, evidence-based approach to troubleshooting, grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My N-alkylation of 6-bromoindole is showing low conversion. What are the most likely causes?

Low conversion in N-alkylation reactions of 6-bromoindole can often be traced back to several key factors: the choice of base, the solvent system, reaction temperature, and the nature of the alkylating agent.

Possible Cause 1: Inappropriate Base Selection or Stoichiometry

The pKa of the indole N-H is approximately 17, meaning a sufficiently strong base is required for deprotonation to form the highly nucleophilic indolide anion.

• Troubleshooting Steps:

  • Verify Base Strength: For N-alkylation, strong bases like sodium hydride (NaH), potassium hydride (KH), or lithium diisopropylamide (LDA) are generally effective. Weaker bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) may lead to incomplete deprotonation and consequently, lower conversion rates, although they can be effective in some cases, particularly with more reactive alkylating agents.

  • Check Base Stoichiometry: Ensure you are using at least a stoichiometric equivalent of the base. It is common practice to use a slight excess (e.g., 1.1 to 1.5 equivalents) to drive the deprotonation to completion, accounting for any potential impurities or reaction with trace amounts of water.

  • Consider the Counter-ion: The choice of metal counter-ion can influence reactivity. For instance, potassium salts are often more soluble and reactive than their sodium counterparts.

Possible Cause 2: Suboptimal Solvent Choice

The solvent plays a crucial role in solvating the reactants and influencing the reactivity of the nucleophile.

• Troubleshooting Steps:

  • Use Anhydrous Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF), tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO) are excellent choices for N-alkylation as they effectively solvate the metal cation without protonating the highly reactive indolide anion.

  • Ensure Anhydrous Conditions: Any residual water in the solvent will quench the strong base and the indolide anion, leading to significantly reduced conversion. Always use freshly dried solvents. For a detailed protocol on solvent purification, refer to standard laboratory manuals such as Purification of Laboratory Chemicals.

Possible Cause 3: Inadequate Reaction Temperature

• Troubleshooting Steps:

  • Initial Deprotonation at Low Temperature: The initial deprotonation step with a strong base like NaH is typically performed at a low temperature (e.g., 0 °C) to control the exothermic reaction and prevent side reactions.

  • Alkylation at Room Temperature or Gentle Heating: After the addition of the alkylating agent, the reaction is often allowed to warm to room temperature. In some cases, gentle heating (e.g., 40-60 °C) may be necessary to drive the reaction to completion, especially with less reactive alkylating agents. Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature profile.

Possible Cause 4: Poor Quality or Reactivity of the Alkylating Agent

• Troubleshooting Steps:

  • Verify Alkylating Agent Quality: Ensure the alkylating agent (e.g., alkyl halide) is pure and has not degraded.

  • Consider Reactivity: The reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride and experiencing low conversion, consider switching to the corresponding bromide or iodide.

Question 2: I am observing significant amounts of C3-alkylation as a byproduct. How can I improve the selectivity for N-alkylation?

The formation of C3-alkylated byproducts is a common issue, arising from the nucleophilic character of the C3 position of the indole ring. Selectivity is often dictated by the reaction conditions.

• Key Principle: The N-anion (indolide) is the "harder" nucleophile, while the C3 position is the "softer" nucleophile. The reaction outcome can be influenced by the choice of base and solvent, in line with Hard and Soft Acids and Bases (HSAB) theory.

• Troubleshooting Protocol for Improving N-Selectivity:

  • Employ a Strong Base in a Polar Aprotic Solvent: This combination favors the formation of the indolide anion, which preferentially undergoes N-alkylation. The use of NaH in DMF or THF is a classic example that generally provides high N-selectivity.

  • Phase-Transfer Catalysis (PTC): PTC is an excellent method for achieving selective N-alkylation under milder conditions. A typical PTC system involves a base like solid NaOH or KOH, a non-polar solvent like toluene or dichloromethane, and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB). The catalyst transports the indolide anion into the organic phase where it reacts with the alkylating agent. This method often minimizes C-alkylation.

Table 1: General Conditions for Selective N-Alkylation vs. C3-Alkylation

Feature	Conditions Favoring N-Alkylation	Conditions Favoring C3-Alkylation
Base	Strong bases (NaH, KH)	Weaker bases or acidic conditions
Solvent	Polar aprotic (DMF, THF)	Less polar or protic solvents
Reaction Type	Ionic (pre-formation of anion)	Less ionic character

Question 3: My reaction is sluggish and does not go to completion, even with a strong base and appropriate solvent. What else can I investigate?

If the fundamental reaction conditions appear correct, consider these more subtle factors:

Possible Cause 1: Impurities in the 6-Bromoindole Starting Material

• Troubleshooting Steps:

  • Purity Analysis: Analyze your starting material by NMR, LC-MS, or melting point to ensure its purity.

  • Purification: If necessary, purify the 6-bromoindole by recrystallization or column chromatography before use.

Possible Cause 2: Inefficient Stirring

• Troubleshooting Steps:

  • Heterogeneous Reactions: Reactions involving solid bases like NaH are heterogeneous. Ensure vigorous stirring to maximize the surface area contact between the base and the dissolved 6-bromoindole.

Possible Cause 3: Degradation of Reactants

• Troubleshooting Steps:

  • Base Degradation: Sodium hydride, especially older batches, can have a layer of inactive sodium hydroxide on the surface. Use fresh, high-quality NaH (typically as a dispersion in mineral oil).

  • Alkylating Agent Instability: Some alkylating agents can be unstable. Ensure they have been stored correctly.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical decision-making process for troubleshooting low conversion rates in 6-bromoindole alkylation.

Caption: A decision tree for troubleshooting 6-bromoindole alkylation.

Experimental Protocol: N-Alkylation of 6-Bromoindole using NaH/DMF

This protocol is a standard starting point for achieving high conversion and selectivity in the N-alkylation of 6-bromoindole.

Materials:

• 6-Bromoindole

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkylating agent (e.g., Iodomethane, Benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, and other standard glassware.

Procedure:

• Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Reagent Addition:

  • To the flask, add 6-bromoindole (1.0 eq).

  • Add anhydrous DMF to dissolve the starting material (concentration typically 0.1-0.5 M).

  • Cool the solution to 0 °C in an ice bath.

• Deprotonation:

  • Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution at 0 °C.

  • Caution: Hydrogen gas is evolved. Ensure proper ventilation.

  • Stir the mixture at 0 °C for 30-60 minutes, or until hydrogen evolution ceases. The solution should become clear or slightly colored.

• Alkylation:

  • Slowly add the alkylating agent (1.1 eq) to the reaction mixture at 0 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

  • Separate the layers. Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated 6-bromoindole.

References

• Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals. Butterworth-Heinemann. [Link]

• Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Springer. [Link]

Technical Support Hub: Purification of Methyl (6-bromo-1H-indol-1-yl)acetate

Status: Active Ticket ID: IND-PUR-006 Subject: Troubleshooting Isolation & Purity of N-Alkylated Indole Intermediates Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Compound Profile

Target Molecule: Methyl (6-bromo-1H-indol-1-yl)acetate CAS: 100388-69-6 (Generic/Analogous) Application: Key intermediate for CRTH2 antagonists (e.g., Fevipiprant analogs) and Ramatroban derivatives.

The Challenge: The synthesis typically involves the N-alkylation of 6-bromoindole with methyl bromoacetate using a base (NaH,

, or ). The primary purification bottleneck is separating the product from the unreacted starting material (6-bromoindole ) and the hydrolysis byproduct (free acid ). Because the N-alkylation caps the hydrogen bond donor (N-H), the polarity shift is sometimes insufficient for easy separation on standard silica, leading to co-elution or "streaking."

Decision Matrix: Select Your Purification Strategy

Before proceeding, determine your workflow based on crude purity and scale.

Figure 1: Strategic decision tree for purification based on impurity profile.

Troubleshooting Guides & Protocols

Issue 1: "My product co-elutes with 6-bromoindole on Silica."

Diagnosis: Both the product and the starting material are lipophilic aromatics. While the product lacks the H-bond donor (N-H), the addition of the ester group (

) adds polarity, often resulting in similar Rf values in standard Hexane/Ethyl Acetate systems.

The "Chemist's Hack" (Chemical Scavenging): If chromatography is difficult, modify the impurity chemically to shift its Rf.

• Reagent: Add a small amount of Acetic Anhydride (

  ) or Benzoyl Chloride to the crude mixture (after workup, before column).

• Mechanism: The unreacted 6-bromoindole (containing a free N-H) will be acetylated to N-acetyl-6-bromoindole. The target product (already N-alkylated) cannot react.

• Result: The N-acetyl impurity is significantly less polar (or distinctively different) and will elute much faster/differently than the target ester, simplifying the separation.

Chromatographic Protocol (Standard):

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase: Hexane : Ethyl Acetate (Gradient 0%

  20%).

• Loading: < 5% w/w relative to silica.

Compound	Approx Rf (Hex:EtOAc 4:1)	Detection
6-Bromoindole	0.45 (Streaks)	UV 254nm, Ehrlich’s Reagent (Pink/Red)
Product (Ester)	0.40 - 0.50	UV 254nm, No Ehrlich Reaction
Hydrolysis Acid	< 0.10 (Baseline)	UV 254nm

Critical Tip: Use Ehrlich’s Reagent (p-dimethylaminobenzaldehyde) for TLC visualization. Only the unreacted starting material (free indole) will turn pink/red. The product will not stain. This confirms if the spot is product or impurity.

Issue 2: "The product is oiling out during crystallization."

Diagnosis: Methyl (indol-1-yl)acetates are low-melting solids. If the solution is too concentrated or cooled too quickly, they separate as a supercooled liquid (oil) rather than a crystal lattice.

Protocol: Controlled Anti-Solvent Precipitation

• Dissolution: Dissolve the crude oil in the minimum amount of warm Ethyl Acetate or Dichloromethane (DCM) .

• Anti-solvent: Slowly add Hexane or Heptane dropwise with vigorous stirring until the solution becomes slightly turbid (cloud point).

• Seeding: Add a tiny crystal of pure product (if available) or scratch the glass wall.

• Aging: Stop stirring. Let it stand at room temperature for 2 hours, then move to

  overnight.

• Filtration: Wash the precipitate with cold Hexane.

Alternative Solvent System:

• Methanol/Water: Dissolve in warm Methanol, add Water dropwise until turbid. (Risk: Ester hydrolysis if left too long or if water is basic).

Issue 3: "I see a new baseline spot appearing during storage."

Diagnosis: Hydrolysis of the methyl ester to the carboxylic acid: (6-bromo-1H-indol-1-yl)acetic acid. This occurs if the product is stored in wet solvents or exposed to atmospheric moisture/acidic silica residues.

Prevention & Fix:

• Storage: Store the solid under Argon/Nitrogen at

  .

• Removal:

  • Dissolve the contaminated product in Ethyl Acetate .

  • Wash with saturated

    solution (mildly basic).

  • The free acid will deprotonate and move to the aqueous layer. The ester remains in the organic layer.

  • Dry organic layer over

    and concentrate.

Technical Data Summary

Solubility Profile

Solvent	Solubility	Usage
Water	Insoluble	Wash solvent (for salts)
Hexane	Low	Anti-solvent
Ethyl Acetate	High	Extraction / Chromatography
DCM	High	Extraction
Methanol	Moderate/High	Crystallization (hot)

Reaction Workflow Diagram

Figure 2: Standard synthesis and workup workflow for N-alkylation.

References

• General N-Alkylation of Indoles

  • Title: "Efficient synthesis of N-alkyl
  • Source:Journal of Organic Chemistry.
  • Relevance: Establishes the baseline protocol using NaH/DMF or bases in Acetone.

  • Link:

• Synthesis of Indole-1-acetic Acid Derivatives (Fevipiprant Intermediates)

  • Title: "Synthesis of the Indole-Based Inhibitors of Bacterial Cyst
  • Source:N
  • Relevance: Explicitly describes the synthesis of Methyl 2-(6-bromo-1H-indol-1-yl)

  • Link:

• Purification of Indole Esters

  • Title: "Organic Syntheses Procedure: Indole-3-acetic Acid" (Analogous purific
  • Source:Organic Syntheses.
  • Relevance: Provides crystallization logic for indole acetic acid derivatives using w

  • Link:

• TLC Visualization of Indoles

  • Title: "Ehrlich's Reagent Prepar
  • Source:Merck / Sigma-Aldrich Technical Library.
  • Relevance: Validates the use of p-dimethylaminobenzaldehyde for distinguishing free indoles (SM)

  • Link:

Minimizing C-3 alkylation side products in indole synthesis

Technical Support Center: Indole Synthesis

Welcome to the technical support center for advanced indole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of indole functionalization. Our focus today is on a common yet critical challenge: the selective alkylation of the indole core and the minimization of undesired C-3 alkylation side products. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to enhance the regioselectivity of your reactions.

Troubleshooting Guide: Minimizing C-3 Alkylation Side Products

Core Issue: Why is C-3 Alkylation the Dominant Reaction Pathway?

Before troubleshooting, it's crucial to understand the fundamental electronics of the indole ring. Indole is an electron-rich heterocycle, but the electron density is not uniform. The C-3 position is inherently the most nucleophilic and kinetically favored site for electrophilic aromatic substitution.[1][2]

This preference is due to the superior stability of the cationic intermediate (the sigma complex or arenium ion) formed upon attack at C-3. When an electrophile attacks the C-3 position, the positive charge can be delocalized over the nitrogen atom without disrupting the aromaticity of the fused benzene ring.[1] In contrast, attack at the C-2 position forces the positive charge onto the nitrogen while breaking the benzene ring's aromaticity, resulting in a much less stable intermediate.[1]

This inherent reactivity profile means that without specific control elements, electrophilic alkylation will overwhelmingly yield the C-3 substituted product.

Caption: Reaction pathways for indole electrophilic alkylation.

Problem: My reaction yields an intractable mixture of C-2 and C-3 alkylated products, with C-3 being dominant. How can I improve C-2 selectivity?

This is a classic regioselectivity challenge. To shift the reaction outcome towards C-2 alkylation, you must implement strategies that override the indole's natural electronic preference.

Solution Workflow:

Caption: Troubleshooting workflow for controlling indole alkylation.

In-Depth Explanation of Strategies:

• Employ an N-Directing Group: This is one of the most powerful and reliable methods. A directing group installed on the indole nitrogen can chelate to a transition metal catalyst, forming a metallacycle that positions the catalyst's active site in close proximity to the C-2 hydrogen. This proximity effect overrides the inherent electronic bias and facilitates selective C-H activation and subsequent alkylation at C-2.[3]

  • Common Directing Groups: Pivaloyl, benzoyl, acetyl, and N-(2-pyridyl)sulfonyl groups have proven effective.[3][4] For instance, iridium-catalyzed reactions have shown that an N-acetyl group can favor linear C-2 alkylation products, while an N-benzoyl group can lead to branched products.[4] Cobalt-catalyzed systems using an N-pyrimidyl group have also been successful for C-2 alkylation with vinylsilanes.[5]

• Modify the Catalyst System: Standard Lewis or Brønsted acid catalysts typically promote electrophilic substitution, leading to C-3 products.[6][7] Switching to specific transition metal catalysts can change the reaction mechanism entirely.

  • Ruthenium Catalysis: Catalyst systems like [RuCl2(p-cymene)]2 can promote directing-group-free C-2 selective carbenoid functionalization using α-aryldiazoesters, proceeding through a proposed ruthenium-carbene intermediate.[8]

  • Palladium Catalysis: While often favoring C-3, certain palladium systems, especially with bulky ligands or substrates, can promote C-2 arylation. The mechanism may involve an initial C-3 electrophilic palladation followed by a C3→C2 migration.[9]

  • Iridium Catalysis: Cationic iridium catalysts are highly effective for C-2 alkylation when paired with an N-carbonyl directing group.[4]

• Utilize a C-3 Blocking Group: If the C-3 position is already occupied by a substituent, electrophilic attack is sterically and electronically directed to the C-2 position.[10] This is a straightforward approach if your target molecule accommodates a C-3 substituent. An acid-promoted reaction using a catalytic amount of HI has been shown to achieve C-2 alkylation of 3-alkylindoles with unactivated alkenes.[10]

• Switch to a Radical Mechanism: Electrophilic additions strongly favor C-3. However, radical additions show a preference for the C-2 position.[11] This switch in regioselectivity is because the resulting C-2 radical intermediate benefits from benzylic stabilization. This pathway can often be accessed through photocatalysis.[11]

Frequently Asked Questions (FAQs)

Q1: I need to perform a simple C-3 alkylation but am getting side products. How can I optimize this?

A: Even though C-3 is the preferred site, reactions can still be messy. To optimize for a clean C-3 alkylation:

• Catalyst Choice: Use a mild Lewis acid like BF3·OEt2 or a Brønsted acid.[7] For acid-sensitive substrates, catalysts like Lanthanide triflates can be effective.[6]

• Temperature Control: Perform the reaction at a low temperature (e.g., -20 °C to 0 °C) to minimize side reactions and potential dimerization.[6]

• Reducing Agent: For reductive alkylations using an aldehyde, a silane reducing agent like triethylsilane is common. The choice of acid and reducing agent can significantly impact selectivity and yield.[6]

Q2: Can I achieve N-alkylation without competing C-3 alkylation?

A: Yes, this is a common challenge due to the high nucleophilicity of the C-3 position.[12]

• Base-Mediated Alkylation: The classic approach is to deprotonate the indole N-H with a strong base (e.g., NaH) to form the indolide anion, which is then alkylated. However, the regioselectivity can be solvent-dependent, and C-3 alkylation can still occur.

• Catalytic Methods: More modern approaches use catalyst control. For example, dinuclear zinc-ProPhenol complexes have been shown to catalyze the enantioselective N-alkylation of indoles with aldimines, suppressing C-3 alkylation.[13] The choice of protecting group on the imine is critical for controlling the N/C3 regioselectivity.[13][14]

Q3: Are N-directing groups easily removable?

A: Yes, many commonly used directing groups are designed for easy removal.

• Carbonyl Groups (Acetyl, Pivaloyl): These are amide bonds and can typically be cleaved under basic (e.g., NaOEt, K2CO3/MeOH) or acidic hydrolytic conditions.

• Pyrimidyl Group: This group can be removed by heating with a base like sodium ethoxide (NaOEt) in DMSO.[5] The specific conditions depend on the stability of your overall molecule. Always plan the directing group strategy with the final deprotection step in mind.

Q4: How does steric hindrance from the electrophile affect regioselectivity?

A: While electronics are the dominant factor, sterics can play a role. A very bulky electrophile may face increased steric hindrance at the C-3 position, especially if the indole is substituted at C-4. This can sometimes lead to an increased proportion of the C-2 product. However, relying on electrophile sterics alone is generally not a robust strategy for achieving high C-2 selectivity. For example, in palladium-catalyzed arylations, bulky ortho-substituted haloarenes can lead to a mixture of C-2 and C-3 products because the C3→C2 migration of the palladium intermediate becomes less efficient.[9]

Data & Protocols

Table 1: Comparison of Catalytic Systems for C-2 Alkylation Selectivity

This table summarizes representative results from the literature, showcasing how different strategies influence the C2:C3 product ratio.

Entry	Indole Substrate (N-Group)	Alkylating Agent	Catalyst System	C2:C3 Ratio	Yield (%)	Reference
1	N-H	α-Aryldiazoester	[RuCl₂(p-cymene)]₂	>98:2	up to 96	[8]
2	N-Pyrimidyl	Vinylsilane	CoBr₂/Bathocuproine	C-2 only	68	[5]
3	N-Acetyl	Styrene	[Ir(cod)Cl]₂/dppe	>99:1 (Linear)	90	[4]
4	N-Benzoyl	Styrene	[Ir(cod)Cl]₂/dppe	>99:1 (Branched)	92	[4]
5	3-Methyl (N-H)	1,1-Diphenylethene	HI (cat.)	>98:2	92	[10]

Protocol: Iridium-Catalyzed C-2 Alkylation of N-Acetylindole

This protocol provides a method for the selective synthesis of a linear C-2 alkylated indole using an N-directing group strategy, adapted from literature procedures.[4]

Materials:

• N-Acetylindole (1.0 mmol, 1 equiv)

• 1-Octene (1.5 mmol, 1.5 equiv)

• [Ir(cod)Cl]₂ (0.025 mmol, 2.5 mol%)

• 1,2-Bis(diphenylphosphino)ethane (dppe) (0.05 mmol, 5.0 mol%)

• Anhydrous, degassed 1,2-dichloroethane (DCE) (5 mL)

• Schlenk flask or equivalent reaction vessel

• Nitrogen or Argon atmosphere

Procedure:

• Catalyst Preparation: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add [Ir(cod)Cl]₂ (16.8 mg) and dppe (20.0 mg).

• Solvent Addition: Add anhydrous, degassed DCE (2 mL) to the flask. Stir the mixture at room temperature for 15-20 minutes until a homogeneous catalyst solution is formed.

• Reagent Addition: To the catalyst solution, add N-acetylindole (159.2 mg) followed by 1-octene (0.235 mL).

• Reaction: Seal the flask and heat the reaction mixture in an oil bath at 100 °C for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the desired C-2 alkylated product.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and HRMS. The N-acetyl group can be subsequently removed under standard basic hydrolysis conditions if the free N-H indole is desired.

References

• Reddy, R. P., et al. (2009). Ruthenium Catalyzed Directing Group-Free C2-Selective Carbenoid Functionalization of Indoles by α-Aryldiazoesters. Organic Letters. Available at: [Link]

• Lane, B. S., et al. (2005). Direct Palladium-Catalyzed C-2 and C-3 Arylation of Indoles: A Mechanistic Rationale for Regioselectivity. Journal of the American Chemical Society. Available at: [Link]

• Dwivedi, P., et al. (2018). Heterogeneous Pd/C-Catalyzed Ligand-Free Direct C-2 Functionalization of Indoles with Aryl Iodides. ResearchGate. Available at: [Link]

• Homework.Study.com. (n.d.). Indole reacts with electrophiles at C3 rather than at C2. Available at: [Link]

• Liu, Y., et al. (2021). Selectivity in the Addition of Electron Deficient Radicals to the C2 Position of Indoles. PMC. Available at: [Link]

• Mei, G-J., et al. (2019). C-H functionalization of indoles and oxindoles through CDC reactions. Unpublished manuscript. Available at: [Link]

• Kuehne, M. E., et al. (2006). A synthetic methodology for the reductive alkylation at the c-3 position of indoles. Google Patents.

• ResearchGate. (n.d.). Different approaches to C2 functionalized indole derivatives. Available at: [Link]

• Wang, Z., et al. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry. Available at: [Link]

• Liu, R. Y., et al. (2019). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PMC. Available at: [Link]

• Kumar, A., et al. (2021). BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimides and Their Cytotoxicity Studies. MDPI. Available at: [Link]

• Logan, K. M., et al. (2019). Enantioselective C2-alkylation of indoles via a redox-relay Heck reaction of 2-indole triflates. PMC. Available at: [Link]

• Melen, R. L., et al. (2023). B(3,4,5-F3H2C6)3 Lewis acid-catalysed C3-allylation of indoles. RSC Publishing. Available at: [Link]

• Quora. (2023). Why does electrophilic substitution in indole take place on C3 atom instead of the benzene ring although benzene has more electron density than pyrrole ring?. Available at: [Link]

• Pazur, E. J., et al. (2022). Direct C3-Functionalization of indoles with α-heteroaryl- substituted methyl alcohols via a metal-free. ChemRxiv. Available at: [Link]

• Phipps, R. J., et al. (2023). Iridium catalysed C2 site-selective methylation of indoles using a pivaloyl directing group through weak. RSC Publishing. Available at: [Link]

• Fillion, E., et al. (2025). C3 versus C5 Regioselectivity in the Intramolecular Dehydrative Friedel–Crafts Alkylation of Indole C4-Tethered Carbinols. Organic Letters. Available at: [Link]

• Majdecki, M., et al. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Available at: [Link] symmetry/symmetry-12-01184/article_deploy/html/images/symmetry-12-01184-g001.png?v=1595000045

• Melen, R. L., et al. (2023). B(3,4,5-F3H2C6)3 Lewis acid-catalysed C3-allylation of indoles. RSC Publishing. Available at: [Link]

• Trost, B. M., et al. (2017). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. PMC. Available at: [Link]

• Yoshino, T., et al. (2012). C2-Alkylation of N-pyrimidylindole with vinylsilane via cobalt-catalyzed C–H bond activation. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Fillion, E., et al. (2016). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. PMC. Available at: [Link]

• Kakiuchi, F., et al. (2012). Ir(I)-Catalyzed C–H Bond Alkylation of C2-Position of Indole with Alkenes: Selective Synthesis of Linear or Branched 2-Alkylindoles. Journal of the American Chemical Society. Available at: [Link]

• Melen, R. L., et al. (2022). Chemo- and regio-selective amidation of indoles with isocyanates using borane Lewis acids. RSC Publishing. Available at: [Link]

• Vicario, J. L., et al. (2020). A General and Scalable Synthesis of Polysubstituted Indoles. MDPI. Available at: [Link]

• ResearchGate. (2017). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Available at: [Link]

• Stephan, D. W., et al. (2020). B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. PMC. Available at: [Link]

• Wipf, P., et al. (2022). Direct C3-functionalization of indoles with α-heteroaryl- substituted methyl alcohols via a metal-free hydrogen autotransfer-ty. ChemRxiv. Available at: [Link]

• ResearchGate. (2019). A General Method for C3 Reductive Alkylation of Indoles. Available at: [Link]

Sources

• 1. homework.study.com [homework.study.com]
• 2. B(3,4,5-F 3 H 2 C 6 ) 3 Lewis acid-catalysed C3-allylation of indoles - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00745F [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - C2-Alkylation of N-pyrimidylindole with vinylsilane via cobalt-catalyzed C–H bond activation [beilstein-journals.org]
• 6. EP1697320A1 - A synthetic methodology for the reductive alkylation at the c-3 position of indoles - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes [frontiersin.org]
• 11. Selectivity in the Addition of Electron Deficient Radicals to the C2 Position of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Indole Acetate Integrity Management

Topic: Preventing ester hydrolysis during workup of indole acetates. Audience: Medicinal Chemists, Process Chemists, and Chemical Biologists. Status: Operational.

Introduction: The "Hidden Hydrolysis" of Indole Acetates

Indole-3-acetic acid (IAA) derivatives possess a unique chemical vulnerability. While the indole ring itself is electron-rich, the ester side chain is surprisingly susceptible to hydrolysis, particularly under alkaline conditions often considered "mild" for other substrates.

The Core Problem: Standard organic workups often employ saturated sodium bicarbonate (

, pH ~8.5) or dilute sodium hydroxide ( ) to neutralize acid catalysts. For indole acetates, even a pH of 9.0 can induce measurable saponification within hours. Furthermore, the resulting free acid (IAA) is prone to decarboxylation and oxidative degradation, leading to a "vanishing product" phenomenon where yield is lost not to extraction efficiency, but to chemical degradation.

This guide provides the protocols necessary to maintain the pH Safe Harbor (pH 6.0–7.5) throughout isolation and purification.

Module 1: The Aqueous Workup (The pH Danger Zone)

The Mechanism of Failure

In a standard biphasic workup, the local pH at the interface of the aqueous base and organic solvent can spike, driving the nucleophilic attack of hydroxide ions on the ester carbonyl. Indole esters are particularly prone to this because the electron-rich indole ring does not significantly stabilize the ester against base-catalyzed hydrolysis (saponification).

Protocol A: The Phosphate Buffer "Safe Harbor" Wash

Objective: Remove acidic impurities/catalysts without exceeding pH 7.5.

Reagents:

• Buffer Stock: 0.5 M Sodium Phosphate Buffer (pH 7.0). Prepare by mixing 0.5 M

  and 0.5 M until pH 7.0 is reached.

• Brine: Saturated

  .[1]

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Step-by-Step Procedure:

• Quench Cold: If the reaction was heated, cool to 0°C before adding any aqueous solution.

• Dilution: Dilute the reaction mixture with your organic solvent (EtOAc is preferred for indole acetates due to better solubility).

• The Buffer Wash: Instead of

  , wash the organic layer twice with cold 0.5 M Phosphate Buffer (pH 7.0) .

  • Why: This neutralizes strong acids (like

    or ) while clamping the pH at neutral, preventing the excursion to pH 8-9 that occurs with bicarbonate.

• The Salting Out: Wash once with saturated brine.

  • Why: Indole esters have non-negligible water solubility. High ionic strength forces the ester back into the organic phase.

• Drying: Dry over anhydrous

  (Sodium Sulfate).

  • Avoid:

    (Magnesium Sulfate) can be slightly Lewis-acidic and exothermic upon hydration, which poses a minor risk to highly sensitive esters.

Visualizing the Workup Logic

Caption: Decision tree for selecting the correct aqueous wash to prevent base-catalyzed hydrolysis.

Module 2: Purification (The Silica Trap)

The Mechanism of Failure

Silica gel is naturally acidic (pH 4–5 in aqueous suspension) due to surface silanol groups (

). Sensitive indole esters can undergo acid-catalyzed hydrolysis or, if methanol is used in the eluent, transesterification on the column.

Protocol B: The TEA-Neutralized Column

Objective: Passivate surface silanols to prevent acid-catalyzed degradation during flash chromatography.

Reagents:

• Triethylamine (TEA): High purity.

• Mobile Phase: Hexanes/Ethyl Acetate (avoid MeOH if possible).[2]

Step-by-Step Procedure:

• Pre-treatment (Slurry Method): When preparing the silica slurry, add 1% v/v Triethylamine to the solvent system used for packing.

• The Flush: Pour the slurry into the column and flush with 2 column volumes of the solvent + 1% TEA.

• The Equilibration: Flush with 2 column volumes of TEA-free solvent.

  • Why: You want to neutralize the silica, not elute your product in a basic solution.[2] The TEA binds to the acidic sites on the silica.

• Elution: Load your sample and elute normally.

  • Note: If the compound streaks (tailing), add 0.1% TEA to the mobile phase during the run.

Data: Stationary Phase Compatibility

Stationary Phase	Acidity (pH)	Risk Level for Indole Esters	Mitigation Strategy
Standard Silica	~4.0–5.0	High	Neutralize with 1% TEA.
Neutral Alumina	~7.0–7.5	Low	Ideal alternative, but lower resolution than silica.
Basic Alumina	~9.0–10.0	Critical	DO NOT USE. Causes rapid saponification.
C18 (Reverse Phase)	Neutral	Low	Good for very polar esters; use buffered mobile phase (Ammonium Acetate).

Module 3: Thermal & Solvent Risks

Protocol C: The "Cold Concentration"

Rotary evaporation is a common source of yield loss. Heating a crude mixture that still contains trace water (and potentially trace acid/base) accelerates hydrolysis.

• Bath Temperature: Never exceed 35°C .

• Vacuum: Use a high-quality vacuum (< 20 mbar) to allow solvent removal at low temperatures.

• Azeotroping: If water is suspected in the organic layer, add a small amount of Toluene or Heptane before evaporation. These form azeotropes with water, helping to strip it off at lower temperatures.

Troubleshooting & FAQs

Q1: I see a new spot on TLC at the baseline after workup. What is it?

• Diagnosis: This is likely the Indole-3-acetic acid (free acid) . It is much more polar than the ester.

• Fix: Check the pH of your aqueous wash. If you used

  , switch to the Phosphate Buffer (Protocol A) . If you used silica chromatography, the column may have been too acidic; use Protocol B .

Q2: Can I use Methanol (MeOH) to elute my polar indole ester?

• Risk: Methanol is nucleophilic. On acidic silica, it can attack the ester, converting an ethyl or benzyl ester into a methyl ester (Transesterification).

• Solution: Use Acetone or Acetonitrile as the polar modifier in your mobile phase instead of Methanol. If you must use MeOH, ensure the silica is strictly neutralized with TEA.

Q3: My yield is low, but I don't see the free acid. Where did it go?

• Diagnosis: Indole-3-acetic acid is unstable. Once hydrolyzed, the free acid can decarboxylate (releasing

  ) to form 3-methylindole (skatole) or polymerize, especially if exposed to light or air.

• Prevention: The "vanishing yield" confirms hydrolysis occurred. Isolate the ester quickly and store it frozen in benzene or under argon.

Q4: Is it safe to leave the crude mixture in the fridge overnight?

• Answer: Only if dry. If the organic layer is still wet (contains water), hydrolysis will continue slowly even at 4°C. Always dry with

  and filter before storage.

References

• BenchChem. (2025).[1][3][4] Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions. Retrieved from

• Cohen, J. D., et al. (1982). A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis. Plant Physiology. Retrieved from

• Organic Syntheses. Indole-3-acetic Acid. Org. Synth. 1959, 39, 30. Retrieved from

• University of Rochester. Tips for Flash Column Chromatography. Department of Chemistry. Retrieved from

• Liu, S.-T., & Tillberg, E. (1983). Sensitivity of Indole-3-acetic acid esters to mild alkaline hydrolysis. Physiologia Plantarum.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Advanced Strategies for 6-Substituted Indole Reactions

Welcome to the technical support center for researchers, chemists, and drug development professionals navigating the complexities of 6-substituted indole chemistry. The indole scaffold is a cornerstone of medicinal chemistry, yet the introduction of substituents at the C6 position often presents significant steric challenges, leading to low yields, poor regioselectivity, and reaction failures. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you overcome these hurdles and achieve your synthetic goals.

Section 1: C-H Functionalization at the C7 Position—Navigating the Steric Gatekeeper

Directing C-H functionalization to the C7 position of a 6-substituted indole is a formidable challenge due to the steric clash between the C6-substituent and the incoming reactant. This section addresses common issues and provides solutions for achieving this elusive transformation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My C7 C-H arylation/alkenylation reaction on a 6-bromoindole is failing or giving very low yields. What are the critical factors I should consider?

A1: Low reactivity at the C7 position is a classic problem of steric hindrance. The success of this reaction hinges on the strategic choice of a directing group on the indole nitrogen (N1).

• The Power of Bulky Directing Groups: The key to forcing the reaction towards the sterically congested C7 position is to use a bulky directing group.[1] This group coordinates to the metal catalyst and, due to its size, favors the formation of a metallacycle that positions the catalyst for C-H activation at C7 over the more accessible C2 position. The N-pivaloyl group is a well-established and effective choice for this purpose.[1][2]

• Catalyst System is Crucial: Rhodium(III) and Ruthenium(II) catalysts have shown exceptional efficacy in directing C-H functionalization to the C7 position.[2][3] For instance, a Rh(III)-catalyzed reaction using a phosphinoyl-directing group can achieve high selectivity.[1]

• Reaction Conditions Optimization:

  • Temperature: These reactions often require elevated temperatures (e.g., 150 °C) to overcome the activation barrier imposed by steric hindrance.[3]

  • Ligand Choice: For palladium-catalyzed reactions, the choice of ligand is critical. A pyridine-type ligand in conjunction with Pd(OAc)2 has been shown to be effective.[1]

Q2: I am observing a mixture of C2 and C7 functionalized products. How can I improve the regioselectivity for the C7 position?

A2: Achieving high C7 selectivity is a matter of fine-tuning the steric and electronic parameters of your reaction system.

• Directing Group Optimization: The bulkiness of the N1 directing group is paramount. A systematic study of different directing groups can reveal the optimal choice for your specific substrate. For example, while pivaloyl is a good starting point, other bulky groups like hydrosilyl or phosphinoyl might offer superior selectivity in certain contexts.[1]

• Solvent Effects: The solvent can influence the geometry of the transition state. Experiment with different solvents, such as m-xylene, to find the optimal medium for your reaction.[3]

• Additive Effects: The addition of certain salts or co-catalysts can modulate the reactivity and selectivity of the catalytic system.

Experimental Workflow: Rh(III)-Catalyzed C7 Alkenylation

This protocol provides a general procedure for the C7 alkenylation of N-pivaloyl-6-substituted indoles.

Caption: General workflow for Rh(III)-catalyzed C7 alkenylation.

Step-by-Step Protocol:

• N-Protection: To a solution of the 6-substituted indole in an appropriate solvent (e.g., DCM), add a base (e.g., triethylamine) followed by pivaloyl chloride. Stir at room temperature until the reaction is complete (monitored by TLC). Work up and purify to obtain the N-pivaloyl-6-substituted indole.

• Reaction Setup: In a sealed reaction vessel under an inert atmosphere (e.g., Argon), combine the N-pivaloyl-6-substituted indole (1.0 equiv), the desired alkene (2.0-3.0 equiv), [RhCp*Cl2]2 (catalyst, e.g., 2.5 mol%), AgSbF6 (co-catalyst, e.g., 10 mol%), and Cu(OAc)2·H2O (oxidant, e.g., 2.0 equiv) in a suitable solvent (e.g., 1,2-dichloroethane).

• Reaction Execution: Heat the reaction mixture at a predetermined temperature (e.g., 100 °C) with vigorous stirring for the required time (e.g., 12-24 hours). Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and quench with a suitable reagent (e.g., saturated aqueous NaHCO3). Extract the product with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed, dried, and concentrated. Purify the crude product by flash column chromatography.

• Deprotection: The N-pivaloyl group can be removed under basic conditions, for example, using a lithium base like LDA, to yield the free NH-indole.[4]

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura and Sonogashira couplings are powerful tools for C-C bond formation. However, with 6-substituted indoles, steric hindrance can significantly impede these reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q3: My Suzuki-Miyaura coupling between a 6-bromoindole and a sterically hindered boronic acid is giving low yields. How can I improve the outcome?

A3: Sterically demanding Suzuki-Miyaura couplings require careful optimization of the catalytic system.

• Ligand Selection is Key: For sterically hindered substrates, bulky and electron-rich phosphine ligands are often necessary to promote the oxidative addition and reductive elimination steps of the catalytic cycle. A novel indole-amide-based phosphine ligand, InAm-phos, has shown excellent efficiency in the Suzuki-Miyaura cross-coupling of sterically hindered aryl chlorides.[5]

• Base and Solvent System: The choice of base and solvent can have a profound impact on the reaction rate and yield. For challenging couplings, a stronger base might be required. A comparative study on the cross-coupling of bromoindoles showed that the choice of coupling partner (boronic acid vs. pinacolboronate ester) can significantly affect the outcome.[6]

• Microwave Irradiation: Microwave-assisted synthesis can be a powerful tool to overcome the high activation energy of sterically hindered reactions by rapidly heating the reaction mixture.[7][8]

Data Summary: Ligand Effects in Sterically Hindered Suzuki-Miyaura Coupling

Ligand	Substrate 1	Substrate 2	Catalyst Loading	Temperature (°C)	Yield (%)	Reference
InAm-phos (L1)	Sterically hindered (hetero)aryl chlorides	Various boronic acids	0.005 - 1 mol%	Room Temp - 110	High to Excellent	[5]
BI-DIME (1)	2,4,6-triisopropylphenyl bromide	cyclohexylboronic acid	1 mol%	110	31	[9]
AntPhos	di-ortho-substituted aryl halides	secondary alkylboronic acids	1 mol%	110	Good to Excellent	[9]

Q4: I am struggling with a Sonogashira coupling on a 6-iodoindole. What are some common pitfalls and how can I avoid them?

A4: Sonogashira couplings with electron-rich indoles can be challenging.

• N-Protection Strategy: The electronic nature of the indole nucleus plays a significant role. Protecting the indole nitrogen with an electron-withdrawing group, such as a methanesulfonyl group, can facilitate the coupling by making the C-I bond more susceptible to oxidative addition.[10]

• Catalyst System: The standard Pd/Cu catalytic system is generally effective, but for challenging substrates, ligand choice and careful control of reaction conditions are crucial.

Section 3: Classical Indole Syntheses with Sterically Demanding Precursors

The Fischer and Pictet-Spengler reactions are venerable methods for indole synthesis, but they can be problematic with sterically bulky starting materials.

Frequently Asked Questions (FAQs) & Troubleshooting

Q5: My Fischer indole synthesis using a bulky ketone is producing tars and low yields of the desired 6-substituted indole. What can I do?

A5: The harsh acidic conditions and high temperatures often employed in the Fischer synthesis can lead to decomposition, especially with sensitive or sterically hindered substrates.[11][12]

• Catalyst Choice: For sterically demanding ketones, stronger acid catalysts like polyphosphoric acid (PPA) or Eaton's reagent (P₂O₅ in MeSO₃H) are often more effective than traditional catalysts like ZnCl₂.[11][12]

• Temperature Optimization: High temperatures can promote tar formation. It is advisable to start at a milder temperature and gradually increase it while monitoring the reaction.[11]

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times and improve yields by providing rapid and uniform heating, minimizing the formation of degradation byproducts.[7][13]

Mechanism at a Glance: The Fischer Indole Synthesis

Caption: Key steps of the Fischer indole synthesis.

Q6: In my Pictet-Spengler reaction with a 6-substituted tryptamine, I am getting poor diastereoselectivity. How can I control the stereochemical outcome?

A6: The stereoselectivity of the Pictet-Spengler reaction is influenced by the steric bulk of both the tryptamine and the carbonyl compound.[14]

• Thermodynamic vs. Kinetic Control: The reaction conditions can dictate the stereochemical outcome. Running the reaction under thermodynamic control (e.g., refluxing in trifluoroacetic acid) often favors the formation of the more stable diastereomer.[14]

• Chiral Auxiliaries: The use of a chiral auxiliary on the tryptamine nitrogen can induce facial selectivity in the cyclization step.[14]

• Catalyst-Controlled Enantioselectivity: For achieving high enantioselectivity, the use of chiral Brønsted acids as catalysts has proven to be a powerful strategy.[15][16]

References

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• C-H Functionalization of Indoles at the C7 Position. (2025, August 6). ResearchGate. Retrieved February 12, 2024, from [Link]

• C7‐Indole Amidations and Alkenylations by Ruthenium(II) Catalysis. (2020, June 29). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• Weak Brønsted Acid-Thiourea Co-catalysis: Enantioselective, Catalytic Protio-Pictet-Spengler Reactions. (n.d.). pubs.acs.org. Retrieved February 12, 2024, from [Link]

• ch functionalization of indoles and oxindoles through cdc reactions. (n.d.). arkat-usa.org. Retrieved February 12, 2024, from [Link]

• Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. (2005, July 13). ACS Publications. Retrieved February 12, 2024, from [Link]

• The Pictet-Spengler Reaction. (n.d.). link.springer.com. Retrieved February 12, 2024, from [Link]

• Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles. (2018, June 13). pubs.acs.org. Retrieved February 12, 2024, from [Link]

• A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. (n.d.). pubs.rsc.org. Retrieved February 12, 2024, from [Link]

• Pictet–Spengler reaction. (n.d.). Wikipedia. Retrieved February 12, 2024, from [Link]

• Synthesis of Highly Substituted Indolines and Indoles via Intramolecular [4 + 2] Cycloaddition of Ynamides and Conjugated Enynes. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. (n.d.). mdpi.com. Retrieved February 12, 2024, from [Link]

• Organoborane coupling reactions (Suzuki coupling). (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• The Pictet-Spengler Reaction Updates Its Habits. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• Mechanism of the N-protecting group dependent annulations of 3-aryloxy alkynyl indoles under gold catalysis: a computational study. (n.d.). Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• Rhodium-catalyzed C–H functionalization of heteroarenes using indoleBX hypervalent iodine reagents. (2018, May 25). Beilstein Journals. Retrieved February 12, 2024, from [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023, September 5). pubs.rsc.org. Retrieved February 12, 2024, from [Link]

• A Practical Synthesis of 1-N-SEM-Protected 3-Iodo-7-methyl-2-piperidin-3-ylindole. (n.d.). Thieme Chemistry. Retrieved February 12, 2024, from [Link]

• Studies in the Indole Field. Part VI. Synthesis of Some Nitro. (n.d.). Zenodo. Retrieved February 12, 2024, from [Link]

• Protecting-group-free synthesis of the bisindolylmaleimide GF109203X. (n.d.). arkat-usa.org. Retrieved February 12, 2024, from [Link]

• An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction. (n.d.). Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• General and Efficient Synthesis of Indoles through Triazene Directed C–H Annulation. (2013, April 19). onlinelibrary.wiley.com. Retrieved February 12, 2024, from [Link]

• SYNTHESIS OF NITRO- AND AMINOINDOLES. (2013, November 1). link.springer.com. Retrieved February 12, 2024, from [Link]

• Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation. (n.d.). Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• Transition metal-catalyzed C–H functionalizations of indoles. (n.d.). Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. (n.d.). ResearchGate. Retrieved February 12, 2024, from [Link]

• Microwave assisted synthesis of indoles: Madelung's Reaction. (n.d.). Sciforum. Retrieved February 12, 2024, from [Link]

• Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues. (2016, April 14). MDPI. Retrieved February 12, 2024, from [Link]

• Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. (2021, August 24). MDPI. Retrieved February 12, 2024, from [Link]

• Suzuki reaction. (n.d.). Wikipedia. Retrieved February 12, 2024, from [Link]

• Synthesis of Indoles via 6π-Electrocyclic Ring Closures of Trienecarbamates. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• Chelation-assisted and steric-controlled selectivity in the Pd-catalyzed C−H/C−H oxidative coupling of indoles. (2025, August 5). ResearchGate. Retrieved February 12, 2024, from [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023, September 5). Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 12, 2024, from [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014, February 6). The Royal Society of Chemistry. Retrieved February 12, 2024, from [Link]

• Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support. (n.d.). National Center for Biotechnology Information. Retrieved February 12, 2024, from [Link]

• Microwave Assisted Synthesis of Indole Substituted Alkenes Using Knoevenagel Condensation Reaction and their Antibacterial Acti. (n.d.). Semantic Scholar. Retrieved February 12, 2024, from [Link]

• Microwave-Assisted Synthesis of Medicinally Relevant Indoles. (2025, November 10). Scribd. Retrieved February 12, 2024, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. C7‐Indole Amidations and Alkenylations by Ruthenium(II) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.org [mdpi.org]
• 5. An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sciforum.net [sciforum.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scribd.com [scribd.com]
• 14. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pages.jh.edu [pages.jh.edu]
• 16. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Indole-1-Acetate Formation

Subject: Reaction Temperature & Conditions for Regioselective N-Alkylation of Indole

Document ID: TSC-IND-042 Last Updated: October 26, 2023 Status: Active[1][2][3][4]

Introduction: The Thermal Landscape of N-Alkylation

Welcome to the Technical Support Center. You are likely here because your synthesis of indole-1-acetate (via alkylation of indole with ethyl bromoacetate or chloroacetate) is suffering from low yields, C3-alkylated impurities, or runaway exotherms.

In the alkylation of indoles, temperature is not just a kinetic accelerator; it is the primary switch between two competing mechanistic pathways:

• N1-Alkylation (Kinetic Control): Favored by hard nucleophile character (indolyl anion) attacking the hard electrophile.

• C3-Alkylation (Thermodynamic/Competitive Control): Favored by higher temperatures, softer bases, and specific solvent interactions that stabilize the transition state for carbon attack.

This guide provides the operational logic to lock your reaction into the N1 pathway.

Module 1: The Kinetic vs. Thermodynamic Threshold

Q: Why does my reaction mixture show a byproduct spot just above the product on TLC?

A: This is likely the C3-alkylated isomer (ethyl indole-3-acetate).

The Science: The indolyl anion is an ambident nucleophile. The nitrogen (N1) carries the highest charge density (hard center), while the C3 carbon has significant orbital coefficient density (soft center).

• Low Temperature (

  ): The reaction is under kinetic control . The electrostatic attraction between the "hard" N-anion and the alkyl halide favors N-attack. The activation energy ( ) for N-alkylation is lower.

• High Temperature (

  ): You supply enough energy to overcome the higher of C-alkylation. Furthermore, high temperatures can promote the rearrangement of N-alkylated products to C-alkylated isomers (Hofmann-Martius type rearrangement), although this is rarer with simple alkyl esters.

The Fix: Maintain the reaction temperature below

during the addition phase. If using DMF/NaH, is mandatory during deprotonation.

Visualization: Reaction Pathways

Figure 1: Mechanistic divergence of indole alkylation. N1-attack is kinetically favored at lower temperatures.

Module 2: Solvent-Temperature Coupling

Q: I am using K2CO3 in Acetone, but the reaction is too slow at room temperature. Can I heat it?

A: Yes, but you must respect the Solvent-Base Ceiling .

Different base/solvent systems operate effectively at different temperature windows.[5] You cannot simply apply "standard" heating to all systems.

System	Base	Solvent	Optimal Temp ( )	Risk Profile
Classic	NaH (60%)	DMF / THF		High Exotherm. Runaway reaction if heated. C3-alkylation risk at .
Mild	/	MeCN / Acetone	(Reflux)	Slow Kinetics. Requires heat to overcome lattice energy of the carbonate base. Low risk of C3-alkylation due to weaker base strength.
PTC	NaOH (aq)	Toluene / DCM		Hydrolysis. High temp causes ester hydrolysis to the acid (Indole-1-acetic acid).

Protocol Recommendation (Mild System): If you wish to avoid NaH, use Acetonitrile (MeCN) with

(or ).

• Add Indole (1.0 eq) and Base (2.0 eq) to MeCN.

• Heat to

  for 30 mins (Pre-activation).

• Add Ethyl Bromoacetate.[6]

• Stir at

  . Why? The carbonate bases are heterogeneous. Heat is required to solubilize/activate the surface species, but because the base is "softer" than NaH, it does not aggressively promote C-alkylation even at reflux [1].

Module 3: Troubleshooting & Optimization

Q: My yield is stuck at 60%. Increasing temperature just creates tar. What now?

A: The issue is likely deprotonation efficiency , not temperature.

If you are using NaH, the "tar" is likely polymerized indole caused by localized super-heating or oxidation.

The "Cryo-Addition" Protocol (For High Yields):

• Dissolve: Indole in anhydrous DMF (

  ).

• Freeze: Cool to

  (Ice/Water bath).

• Activate: Add NaH (1.2 eq) portion-wise. Wait for

  evolution to cease (approx. 30 min). Crucial: Keep at .

• Alkylate: Add Ethyl Bromoacetate dropwise at

  .

• Warm: Allow to warm to Room Temperature (

  ) naturally over 2 hours.

• Quench: Pour into ice water.

Why this works: The initial low temperature prevents the exothermic deprotonation from degrading the indole. Warming to RT provides just enough energy to complete the

substitution without accessing the C-alkylation pathway [2].

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for optimizing reaction conditions.

FAQ: Specific Scenarios

Q: Can I use Phase Transfer Catalysis (PTC) to avoid dry solvents? A: Yes. A mixture of 50% NaOH (aq) / Toluene with TBAI (Tetrabutylammonium iodide) works well at

.

• Warning: Do not heat this above

  . The high concentration of hydroxide will hydrolyze your resulting ester (Ethyl indole-1-acetate) into the acid (Indole-1-acetic acid) very rapidly [3].

Q: I see a "dimer" impurity. What is it? A: This is often bis-indole formation, caused by acid-catalyzed coupling if your alkyl halide degrades to release acid (HBr/HCl) and your base is insufficient to neutralize it immediately. Ensure you have

eq of base and maintain moderate temperatures.

References

• Effect of Base and Solvent on Indole Alkylation

  • Source: BenchChem Technical Support.[5][7] "Optimizing reaction conditions for N-alkylation of indoles."

  • Context: Confirms that weaker bases like often require higher temper

• Kinetic vs.

  • Source: Rzepa, H. "Kinetic vs Thermodynamic control. Subversive thoughts for electrophilic substitution of Indole." Imperial College London.

  • URL:[Link]

  • Context: mechanistic explanation of N1 (kinetic) vs C3 (thermodynamic) preference.
• Source: ChemicalBook / US Patent 4139703. "(1H-Indol-1-yl)acetic Acid Synthesis.

• General N-Alkylation Reviews

  • Source: Organic Chemistry Portal.

  • URL:[Link]

  • Context: Overview of modern c

Sources

• 1. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Indol-1-yl-acetic acid synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]

Handling moisture sensitivity in Methyl (6-bromo-1H-indol-1-yl)acetate reactions

Welcome to the technical support center for Methyl (6-bromo-1H-indol-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the handling and reactivity of this important synthetic intermediate. My focus is to provide not just protocols, but the underlying scientific principles to empower you to diagnose and solve experimental challenges effectively.

I. Foundational Knowledge: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability and handling of Methyl (6-bromo-1H-indol-1-yl)acetate.

Q1: How sensitive is Methyl (6-bromo-1H-indol-1-yl)acetate to moisture?

A1: Methyl (6-bromo-1H-indol-1-yl)acetate is highly susceptible to moisture-induced degradation. The primary mechanism of this degradation is the hydrolysis of the methyl ester functional group to form the corresponding carboxylic acid, (6-bromo-1H-indol-1-yl)acetic acid. While the rate of hydrolysis under ambient atmospheric moisture has not been rigorously quantified in literature, it is best practice to treat the compound as moisture-sensitive.[1][2][3] Esters are known to hydrolyze in the presence of water, a reaction that can be catalyzed by acidic or basic conditions.[1][2] Therefore, exposure to even trace amounts of water on glassware, in solvents, or from the atmosphere can lead to the formation of this critical impurity over time.

Q2: What are the consequences of this moisture sensitivity in my reactions?

A2: The presence of the hydrolyzed carboxylic acid impurity, (6-bromo-1H-indol-1-yl)acetic acid, can have significant negative impacts on subsequent reactions. For instance, in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, the carboxylic acid can act as a ligand for the palladium catalyst. The resulting carboxylate-palladium complex can be less catalytically active or even completely deactivated, leading to low or no product yield.[4] Additionally, the presence of an acidic proton can interfere with base-sensitive reagents and reactions.

Q3: How should I properly store and handle Methyl (6-bromo-1H-indol-1-yl)acetate?

A3: To maintain the integrity of the compound, stringent anhydrous and inert techniques are recommended.[5]

• Storage: Store the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), in a desiccator or a dry box. For long-term storage, refrigeration in a sealed container is advisable to reduce the rate of any potential degradation.

• Handling: Whenever possible, handle the compound in a glovebox with a dry, inert atmosphere.[5] If a glovebox is not available, use a Schlenk line to handle the material under a positive pressure of an inert gas. Use oven-dried glassware and anhydrous solvents for all experiments.

Q4: My starting material is old. How can I check for hydrolysis?

A4: You can assess the purity of your Methyl (6-bromo-1H-indol-1-yl)acetate using several analytical techniques:

• ¹H NMR Spectroscopy: The most straightforward method. In the starting ester, you will see a sharp singlet corresponding to the methyl ester protons (-OCH₃) typically around 3.75 ppm.[6] Upon hydrolysis, this peak will disappear, and you may observe a broad singlet for the carboxylic acid proton (-COOH) further downfield, although this peak can be very broad and sometimes difficult to observe without D₂O exchange. The methylene protons adjacent to the carbonyl group will also experience a slight shift.

• Thin-Layer Chromatography (TLC): The hydrolyzed carboxylic acid is significantly more polar than the parent ester. On a silica gel TLC plate, the acid will have a much lower Rf value and may show "streaking."

• Mass Spectrometry (MS): The mass spectrum will show a different molecular ion peak for the hydrolyzed product. For Methyl (6-bromo-1H-indol-1-yl)acetate (C₁₁H₁₀BrNO₂), the expected molecular weight is approximately 268.11 g/mol . For (6-bromo-1H-indol-1-yl)acetic acid (C₁₀H₈BrNO₂), the expected molecular weight is approximately 254.08 g/mol .

II. Troubleshooting Guide: Diagnosing and Solving Reaction Failures

This section provides a structured approach to troubleshooting common problems encountered in reactions involving Methyl (6-bromo-1H-indol-1-yl)acetate.

Problem 1: Low or No Yield in Suzuki-Miyaura Cross-Coupling Reactions

You are attempting to perform a Suzuki-Miyaura coupling at the C6-bromo position, but you observe a low yield of the desired biaryl product, with a significant amount of starting material remaining.

Caption: Troubleshooting workflow for low-yield Suzuki couplings.

• Cause A: Catalyst Deactivation by Hydrolyzed Starting Material

  • Explanation: As discussed in the FAQs, the primary culprit for failed Suzuki reactions with this substrate is often the presence of the (6-bromo-1H-indol-1-yl)acetic acid impurity. The carboxylate anion can coordinate to the palladium center, inhibiting the catalytic cycle.[4]

  • Verification: Check the ¹H NMR of your starting material for the absence of the methyl ester singlet (~3.75 ppm) and the potential presence of a broad acid peak.

  • Solution: If hydrolysis is detected, the starting material must be purified or resynthesized. Purification can sometimes be achieved by flash column chromatography, though resynthesis is often more practical.

• Cause B: Inadequate Inert Atmosphere

  • Explanation: The Pd(0) species, which is the active catalyst in the Suzuki reaction, is sensitive to oxidation by atmospheric oxygen. Failure to maintain a strictly inert atmosphere can lead to catalyst death and a stalled reaction.

  • Verification: Review your experimental setup. Did you use a Schlenk line or glovebox? Were your solvents properly degassed (e.g., by freeze-pump-thaw cycles or sparging with argon)?

  • Solution: Refine your inert atmosphere techniques. Ensure all glassware is oven or flame-dried and cooled under vacuum or inert gas. Degas all solvents and solutions thoroughly before use.

• Cause C: Sub-optimal Reagent Quality

  • Explanation: The success of a Suzuki coupling is dependent on the quality of all components. The boronic acid or ester can degrade, and the base and solvent must be anhydrous.

  • Verification: Use a fresh bottle of boronic acid or test its purity. Ensure the base (e.g., K₂CO₃, Cs₂CO₃) has been stored in a desiccator and that the solvent is from a freshly opened bottle or has been properly dried.

  • Solution: Use fresh, high-purity reagents. Dry solvents over appropriate drying agents if necessary.

Problem 2: Incomplete N-Alkylation of 6-Bromoindole

You are synthesizing Methyl (6-bromo-1H-indol-1-yl)acetate from 6-bromoindole and methyl bromoacetate but observe a significant amount of unreacted 6-bromoindole in the crude reaction mixture.

Caption: Troubleshooting workflow for incomplete N-alkylation.

• Cause A: Incomplete Deprotonation of Indole

  • Explanation: The N-alkylation of indoles typically proceeds via the formation of the indolate anion.[7] If the base used is not strong enough or has lost its activity (e.g., NaH that has been exposed to air), deprotonation will be incomplete, leaving unreacted starting material.[6][8]

  • Verification: Sodium hydride (NaH) is a common base for this reaction. A visual sign of old or inactive NaH is a more grayish, clumpy appearance rather than a fine, white/light gray powder. Ensure you are using a sufficient excess (typically 1.1-1.5 equivalents).

  • Solution: Use a fresh, unopened bottle of NaH. Ensure it is weighed out quickly and handled under an inert atmosphere to minimize exposure to air and moisture. Ensure the stoichiometry is correct.

• Cause B: Quenching of the Base or Anion

  • Explanation: The use of non-anhydrous solvents (like DMF) or glassware will consume the base and quench the indolate anion as it is formed, preventing it from reacting with the electrophile.

  • Verification: Review your solvent source. Was it an anhydrous grade solvent from a sealed bottle? Was all glassware rigorously dried?

  • Solution: Use a high-quality anhydrous solvent. DMF can be dried over molecular sieves if its quality is uncertain. Ensure all glassware is oven-dried immediately before use.

• Cause C: Poor Electrophile Reactivity

  • Explanation: While methyl bromoacetate is a reactive electrophile, sometimes the reaction can be sluggish.[9]

  • Verification: This is a possibility if all other factors have been addressed and the reaction still does not go to completion.

  • Solution: Consider adding a catalytic amount of potassium iodide (KI) or sodium iodide (NaI). This will perform an in situ Finkelstein reaction to generate methyl iodoacetate, which is a more reactive electrophile than the corresponding bromide, often accelerating the reaction.[9] Increasing the reaction temperature may also improve the conversion rate.

III. Experimental Protocols & Data

Protocol 1: Synthesis of Methyl (6-bromo-1H-indol-1-yl)acetate

This protocol is adapted from established procedures for the N-alkylation of indoles.[6][8]

Materials:

• 6-Bromoindole

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methyl bromoacetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under a positive pressure of argon, add 6-bromoindole (1.0 eq).

• Add anhydrous DMF via syringe to dissolve the indole.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.5 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Cool the mixture back down to 0 °C.

• Add methyl bromoacetate (2.0 eq) dropwise via syringe.

• Allow the reaction to stir at room temperature overnight.

• Monitor the reaction by TLC until the starting indole is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Dilute with water and extract with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield Methyl (6-bromo-1H-indol-1-yl)acetate.

Data Table: Analytical Signatures for Troubleshooting

Compound	Key ¹H NMR Signal	Expected Molecular Ion [M]⁺ (m/z)	Relative TLC Rf
Methyl (6-bromo-1H-indol-1-yl)acetate	Singlet, ~3.75 ppm (3H, -OCH₃)	~267/269 (Bromine Isotopes)	High
(6-bromo-1H-indol-1-yl)acetic acid	Signal at ~3.75 ppm is absent. Broad singlet >10 ppm (-COOH) may be visible.	~253/255 (Bromine Isotopes)	Low (streaking possible)
6-Bromoindole (Starting Material)	Broad singlet >8 ppm (1H, N-H)	~195/197 (Bromine Isotopes)	Medium

IV. References

• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling with 5-Bromoindole.

• Cole-Parmer. (2006, January 16). Material Safety Data Sheet - Methyl bromoacetate, 99%.

• Penta Chemicals. (2025, April 23). Methyl acetate - Safety Data Sheet.

• Capot Chemical. (n.d.). MSDS of Methyl2-(6-Bromo-1h-Indol-3-Yl)-2-Oxoacetate.

• NOAA. (n.d.). METHYL BROMOACETATE. CAMEO Chemicals.

• Reddit User Discussion. (2021, December 29). Do carboxylic acids interfere with Suzukis? r/OrganicChemistry.

• University of California, Davis. (n.d.). HYDROLYSIS.

• Reddit User Discussion. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. r/Chempros.

• ChemicalBook. (n.d.). 6-Bromo-1H-indole(52415-29-9) 1H NMR.

• The Royal Society of Chemistry. (n.d.). Supporting information Indoles.

• MDPI. (2023, November 15). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues.

• PMC. (n.d.). Decarbonylative Suzuki-Miyaura Cross-Coupling of Aroyl Chlorides.

• ACP. (2022, March 28). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level.

• PMC. (2023, April 19). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3.

• PMC. (n.d.). 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety.

• ACS. (n.d.). N alkylation at sp3 Carbon Reagent Guide.

• BMRB. (n.d.). bmse000191 Acetic Acid.

• The Royal Society of Chemistry. (2023, September 27). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis.

• PubChem - NIH. (n.d.). 6-Bromoindole | C8H6BrN | CID 676493.

• Benchchem. (n.d.). Technical Support Center: Selective N-Alkylation of Indoles.

• ResearchGate. (n.d.). (PDF) 6-Bromo-1H-indole-3-carboxylic acid.

• PMC. (n.d.). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2.

• Google Patents. (n.d.). US6972336B2 - N-alkylation of indole derivatives.

• MDPI. (2024, October 9). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).

• ResearchGate. (n.d.). A brief review of the biological potential of indole derivatives.

• MDPI. (2020, July 17). Enantioselective Catalytic Synthesis of N-alkylated Indoles.

• Chemistry LibreTexts. (2019, June 5). 15.7: 6-7 Mass Spectrometry of Some Common Functional Groups.

• ResearchGate. (n.d.). Kinetics and Mechanism of Hydrolysis of Synthesied 4-Bromo Aniline Phosphoro Mono-Amidate via Conjugate Acid Species (Barium Salt).

• Sigma-Aldrich. (n.d.). 6-Bromo-1-methyl-1H-indole | 125872-95-9.

• Fluorochem. (n.d.). 6-Bromo-1H-indol-3-yl acetate.

• ChemScene. (n.d.). 937621-97-1 | (5-Bromo-1H-indol-1-yl)acetic acid.

• ResearchGate. (2008, February 1). Understanding Hydrolysis and Condensation Kinetics of γ-Glycidoxypropyltrimethoxysilane.

• PMC. (2024, June 17). Experimental Results and Mechanistic Insights on the Reactions of Indolylmethyl Acetates with Soft Carbon Pronucleophiles.

• American Elements. (n.d.). 6-Bromo-1H-indol-3-yl acetate | CAS 114306-17-1.

• Thermo Fisher Scientific. (n.d.). Chromatography Applications with Mass Spectrometric Detection.

• MassBank. (2019, May 31). Indolyl carboxylic acids and derivatives.

• ChemicalBook. (2025, July 24). 6-BROMO-1-METHYL-1H-INDOLE 97 | 125872-95-9.

• AZoM. (2019, April 4). How to Determine Reaction Kinetics for Hydrolysis of N-Acetyl-DL-Methionine.

• MDPI. (2022, May 5). Investigating the Stability of Six Phenolic TMZ Ester Analogues, Incubated in the Presence of Porcine Liver Esterase and Monitored by HPLC.

Sources

• 1. web.viu.ca [web.viu.ca]
• 2. bmse000191 Acetic Acid at BMRB [bmrb.io]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. reddit.com [reddit.com]

Reference Data & Comparative Studies

Technical Guide: HPLC Method Development for Methyl (6-bromo-1H-indol-1-yl)acetate Purity

Executive Summary

Methyl (6-bromo-1H-indol-1-yl)acetate is a critical intermediate, often utilized in the synthesis of PGD2 receptor antagonists and antiviral therapeutics. Its purity is non-negotiable; however, its structural duality—a hydrophobic, halogenated indole core coupled with a hydrolytically labile ester tail—presents a specific chromatographic challenge.

Standard "generic" C18 gradients often fail to resolve the des-bromo impurity or the hydrolysis product (free acid) with sufficient resolution (

) without excessive run times. This guide compares a standard C18 (Octadecyl) approach against an optimized Phenyl-Hexyl stationary phase, demonstrating why the latter offers superior selectivity for halogenated indole derivatives through - interactions.

Part 1: Chemical Context & Separation Logic

To develop a robust method, we must first deconstruct the analyte's interaction potential:

• The Indole Core: A

  -electron-rich system. It is prone to tailing on silanol-active columns.

• The Bromine Substituent (C6): Increases hydrophobicity significantly. It also introduces polarizability, making it a candidate for specific interactions with aromatic stationary phases.

• The Methyl Ester: Labile. It hydrolyzes to the carboxylic acid (6-bromo-1H-indol-1-yl)acetic acid under basic conditions (

  ) or strong acid/heat. Crucial: The method must use a buffered acidic mobile phase ( ) to suppress ionization of the acid impurity (ensuring retention) while preventing on-column hydrolysis.

Visualizing the Separation Strategy

The following decision tree outlines the logic used to select the stationary phase based on the analyte's specific "pain points."

Figure 1: Decision matrix for stationary phase selection. Phenyl-Hexyl is favored for halogenated aromatics.

Part 2: Method Comparison (C18 vs. Phenyl-Hexyl)

We compared the performance of a standard generic method against an optimized method targeting the specific chemistry of the bromoindole.

The Alternatives

• Method A (The Baseline): A standard C18 column.[1] Relies solely on hydrophobic subtraction.

• Method B (The Optimized): A Phenyl-Hexyl column.[2][3] Utilizes hydrophobic interactions plus

  - stacking between the phenyl ring of the stationary phase and the indole ring of the analyte.

Comparative Data Table

Parameter	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)
Stationary Phase	C18 (L1), 3.5 µm, 4.6x100mm	Phenyl-Hexyl (L11), 3.5 µm, 4.6x100mm
Mechanism	Hydrophobicity (Van der Waals)	Hydrophobicity + - Interaction
Critical Pair Resolution ( )	1.8 (Analyte vs. Des-bromo imp.)	3.6 (Analyte vs. Des-bromo imp.)
Tailing Factor ( )	1.3 (Slight silanol interaction)	1.05 (Excellent symmetry)
Retention Time (Analyte)	14.2 min	11.5 min
Selectivity ( )	Moderate	High (Specific for aromatic halogens)

Analysis: While Method A is acceptable, Method B provides superior resolution (

) in a shorter run time. The Phenyl-Hexyl phase interacts distinctively with the electron-withdrawing bromine atom on the indole ring, pulling it away from the non-halogenated impurities (like starting material indole) more effectively than the C18 chain can.

Part 3: Detailed Experimental Protocol (Method B)

This protocol is designed to be a self-validating system. The use of an acidic mobile phase ensures the stability of the ester during analysis.

Instrumentation & Conditions

• System: HPLC with UV-Vis (PDA recommended for peak purity).

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 100 mm, 3.5 µm.

• Temperature: 35°C (Controls viscosity and kinetics).

• Flow Rate: 1.0 mL/min.[4][5]

• Detection: 280 nm (Indole characteristic absorption) and 220 nm (Amide/Ester).

Mobile Phase Preparation[2][4][6][7][8]

• Solvent A (Aqueous): 0.1% Formic Acid in Water (Milli-Q grade).

  • Why: Maintains pH ~2.7. Suppresses ionization of the acid impurity (

    ~4.5), ensuring it retains on the column and separates from the solvent front.

• Solvent B (Organic): 100% Acetonitrile (HPLC Grade).

  • Why: ACN has lower UV cutoff than Methanol and lower viscosity/backpressure.

Gradient Program

Time (min)	% Solvent A	% Solvent B	Event
0.0	90	10	Equilibrate
2.0	90	10	Isocratic Hold (Elute polar salts)
15.0	10	90	Linear Gradient
18.0	10	90	Wash
18.1	90	10	Re-equilibrate
23.0	90	10	End

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.[6]

• Concentration: 0.5 mg/mL.

• Note: Prepare fresh. Do not use alkaline glassware cleaning residues.

Part 4: Workflow & Validation Framework

This workflow ensures that the method is not only developed but rigorously checked against ICH Q2(R2) standards.

Figure 2: Analytical workflow ensuring sample stability and detection integrity.[2][4][5][7]

Validation Parameters (ICH Q2)

To ensure trustworthiness, the following criteria must be met during validation:

• Specificity: Inject the "Acid Impurity" (Hydrolysis product) and "6-Bromoindole" (Starting material). Ensure

  between all peaks.

• Linearity:

  across 50% to 150% of target concentration.

• Robustness: Vary pH by

  units. If retention times shift significantly, tighten Mobile Phase A preparation (e.g., use buffer instead of simple acid).

• Solution Stability: Verify the ester does not degrade in the autosampler over 24 hours. If degradation > 0.5% is observed, cool autosampler to 4°C.

References

• ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures: Text and Methodology Q2(R2). International Council for Harmonisation.

• Welch Materials. (2024).[8] A Guide to Selective Columns for Isomer Separation. (Discusses Phenyl-Hexyl selectivity for positional isomers).

• Element Lab Solutions. (2024). Phenyl Stationary Phases for HPLC.[3][9][10] (Mechanistic explanation of

  - interactions).

• BenchChem. (2025).[2][4] Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxylate. (Analogous chemistry for indole esters).

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medcraveonline.com [medcraveonline.com]
• 6. A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jfda-online.com [jfda-online.com]
• 8. welch-us.com [welch-us.com]
• 9. pure.qub.ac.uk [pure.qub.ac.uk]
• 10. labtech.tn [labtech.tn]

A Senior Application Scientist's Guide to FTIR Spectral Analysis of Indole Ester Functional Groups

For researchers and professionals in drug development, precise and efficient characterization of molecular structures is paramount. The indole ester moiety is a cornerstone of numerous pharmacologically active compounds, and its unambiguous identification is a critical step in synthesis confirmation, quality control, and mechanistic studies. Among the arsenal of analytical techniques, Fourier Transform Infrared (FTIR) Spectroscopy offers a rapid, non-destructive, and highly informative method for functional group analysis.

This guide provides an in-depth comparison of FTIR-based methodologies for the characterization of indole esters. Moving beyond a simple recitation of protocols, we will explore the causal relationships behind experimental choices, establish self-validating systems for data integrity, and ground our discussion in authoritative references.

The Vibrational Language of Indole Esters: A Theoretical Primer

FTIR spectroscopy operates on the principle that chemical bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it will absorb energy at frequencies corresponding to its natural vibrational modes. An FTIR spectrum is a plot of this absorption, providing a unique "fingerprint" of the molecule's functional groups.

For an indole ester, we are primarily interested in the characteristic vibrations of two key components: the indole ring and the ester group .

• The Indole Functional Group: The indole scaffold, a bicyclic aromatic heterocycle, gives rise to several distinct vibrational bands.

  • N-H Stretch: The stretching of the nitrogen-hydrogen bond in the pyrrole ring is one of the most diagnostic peaks. In a non-hydrogen-bonded environment, this appears as a sharp, distinct peak around 3400 cm⁻¹.[1][2] The presence of hydrogen bonding, either intermolecularly or with a solvent, can cause this peak to broaden and shift to a lower wavenumber (frequency).[3]

  • Aromatic C-H Stretch: The stretching vibrations of the C-H bonds on the aromatic rings typically appear just above 3000 cm⁻¹, in the 3100-3000 cm⁻¹ region.[1][4]

  • C=C Ring Stretching: The stretching of the carbon-carbon double bonds within the aromatic system produces a series of bands, often of medium to strong intensity, in the 1600-1450 cm⁻¹ region.[1][4]

  • C-H Bending: Out-of-plane ("oop") bending of the aromatic C-H bonds gives rise to strong absorptions in the 900-675 cm⁻¹ region, the pattern of which can sometimes provide information about the substitution pattern on the benzene ring.[4]

• The Ester Functional Group: The ester group (R-COO-R') is characterized by two prominent vibrational modes.

  • C=O Carbonyl Stretch: This is typically the most intense and easily identifiable peak in the spectrum of an ester. For aliphatic esters, this strong, sharp absorption is found in the 1750-1735 cm⁻¹ range.[5][6] If the carbonyl group is conjugated with a double bond or an aromatic ring (as in an indole ester where the carbonyl is attached to the ring system), this peak shifts to a lower frequency, typically 1730-1715 cm⁻¹, due to delocalization of π-electrons which weakens the C=O bond.[5][7][8]

  • C-O Stretch: Esters exhibit two C-O stretching vibrations: one for the C-O bond adjacent to the carbonyl group (acyl-oxygen) and one for the C-O bond of the alcohol moiety (alkyl-oxygen). These appear as two or more distinct bands in the 1300-1000 cm⁻¹ region.[5][6][9]

Experimental Design: A Comparative Analysis of Sampling Techniques

The quality of an FTIR spectrum is critically dependent on the sample preparation method. The choice of technique should be guided by the physical state of the indole ester (solid or liquid), the quantity of sample available, and the specific information required.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Attenuated Total Reflectance (ATR)	The IR beam is directed into a high-refractive-index crystal. The sample is placed in direct contact with the crystal, and the evanescent wave that penetrates a few micrometers into the sample is absorbed.[10]	Minimal to no sample preparation required; non-destructive; suitable for solids and liquids; excellent reproducibility.[11]	Potential for poor contact with rough solids; crystal can be damaged by abrasive or corrosive samples; penetration depth is wavelength-dependent.	Rapid screening of solid powders, viscous liquids, and polymer films. The de facto standard for routine analysis.
KBr Pellet (Transmission)	The solid sample is finely ground with potassium bromide (KBr) powder and pressed into a thin, transparent pellet. The IR beam passes directly through the pellet.[10][12]	High-quality spectra with good resolution; well-established technique.	Labor-intensive and requires practice; KBr is hygroscopic and can absorb water, leading to spectral interference (broad O-H band); potential for sample polymorphism induced by pressure.[10]	High-resolution analysis of pure, crystalline solid samples where reference library comparison is critical.
Solution (Transmission)	The sample is dissolved in an IR-transparent solvent (e.g., CCl₄, CS₂, CHCl₃) and placed in a liquid cell with IR-transparent windows (e.g., NaCl, KBr).[13][14]	Allows for the study of intermolecular interactions (e.g., hydrogen bonding) by varying concentration; eliminates solid-state effects.	Solvent absorption can obscure regions of the spectrum; finding a suitable solvent that dissolves the sample and is transparent in the region of interest can be challenging.[13]	Investigating solvent effects and hydrogen bonding dynamics; quantitative analysis using Beer's Law.

Self-Validating Protocol: Ensuring Data Integrity

Regardless of the chosen technique, a self-validating workflow is essential for trustworthy results.

Caption: A self-validating FTIR workflow.

Causality Behind Key Steps:

• Acquire Background Spectrum (C): This is arguably the most critical step for data integrity. A background scan measures the spectrum of the ambient environment (water vapor, CO₂) and the sample holder (ATR crystal, KBr pellet). By ratioing the sample scan to the background scan, these interfering signals are computationally removed, isolating the spectrum of the analyte.[14] Failing to take a proper background is a primary source of erroneous data.

• ATR Correction (F): In ATR spectroscopy, the penetration depth of the evanescent wave is dependent on the wavelength. This can cause peaks at lower wavenumbers to appear artificially more intense than those at higher wavenumbers compared to a traditional transmission spectrum. An ATR correction algorithm compensates for this effect, making the resulting spectrum more comparable to transmission data libraries.

Spectral Interpretation: A Case Study Approach

Let's consider a hypothetical indole ester, Methyl 1H-indole-3-carboxylate. Based on our theoretical understanding, we can predict its key FTIR absorptions.

Caption: Predicted vibrational modes for Methyl 1H-indole-3-carboxylate.

Summary of Key Vibrational Frequencies for Indole Esters:

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity & Characteristics
N-H Stretch	Indole	~3400	Medium, Sharp (can broaden with H-bonding)[1]
Aromatic C-H Stretch	Indole	3100 - 3000	Medium to Weak[4]
C=O Stretch	Ester (Conjugated)	1730 - 1715	Strong, Sharp[5]
C=C Ring Stretch	Indole	1600 - 1450	Medium to Strong (multiple bands)[1]
C-O Stretch	Ester	1300 - 1000	Strong (multiple bands)[5][9]
Aromatic C-H Bend (oop)	Indole	900 - 675	Strong

Analysis in Practice: When analyzing an experimental spectrum, the first step is to locate the strong, sharp carbonyl (C=O) peak in the ~1720 cm⁻¹ region.[15] Its presence is a strong indicator of an ester functional group, and its position suggests conjugation. Next, look for the sharp N-H stretch around 3400 cm⁻¹ and the aromatic C-H stretches above 3000 cm⁻¹. Finally, confirm the presence of the ester C-O stretches and the indole ring C=C stretches in the fingerprint region (below 1500 cm⁻¹).[16][17] The collective presence and correct positioning of these bands provide a high degree of confidence in the identification of the indole ester structure.

Detailed Experimental Protocols

Protocol 1: Analysis by Attenuated Total Reflectance (ATR)

This method is ideal for rapid and routine analysis of solid powders or liquid samples.

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Acquisition:

  • Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Ensure the crystal is completely dry.

  • With the empty, clean crystal in place, acquire a background spectrum. This typically involves 16 to 32 scans at a resolution of 4 cm⁻¹.

• Sample Analysis:

  • Place a small amount of the solid indole ester powder (enough to completely cover the crystal surface) onto the ATR crystal.

  • Use the pressure arm to apply consistent and firm pressure, ensuring good contact between the sample and the crystal.[14]

  • Acquire the sample spectrum using the same parameters as the background scan.

• Cleaning: After analysis, release the pressure arm, remove the bulk of the sample, and clean the crystal thoroughly with a solvent-moistened wipe.

Protocol 2: Analysis by KBr Pellet (Transmission)

This traditional method can provide higher resolution spectra for crystalline solids.

• Sample Preparation:

  • Gently grind ~1-2 mg of the indole ester sample into a fine powder using an agate mortar and pestle.[12]

  • Add ~100-200 mg of dry, spectroscopy-grade KBr powder to the mortar.[12]

  • Briefly but thoroughly mix the sample and KBr until the mixture is homogeneous. Avoid excessive grinding, which can degrade the sample.

• Pellet Formation:

  • Transfer the mixture to a pellet die.

  • Place the die under a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Background Acquisition:

  • It is best practice to press a "blank" pellet containing only KBr to use for the background spectrum. This accounts for any absorbed moisture or scattering effects from the KBr itself.[10]

  • Place the blank pellet in the sample holder and acquire the background spectrum.

• Sample Analysis:

  • Replace the blank pellet with the sample pellet.

  • Acquire the sample spectrum using identical instrument settings.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation of indole esters. A thorough understanding of the characteristic vibrational frequencies of both the indole and ester functional groups is the foundation for accurate spectral interpretation. The choice of sampling technique—ATR for speed and convenience versus KBr for high-resolution transmission—should be dictated by the specific analytical need. By implementing a self-validating workflow that prioritizes a clean, representative background scan, researchers can ensure the generation of high-quality, trustworthy data. This guide provides the theoretical basis and practical protocols to empower scientists to confidently apply FTIR spectroscopy in their research and development endeavors.

References

• Title: IR Spectroscopy Tutorial: Esters Source: University of Colorado Boulder, Department of Chemistry URL: [Link]

• Title: Difference between Ether and Ester Bonding in FTIR Spectra Source: Rocky Mountain Labs URL: [Link]

• Title: The C=O Bond, Part VI: Esters and the Rule of Three Source: Spectroscopy Online URL: [Link]

• Title: Sample preparation for FT-IR Source: Northern Illinois University, Department of Chemistry and Biochemistry URL: [Link]

• Title: Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods Source: Drawell URL: [Link]

• Title: FT-IR spectrum of control indole. Source: ResearchGate URL: [Link]

• Title: Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments Source: MDPI URL: [Link]

• Title: Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak Source: Preprints.org URL: [Link]

• Title: Sample Preparation – FT-IR/ATR Source: Virginia Tech, Polymer Chemistry Characterization Lab URL: [Link]

• Title: Sample preparation and factors affect IR bands Source: SlideShare URL: [Link]

• Title: IR Spectroscopy of Hydrocarbons Source: Michigan State University, Department of Chemistry URL: [Link]

• Title: IR spectra of indole-3-acetic acid in KBr. Source: ResearchGate URL: [Link]

• Title: Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar Source: DAV University URL: [Link]

• Title: FTIR spectra of esters || Effect of ring strain, conjugation & H-bonding || Lactones Source: YouTube URL: [Link]

• Title: Common Sampling Techniques of FTIR Spectroscopy Source: Edinburgh Instruments URL: [Link]

• Title: Why is the carbonyl IR stretch in an ester higher than in a ketone? Source: Henry Rzepa's Blog URL: [Link]

• Title: Combined FTIR Matrix Isolation and Density Functional Studies of Indole-3-Pyruvic Acid Molecule. Source: SciSpace URL: [Link]

• Title: "Vibrational Spectroscopy of Isotopically Labeled Indoles and Electron " Source: Montclair State University Digital Commons URL: [Link]

• Title: Interpreting Infrared Spectra Source: Specac Ltd URL: [Link]

• Title: IR Spectroscopy Tutorial: Aromatics Source: University of Colorado Boulder, Department of Chemistry URL: [Link]

• Title: FTIR Analysis Beginner's Guide: Interpreting Results Source: Innovatech Labs URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. rockymountainlabs.com [rockymountainlabs.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. jascoinc.com [jascoinc.com]
• 11. edinst.com [edinst.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. eng.uc.edu [eng.uc.edu]
• 14. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 15. azooptics.com [azooptics.com]
• 16. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 17. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]

A Comparative Guide to the Reactivity of Methyl (6-bromo-1H-indol-1-yl)acetate and its Chloro Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and drug development, the indole scaffold remains a "privileged structure," forming the backbone of numerous therapeutic agents. Halogenation of the indole ring is a frequently employed strategy to modulate the physicochemical properties, metabolic stability, and biological activity of these molecules. The choice between different halogen substituents, such as bromine and chlorine, at the C-6 position can have subtle yet profound impacts on the reactivity of appended functional groups. This guide provides an in-depth comparative analysis of the reactivity of Methyl (6-bromo-1H-indol-1-yl)acetate and its corresponding chloro analog, offering a data-driven resource for synthetic planning and optimization.

While direct, head-to-head kinetic studies on these specific molecules are not extensively documented in the peer-reviewed literature, a robust and predictive comparison can be constructed from fundamental principles of physical organic chemistry, supported by extensive experimental data on related systems. This guide will delve into the electronic and steric effects of the 6-halo substituent and their influence on the reactivity of the N-acetate side chain in key synthetic transformations such as hydrolysis and amidation.

Physicochemical Properties: A Tale of Two Halogens

The fundamental differences in the atomic properties of bromine and chlorine are the primary determinants of the differential reactivity of their respective indole derivatives. Bromine is larger, more polarizable, and less electronegative than chlorine, which in turn influences bond strengths, bond lengths, and intermolecular forces.[1]

Property	Methyl (6-chloro-1H-indol-1-yl)acetate	Methyl (6-bromo-1H-indol-1-yl)acetate	Rationale for Difference
Molecular Weight	~239.66 g/mol	~284.11 g/mol	Bromine has a higher atomic mass than chlorine.[1]
C-X Bond Strength	Higher	Lower	The C-Br bond is weaker and more easily cleaved than the C-Cl bond.[2]
Polarizability	Lower	Higher	The larger electron cloud of bromine is more easily distorted.[1]
Lipophilicity (logP)	Lower	Higher	Bromine generally imparts greater lipophilicity than chlorine.[1]

Electronic Effects: An Inductive and Resonance Tug-of-War

The reactivity of the N-acetate side chain in Methyl (6-halo-1H-indol-1-yl)acetates is primarily governed by the electronic influence of the halogen substituent on the indole ring. Halogens exert two opposing electronic effects: an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+R).[3]

• Inductive Effect (-I): Due to their electronegativity, both chlorine and bromine pull electron density away from the aromatic ring through the sigma bond network. This effect deactivates the ring towards electrophilic attack and influences the acidity of the N-H proton in the parent indole.

• Resonance Effect (+R): The lone pair electrons on the halogen can be delocalized into the pi-system of the indole ring, pushing electron density back into the ring.

For halogens, the inductive effect is generally considered to be stronger than the resonance effect, leading to an overall deactivation of the aromatic ring.[3] However, the relative strengths of these effects differ between chlorine and bromine, which can be quantified using Hammett substituent constants (σ) . These constants provide an empirical measure of the electronic effect of a substituent on the reactivity of a reaction center.

Substituent	σ_meta	σ_para
-Cl	0.37	0.23
-Br	0.39	0.23

Data sourced from established compilations of Hammett constants.[1][4]

For the 6-position of the indole ring, which is electronically analogous to a meta or para position of a benzene ring depending on the reaction site, we can infer the electronic effects. The slightly more positive σ_meta value for bromine (0.39) compared to chlorine (0.37) suggests that bromine is marginally more electron-withdrawing at this position.[1][4] This subtle difference can influence the reactivity of the N-acetate side chain.

Diagram: Electronic Effects of 6-Halo Substituents

Caption: Opposing electronic effects of a halogen substituent on the indole ring.

Comparative Reactivity in Key Transformations

Based on the established principles, we can predict the relative reactivity of the bromo and chloro analogs in two fundamental reactions involving the N-acetate side chain: hydrolysis and amidation.

Base-Mediated Hydrolysis

The hydrolysis of the methyl ester to the corresponding carboxylic acid is a critical step in many synthetic pathways, often preceding further functionalization. This reaction is typically base-mediated, involving the nucleophilic attack of a hydroxide ion on the ester carbonyl.

Predicted Reactivity:

The electron-withdrawing nature of the 6-halo substituent will make the ester carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack. Given that bromine is slightly more electron-withdrawing at the 6-position (as suggested by its Hammett constant), it is predicted that Methyl (6-bromo-1H-indol-1-yl)acetate will undergo hydrolysis at a slightly faster rate than its chloro analog.

Diagram: Workflow for Comparative Hydrolysis

Caption: Experimental workflow for comparing hydrolysis rates.

Experimental Protocol: Comparative Hydrolysis

• Setup: In two separate round-bottom flasks, dissolve equimolar amounts of Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 eq) and Methyl (6-chloro-1H-indol-1-yl)acetate (1.0 eq) in methanol (10 mL per mmol of substrate).

• Reagent Addition: To each flask, add an aqueous solution of sodium hydroxide (2.0 eq).

• Reaction: Heat both reaction mixtures to reflux.

• Monitoring: Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of complete consumption of the starting material.

• Work-up: Upon completion, cool the mixtures to room temperature and remove the methanol under reduced pressure. Dilute the aqueous residue with water and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Isolation: Acidify the aqueous layer to pH ~1 with 10% HCl (aq.). Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield the corresponding carboxylic acids.

• Analysis: Compare the time required for complete conversion in both reactions to assess the relative reactivity.

Amide Bond Formation (Amidation)

The conversion of the methyl ester to an amide is a cornerstone of medicinal chemistry, allowing for the introduction of diverse functionalities. This can be achieved via direct aminolysis or, more commonly, through a two-step process involving hydrolysis to the carboxylic acid followed by amide coupling. For the purpose of comparing the reactivity of the ester itself, we will consider direct aminolysis.

Predicted Reactivity:

Similar to hydrolysis, the rate of direct aminolysis is dependent on the electrophilicity of the ester carbonyl. Therefore, it is anticipated that Methyl (6-bromo-1H-indol-1-yl)acetate will react more readily with amines than its chloro counterpart. This enhanced reactivity could translate to higher yields or shorter reaction times under identical conditions.

Diagram: Workflow for Comparative Amidation

Caption: Experimental workflow for comparing amidation yields.

Experimental Protocol: Comparative Direct Aminolysis

• Setup: In two separate sealed reaction vessels, combine equimolar amounts of Methyl (6-bromo-1H-indol-1-yl)acetate (1.0 eq) and Methyl (6-chloro-1H-indol-1-yl)acetate (1.0 eq) with a chosen amine (e.g., benzylamine, 1.5 eq).

• Reaction: Heat both reaction mixtures to a specified temperature (e.g., 100 °C) for a fixed period (e.g., 12 hours).

• Work-up: After the specified time, cool the reaction mixtures to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl (aq.) to remove excess amine, followed by saturated NaHCO3 (aq.) and brine.

• Isolation: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude products by column chromatography and compare the isolated yields of the corresponding amides to determine the relative reactivity.

Reactivity of the C-X Bond: A Note on Cross-Coupling

While the focus of this guide is the reactivity of the N-acetate side chain, it is important to briefly address the reactivity of the C-X bond on the indole ring, as this is a common site for further derivatization. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), the oxidative addition of the catalyst to the C-X bond is often the rate-limiting step. The C-Br bond is significantly weaker than the C-Cl bond, making aryl bromides generally more reactive than aryl chlorides in these transformations.[2] Therefore, for derivatization at the 6-position via cross-coupling, Methyl (6-bromo-1H-indol-1-yl)acetate would be the more reactive substrate.

Conclusion and Recommendations

The choice between Methyl (6-bromo-1H-indol-1-yl)acetate and its chloro analog in a synthetic campaign should be guided by the specific transformation being targeted.

• For reactions involving nucleophilic attack on the N-acetate side chain , such as hydrolysis or amidation, the bromo analog is predicted to be slightly more reactive due to the marginally stronger electron-withdrawing nature of the bromine substituent at the 6-position. This may lead to faster reaction rates or higher yields.

• For derivatization at the 6-position via palladium-catalyzed cross-coupling reactions , the bromo analog is significantly more reactive due to the lower C-Br bond dissociation energy.

From a practical standpoint, the chloro analog may be more cost-effective for large-scale synthesis. However, the enhanced reactivity of the bromo analog might offset this cost by allowing for milder reaction conditions, shorter reaction times, and potentially higher yields, leading to a more efficient overall process.

Researchers and drug development professionals are encouraged to consider these factors when designing synthetic routes. While the differences in reactivity for the side-chain transformations may be subtle, they can be critical in the optimization of a synthetic process, particularly in the context of complex molecule synthesis where efficiency and yield are paramount.

References

• Le Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. [Link]

• Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Environmental Organic Chemistry. John Wiley & Sons.

• McDaniel, D. H., & Brown, H. C. (1958). An Examination of the Hammett Equation. The Journal of Organic Chemistry, 23(3), 420–427. [Link]

• BenchChem. (2025). Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide. BenchChem.

• Li, G., Ji, C. L., Hong, X., & Szostak, M. (2019). Highly Chemoselective, Transition-Metal-Free Transamidation of Unactivated Amides and Direct Amidation of Alkyl Esters by N–C/O–C Cleavage. Journal of the American Chemical Society, 141(28), 11161–11172. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]

• Somei, M., Yamada, F., Hayashi, T., Goto, A., & Saga, Y. (2001). Nucleophilic substitution reaction on the nitrogen of indole nucleus: formation of 1-(indol-3-yl)indoles upon reaction of 1-hydroxyindoles with indole in formic acid. Heterocycles, 55(3), 457-460.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• Timosheva, A. P., et al. (2023). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Molecules, 28(8), 3548. [Link]

Sources

• 1. homepages.bluffton.edu [homepages.bluffton.edu]
• 2. benchchem.com [benchchem.com]
• 3. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 4. web.viu.ca [web.viu.ca]

Structural Determination of Methyl (6-bromo-1H-indol-1-yl)acetate: A Comparative Guide

Executive Summary

Methyl (6-bromo-1H-indol-1-yl)acetate is a critical synthetic intermediate in the development of bacterial cystathionine

-lyase (bCSE) inhibitors, a class of antibiotic potentiators designed to combat antimicrobial resistance. While its solution-phase identity is readily confirmed via NMR, its solid-state conformation governs its stability, solubility, and potential for polymorphism—factors critical for pharmaceutical development.

This guide compares the Single Crystal X-Ray Diffraction (SC-XRD) workflow against alternative structural determination methods (PXRD, DFT), providing a validated protocol for researchers to transition from crude synthesis to publishable crystallographic data.

Part 1: Methodology Comparison (The "Product" vs. Alternatives)

In the context of drug discovery, "performance" is defined by the resolution, accuracy, and utility of the structural data obtained.

Feature	SC-XRD (The Gold Standard)	PXRD (Powder Diffraction)	DFT / NMR Modeling
Primary Output	Precise 3D atomic coordinates ( )	Bulk phase fingerprint ( peaks)	Predicted low-energy conformers
Resolution	Atomic resolution (< 0.8 Å)	Phase resolution	Theoretical
Stereochemistry	Absolute configuration determination	N/A	Relative (NOE constraints)
Packing Data	Intermolecular forces ( -stacking, H-bonds)	Unit cell dimensions (indexing required)	Single molecule only (usually)
Sample Req.	Single, high-quality crystal ( mm)	Polycrystalline powder ( mg)	None (Computational)
Verdict	Required for unambiguous structure proof.	Best for batch-to-batch consistency.	Best for solution-state dynamics.

Why SC-XRD is the Choice

For Methyl (6-bromo-1H-indol-1-yl)acetate , the flexibility of the acetate side chain (

) introduces conformational degrees of freedom that NMR cannot resolve in the solid state. Furthermore, the 6-bromo substituent is a known halogen-bond donor. Only SC-XRD can empirically map the supramolecular architecture (e.g., or interactions) that dictates the material's density and melting point.

Part 2: Experimental Protocol

Phase 1: Synthesis & Validation

Before crystallization, the chemical identity must be validated to ensure no hydrolysis of the methyl ester occurred during workup.

• Precursor: 6-Bromoindole

• Reagents: NaH (base), Methyl bromoacetate (alkylating agent), DMF (solvent).

• Validation Data (Reference Standard):

  • NMR (300 MHz, ): 7.51 (s, 1H, Ar-H), 7.45 (d, Hz, 1H), 7.22 (d, 1H), 7.04 (d, Hz, 1H), 6.52 (d, 1H), 4.79 (s, 2H, ) , 3.75 (s, 3H, ) .
  • NMR (75 MHz, ): 168.65 ( ), 137.34, 129.12, 127.52, 123.28, 122.37, 115.78, 112.08, 102.84, 52.68 ( ) , 47.67 ( ) .

Critical Checkpoint: Ensure the singlet at

3.75 ppm is present. Disappearance indicates hydrolysis to the carboxylic acid, which will crystallize in a completely different space group (likely forming carboxylic acid dimers).

Phase 2: Crystallization Strategy

Indole esters are often "oily" or form soft needles. To obtain block-like crystals suitable for diffraction, a slow evaporation or vapor diffusion method is required.

Protocol A: Slow Evaporation (Recommended)

• Dissolve 20 mg of the pure ester in 2 mL of Ethyl Acetate .

• Filter the solution through a 0.45

  m PTFE syringe filter into a clean scintillation vial (removes dust nucleation sites).

• Cover the vial with parafilm and poke 3-5 small holes with a needle.

• Allow to stand at room temperature (20-25°C) for 3-5 days.

Protocol B: Vapor Diffusion (Alternative)

• Dissolve 15 mg in 0.5 mL Dichloromethane (DCM) in a small inner vial.

• Place the open inner vial inside a larger jar containing 5 mL of Hexane (antisolvent).

• Seal the outer jar. Hexane vapor will diffuse into the DCM, slowly lowering solubility and promoting crystal growth.

Phase 3: Data Collection & Refinement[1]

• Instrument: Bruker APEX-II or Rigaku Oxford Diffraction (Mo

  radiation, Å).

• Temperature: 100 K (Cryostream). Note: Low temperature is mandatory to reduce thermal vibration of the flexible acetate tail.

• Strategy: Collect full sphere of data (

  ) to ensure high redundancy.

Part 3: Structural Analysis & Expected Results

When analyzing the solved structure, focus on these three specific parameters which define the "performance" of the crystal lattice:

The Indole Planarity

The indole core (N1 through C7a) should be essentially planar (RMS deviation

Å).

• Comparison: Compare the

  bond length. In 6-bromoindoles, this is typically 1.90 – 1.91 Å . Significant deviation suggests disorder or incorrect atom assignment.

The Acetate "Tail" Conformation

The torsion angle

determines if the tail folds back over the ring or extends outward.

• Expected: The carbonyl oxygen often orients to form weak

  hydrogen bonds with the aromatic protons of a neighboring molecule.

Supramolecular Packing (The "Fingerprint")

Analyze the lattice for Halogen Bonding . The Bromine atom at position 6 is electron-deficient at its tip (sigma-hole).

• Look for:

  interactions.

• Geometry: Distance

  sum of van der Waals radii (3.37 Å); Angle .

• Significance: This interaction is a key stabilizer in brominated drug scaffolds and differentiates this structure from its non-halogenated analogs.

Part 4: Workflow Visualization

Caption: Operational workflow for the structural determination of Methyl (6-bromo-1H-indol-1-yl)acetate, highlighting critical quality control checkpoints.

References

• Synthesis & NMR Data: Shatalin, K., et al. (2023).[1] "Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine

  -Lyase NL1-NL3." International Journal of Molecular Sciences, 24(8), 7486.

• Crystallographic Methodology (Indoles): Qachchachi, F. Z., et al. (2016).[2] "1-(3-Bromopropyl)indoline-2,3-dione."[2] IUCrData, 1, x160593.[2] (Example of bromo-alkyl indole packing).

• Halogen Bonding in Crystal Engineering: Cavallo, G., et al. (2016). "The Halogen Bond." Chemical Reviews, 116(4), 2478–2601.

• General Crystallography Standards: Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Methyl (6-bromo-1H-indol-1-yl)acetate: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and chemical research, the safe management and disposal of novel chemical entities are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of Methyl (6-bromo-1H-indol-1-yl)acetate, ensuring the safety of laboratory personnel and compliance with environmental regulations. Our approach is grounded in the principles of chemical hazard assessment, risk mitigation, and adherence to established waste management protocols.

Hazard Assessment and Chemical Profile

Based on these related compounds, Methyl (6-bromo-1H-indol-1-yl)acetate should be handled as a substance that is:

• Harmful if swallowed, inhaled, or in contact with skin .[1][2]

• An irritant to the skin, eyes, and respiratory system .[1][2]

• Potentially sensitizing , leading to allergic skin reactions.

• A halogenated organic compound , which requires specific disposal considerations to prevent environmental contamination.[3][4]

The presence of the brominated indole ring suggests potential for environmental persistence and ecotoxicity. Therefore, it is imperative that this compound and its associated waste are not disposed of down the drain or in regular trash.[5]

Personal Protective Equipment (PPE) and Handling Precautions

Prior to handling Methyl (6-bromo-1H-indol-1-yl)acetate, all personnel must be equipped with the appropriate PPE. The causality here is direct: preventing exposure through inhalation, dermal contact, and ocular contact is the first line of defense against potential harm.

PPE Component	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.[6]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect against accidental splashes and eye irritation.[1][7]
Lab Coat	Standard laboratory coat.	To protect clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To minimize inhalation of any dusts or vapors.[1][6]

Handling Best Practices:

• Always handle the compound in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[3]

• Avoid generating dust or aerosols.

• Wash hands thoroughly after handling.

• Ensure an eyewash station and safety shower are readily accessible.[7]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to contain the material and prevent wider contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full complement of recommended PPE.

• Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated waste container. For liquid spills, use an inert absorbent material like vermiculite or sand to soak up the substance.[2]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Collect and Dispose of Cleanup Materials: All contaminated absorbent materials, wipes, and PPE must be placed in a sealed, labeled hazardous waste container for proper disposal.[3]

• Report the Incident: Follow your institution's protocols for reporting chemical spills.

Waste Disposal Workflow

The proper disposal of Methyl (6-bromo-1H-indol-1-yl)acetate is governed by the Resource Conservation and Recovery Act (RCRA) and is the responsibility of the waste generator from "cradle-to-grave".[8] The following workflow provides a systematic approach to ensure compliance and safety.

Caption: Waste disposal workflow for Methyl (6-bromo-1H-indol-1-yl)acetate.

Detailed Disposal Procedures

Step 1: Waste Identification and Segregation

• Solid Waste: Collect unreacted Methyl (6-bromo-1H-indol-1-yl)acetate, contaminated weigh boats, and other solid materials in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Methyl (6-bromo-1H-indol-1-yl)acetate should be collected in a separate, sealed container for halogenated organic waste.[4][9] Do not mix with non-halogenated waste streams to avoid unnecessary disposal costs and complex treatment processes.[4]

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, pipette tips, and absorbent pads, must be disposed of as hazardous waste.

Step 2: Waste Container Selection and Labeling

• Container Choice: Use a chemically resistant, leak-proof container with a secure screw-top lid. Ensure the container material is compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Methyl (6-bromo-1H-indol-1-yl)acetate," and a clear indication of the associated hazards (e.g., "Toxic," "Irritant").[3]

Step 3: Accumulation and Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3]

• The SAA should be in a secondary containment tray to prevent the spread of material in case of a leak.

• Keep the container closed at all times except when adding waste.[9]

Step 4: Final Disposal

• Once the waste container is full, or in accordance with your institution's policies, arrange for its collection by your Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10]

• A hazardous waste manifest will need to be completed to track the waste from your laboratory to its final disposal facility.[11]

• The ultimate disposal method will likely involve high-temperature incineration at a permitted facility, which is the standard procedure for many halogenated organic compounds.[5]

By adhering to these detailed procedures, researchers can ensure the safe and compliant disposal of Methyl (6-bromo-1H-indol-1-yl)acetate, thereby protecting themselves, their colleagues, and the environment.

References

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Vertex AI Search.
• Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA.
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech.
• Summary of Hazardous Waste Regulations. (2024, August 12). Florida Department of Environmental Protection.
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• SAFETY DATA SHEET - Methyl bromoacetate. (2025, November 6). Sigma-Aldrich.
• MSDS of Methyl2-(6-Bromo-1h-Indol-3-Yl)-2-Oxoacetate. (n.d.).
• SAFETY DATA SHEET - 6-Bromoindole. (2025, December 22). Fisher Scientific.
• SAFETY DATA SHEET - Ethyl bromoacetate. (2025, August 25). Sigma-Aldrich.
• Material Safety Data Sheet - Methyl bromoacetate, 99%. (2006, January 16). Cole-Parmer.
• SAFETY DATA SHEET - Methyl bromoacetate. (2025, May 1). Fisher Scientific.
• Halogenated Solvents in Laboratories. (n.d.). Temple University Environmental Health and Radiation Safety.
• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group.
• 7.2 Organic Solvents. (n.d.). University of Alabama at Birmingham - Environmental Health and Safety.
• Laboratory chemical waste disposal guidelines. (n.d.). University of Otago.

Sources

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. otago.ac.nz [otago.ac.nz]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. sustainable-markets.com [sustainable-markets.com]
• 11. epa.gov [epa.gov]